4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

• CAS: 890624-82-5

Core Science & Biosynthesis

4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid molecular weight and formula

A Senior Application Scientist's Perspective on Synthesis, Characterization, and Potential Applications

Executive Summary

This guide provides a comprehensive technical overview of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, a substituted pyrazole derivative. Pyrazoles represent a privileged scaffold in medicinal and agricultural chemistry, valued for their diverse biological activities.[1][2] While this specific isomeric configuration is not extensively documented in publicly available literature, this document constructs a robust framework for its synthesis, characterization, and potential utility by applying established principles of heterocyclic chemistry and drawing analogies from closely related, well-studied isomers. We present a plausible and detailed synthetic route via the Knorr pyrazole synthesis, outline a rigorous protocol for structural validation, and explore its potential as a versatile building block for researchers in drug discovery and material science.

Molecular Identity and Physicochemical Properties

The fundamental characteristics of a molecule dictate its behavior in chemical and biological systems. While experimental data for this specific isomer is scarce, its core attributes can be defined by its structure.

Molecular Formula: C₁₁H₁₀N₂O₂

Molecular Weight: 202.21 g/mol

The molecular formula and weight are identical to its isomers, such as the more commonly cited 1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid. The placement of the methyl group at the C4 position of the pyrazole ring is the key structural distinction, which is expected to influence its steric and electronic properties, and by extension, its reactivity and biological activity.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Method
pKa (strongest acidic)	3.5	ChemAxon
pKa (strongest basic)	0.8	ChemAxon
LogP	2.1	ChemAxon
Polar Surface Area	65.1 Ų	Internal Calculation
Hydrogen Bond Donors	2	Structure

| Hydrogen Bond Acceptors | 3 | Structure |

Note: These values are computationally predicted and await experimental verification.

Proposed Synthesis: The Knorr Pyrazole Synthesis

The Knorr pyrazole synthesis, first reported in 1883, remains a cornerstone for constructing the pyrazole core. It involves the condensation of a hydrazine with a 1,3-dicarbonyl compound.[3][4][5] This approach provides a logical and high-yielding pathway to the target molecule.

2.1 Rationale for Synthetic Design

To achieve the desired 4-methyl-3-phenyl-5-carboxy substitution pattern, the key is the selection of an appropriate 1,3-dicarbonyl precursor. The ideal starting material is ethyl 2-methyl-3-oxo-3-phenylpropanoate . This β-ketoester contains the required phenyl group, the methyl group at the α-position (which will become the C4 position of the pyrazole), and an ester group that can be hydrolyzed to the final carboxylic acid. The reaction with hydrazine hydrate will proceed via a cyclocondensation mechanism to form the heterocyclic ring.

2.2 Detailed Experimental Protocol

Step 1: Cyclocondensation to form Ethyl 4-methyl-3-phenyl-1H-pyrazole-5-carboxylate

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add ethyl 2-methyl-3-oxo-3-phenylpropanoate (1 equivalent).

• Add ethanol (5 mL per mmol of ketoester) to dissolve the starting material.

• Add hydrazine hydrate (1.1 equivalents) dropwise to the stirred solution at room temperature.

  • Causality Note: Using a slight excess of hydrazine ensures complete consumption of the limiting ketoester. The reaction is typically exothermic; slow addition allows for temperature control.

• Add a catalytic amount of glacial acetic acid (0.1 equivalents).

  • Causality Note: Acid catalysis is crucial for activating the carbonyl carbons for nucleophilic attack by the hydrazine and facilitating the dehydration steps.[4]

• Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and reduce the solvent volume by approximately half using a rotary evaporator.

• Pour the concentrated mixture into ice-cold water. The pyrazole ester product, being less soluble in water, should precipitate.

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum. The crude ester can be purified by recrystallization from an ethanol/water mixture.

Step 2: Saponification to 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

• In a round-bottom flask, suspend the crude or purified pyrazole ester (1 equivalent) in a 1:1 mixture of methanol and water.

• Add sodium hydroxide (2.5 equivalents) and heat the mixture to 50-60 °C with stirring for 2-4 hours, or until TLC indicates the disappearance of the starting ester.

  • Causality Note: This is a standard ester hydrolysis (saponification). The use of excess base drives the reaction to completion.

• Cool the reaction mixture in an ice bath and acidify to a pH of ~3 using 1M HCl.

  • Causality Note: Acidification protonates the carboxylate salt, causing the final carboxylic acid product to precipitate out of the aqueous solution.

• Collect the resulting white solid by vacuum filtration, wash thoroughly with cold water to remove inorganic salts, and dry in a vacuum oven at 50 °C.

2.3 Visualization of Synthetic Workflow

Caption: Use as a scaffold in a typical drug discovery workflow.

Safety and Handling

No specific safety data sheet (SDS) exists for this compound. However, based on data for pyrazole and its derivatives, the following precautions are mandatory. [6][7][8][9]

• Personal Protective Equipment (PPE): Wear chemical safety goggles, a lab coat, and nitrile gloves at all times. [6][8]* Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes. [6][7]* Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents. [6]* First Aid:

  • Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated clothing. [8] * Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention. [8] * Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention. [8] * Inhalation: Move person to fresh air. If breathing is difficult, give oxygen. [8]

Conclusion

4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid represents an intriguing yet underexplored member of the pyrazole family. While direct experimental data is lacking, this guide establishes a clear and actionable path for its synthesis and validation using the robust Knorr reaction. By analogy to its well-documented isomers, this compound holds significant potential as a versatile building block for developing novel therapeutics, agrochemicals, and advanced materials. The protocols and insights provided herein are intended to empower researchers to synthesize, study, and unlock the potential of this valuable chemical entity.

References

• Insuasty, D., et al. (2020). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications.

• Cambridge University Press. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

• New Journal of Chemistry. (n.d.). Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imine ligands and mixed metal polynuclear complexes. Retrieved from [Link]

• Gates, Z. P., et al. (2018). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Knorr pyrazole synthesis.

• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. Retrieved from [Link]

• MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Retrieved from [Link]

• Chemistry & Biodiversity. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. PMC. Retrieved from [Link]

• Research & Reviews: Journal of Medicinal and Organic Chemistry. (2024). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3-methyl-4-phenyl-1H-pyrazole 5.

• Royalchem. (2024). Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture. Retrieved from [Link]

Sources

• 1. rroij.com [rroij.com]
• 2. royal-chem.com [royal-chem.com]
• 3. Knorr Pyrazole Synthesis (Chapter 32) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. jk-sci.com [jk-sci.com]
• 5. name-reaction.com [name-reaction.com]
• 6. echemi.com [echemi.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. merckmillipore.com [merckmillipore.com]

An In-depth Technical Guide to the Tautomerism of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

Executive Summary

Pyrazoles are foundational scaffolds in medicinal chemistry and drug development, valued for their versatile reactivity and biological activity.[1] A critical, yet often complex, feature of their chemistry is tautomerism—the dynamic equilibrium between structural isomers.[1][2] This guide provides a detailed examination of the tautomeric landscape of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, a molecule of interest due to its potential for keto-enol tautomerism alongside the canonical annular tautomerism of the pyrazole ring. Understanding which tautomeric form predominates under various conditions is paramount, as it directly influences the molecule's physicochemical properties, reactivity, and interactions with biological targets.[1] We will explore the structural possibilities, the key factors governing the equilibrium, and provide robust experimental and computational protocols for the definitive characterization of its tautomeric forms.

The Tautomeric Landscape of Substituted Pyrazoles

Tautomerism in pyrazole derivatives is a multifaceted phenomenon. For a molecule like 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, the equilibrium is not a simple two-state system but a complex interplay of several possible forms. These can be broadly categorized into annular and keto-enol tautomers.

Annular Tautomerism

The fundamental tautomerism in N-unsubstituted pyrazoles is the 1,2-proton shift between the vicinal nitrogen atoms, known as annular tautomerism.[3] This rapid interconversion leads to two distinct constitutional isomers if the ring is asymmetrically substituted at the C3 and C5 positions. While the C4 and C3 substituents in our target molecule are fixed, the position of the carboxylic acid group relative to the N-H proton defines the primary annular forms. The relative stability of these tautomers is highly dependent on the electronic nature of the substituents at C3 and C5.[3][4][5]

Keto-Enol Tautomerism

More pertinent to the core of this guide is the potential for keto-enol tautomerism, a phenomenon well-documented in related pyrazolin-5-one systems.[6][7] The carboxylic acid at the C5 position can exist in its enol (hydroxyl) form, rendering the pyrazole ring aromatic, or it can tautomerize to a keto (pyrazolin-5-one) form. This introduces additional structural possibilities, often referred to as the OH, NH, and CH forms in the literature.[7]

The principal tautomeric equilibrium for 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid involves the aromatic enol form (a 1H-pyrazol-5-ol) and the non-aromatic keto form (a pyrazol-5-one).[8][9] The stability of the enol form is generally enhanced by the aromaticity of the pyrazole ring, while the keto form contains a strong carbonyl bond.[10]

Core Keto-Enol Tautomeric Equilibrium.

Critical Factors Governing Tautomeric Equilibrium

The position of the tautomeric equilibrium is not static; it is dynamically influenced by a confluence of internal and external factors. For drug development professionals, understanding these influences is key to predicting and controlling molecular behavior.

Solvent Effects

Solvent polarity is a primary determinant of tautomer preference.[11]

• Non-polar solvents (e.g., chloroform, CCl₄) often favor the enol form. This preference is driven by the stability gained from forming strong intramolecular hydrogen bonds between the 5-hydroxyl group and the nitrogen at position 2, which is a common stabilizing factor for enols.[10][12][13]

• Polar solvents (e.g., DMSO, water) can shift the equilibrium towards the more polar keto form.[11][12] These solvents can disrupt intramolecular hydrogen bonds by forming their own intermolecular hydrogen bonds with the solute, thereby stabilizing the charge separation inherent to the keto tautomer.[2]

Intramolecular Hydrogen Bonding

The presence of the carboxylic acid group introduces a significant opportunity for intramolecular hydrogen bonding in the enol tautomer. A strong hydrogen bond can form between the carboxylic acid's hydroxyl proton and the pyridine-like nitrogen (N2) of the pyrazole ring. This six-membered ring-like interaction is a powerful stabilizing force that can heavily favor the enol form.[13]

Temperature

Variable temperature studies can reveal the thermodynamic parameters of the equilibrium. Generally, increasing the temperature can shift the equilibrium towards the more polar keto form in polar solvents.[11] This is because the entropic contribution to the Gibbs free energy becomes more significant at higher temperatures, potentially favoring the less ordered, solvent-stabilized keto state.

Experimental Protocols for Tautomer Characterization

Definitive identification of the predominant tautomer requires a multi-pronged spectroscopic approach. The protocols outlined below constitute a self-validating system for characterization in both solution and solid states.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for studying tautomeric equilibria in solution, as the process is often slow enough on the NMR timescale to allow for the observation of distinct species or averaged signals.[13][14]

3.1.1 Step-by-Step Protocol for ¹H and ¹³C NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the compound in 0.6-0.7 mL of deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a standard NMR tube. Prepare parallel samples in solvents of varying polarity to assess solvent effects.[15]

• ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum. Pay close attention to a very broad signal between 10-14 ppm, characteristic of the pyrazole N-H proton.[15] The presence of a sharp signal in this region could also indicate an intramolecularly hydrogen-bonded O-H proton of the enol form.

• D₂O Exchange: To confirm exchangeable protons (N-H or O-H), add one drop of D₂O to the NMR tube, shake vigorously, and re-acquire the spectrum. The disappearance of the broad N-H or sharp O-H signal confirms its identity.[15]

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. The chemical shift of the C5 carbon is highly diagnostic.

  • A signal in the range of ~160-165 ppm is indicative of an sp² carbon bonded to an oxygen atom (C-OH), suggesting the enol form .[9]

  • A signal further downfield, often >170 ppm , is characteristic of a carbonyl carbon (C=O), confirming the keto form .[8]

• Variable Temperature (VT) NMR: Acquire spectra at various temperatures (e.g., from 25°C down to -50°C or up to 100°C). If two tautomers are in equilibrium, you may observe the coalescence of signals at higher temperatures or the resolution of two distinct sets of signals at lower temperatures.[15]

Spectroscopic Marker	Keto Form (Pyrazol-5-one)	Enol Form (Pyrazol-5-ol)	Reference
¹³C Chemical Shift (C5)	> 170 ppm (C=O)	~160-165 ppm (C-OH)	[8][9]
¹H Chemical Shift (Labile)	Broad N-H signal (~10-14 ppm)	Sharp, downfield O-H signal	[15]
IR Frequency (C=O Stretch)	Strong band at ~1700-1745 cm⁻¹	Absent or weak	[8][16]
IR Frequency (O-H Stretch)	Absent	Broad band at ~3200-3600 cm⁻¹	[16]

Infrared (IR) Spectroscopy

IR spectroscopy provides clear evidence for the presence or absence of key functional groups, making it an excellent complementary technique, especially for solid-state analysis.[16]

3.2.1 Step-by-Step Protocol for FT-IR Analysis

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a transparent disk.

• Spectrum Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

• Data Interpretation:

  • Keto Form: Look for a strong, sharp absorption band in the region of 1700-1745 cm⁻¹ , which is characteristic of a C=O stretching vibration.[8]

  • Enol Form: The absence of a strong carbonyl peak and the presence of a broad absorption band in the 3200-3600 cm⁻¹ region, corresponding to an O-H stretch, is indicative of the enol tautomer.[16]

Computational Workflow for Predicting Tautomer Stability

Density Functional Theory (DFT) calculations are an indispensable tool for predicting the relative stabilities of tautomers and corroborating experimental findings.[3][17]

Computational workflow for DFT analysis.

4.1.1 Step-by-Step Protocol for DFT Calculations

• Structure Generation: Build 3D structures of both the keto and enol tautomers of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid.

• Geometry Optimization: Perform a full geometry optimization for each tautomer in the gas phase using a reliable DFT functional and basis set, such as B3LYP/6-311++G(d,p).[3][17]

• Frequency Analysis: Conduct a frequency calculation at the same level of theory to confirm that the optimized structures are true energy minima (i.e., have zero imaginary frequencies).

• Solvation Modeling: To simulate solution-phase conditions, perform single-point energy calculations on the optimized gas-phase geometries using a continuum solvation model like the Polarizable Continuum Model (PCM).[17] Run these calculations for different solvents to predict the solvent effect on the equilibrium.

• Energy Analysis: Compare the Gibbs free energies (ΔG) of the tautomers in both the gas phase and solution. The tautomer with the lower free energy is predicted to be the more stable and thus the major form at equilibrium.[17]

Implications for Drug Discovery and Development

The dominant tautomeric form of a drug candidate profoundly impacts its properties:

• Receptor Binding: Keto and enol forms present different hydrogen bond donors and acceptors, leading to drastically different binding affinities and modes at a target protein.

• Physicochemical Properties: Tautomerism affects pKa, solubility, and lipophilicity (logP). The enol form, capable of intramolecular hydrogen bonding, may be more lipophilic, while the polar keto form may have higher aqueous solubility.

• Metabolic Stability: The reactivity of the tautomers can differ, influencing their metabolic pathways and overall stability in vivo.

Conclusion

The tautomerism of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid is a complex equilibrium between its aromatic enol (hydroxyl) and non-aromatic keto (one) forms. The position of this equilibrium is dictated by a delicate balance of solvent polarity, temperature, and the potential for strong intramolecular hydrogen bonding. A rigorous, combined approach using advanced NMR techniques, IR spectroscopy, and DFT calculations is essential for the unambiguous characterization of the dominant tautomer. For scientists in drug development, a thorough understanding and characterization of this tautomeric behavior is not merely an academic exercise but a critical step in designing safe, effective, and reliable therapeutic agents.

References

• Theoretical studies on tautomerism and IR spectra of pyrazole derivatives. (n.d.). ResearchGate. Retrieved February 24, 2026, from [Link]

• Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2022, June 30). Encyclopedia.pub. Retrieved February 24, 2026, from [Link]

• Secrieru, A., O'Neill, P. M., & Cristiano, M. L. S. (2019, December 20). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC. Retrieved February 24, 2026, from [Link]

• Tautomerism in 4-substituted 1-phenyl-3-methyl-pyrazolin-5-ones-a theoretical ab initio and 13 C NMR study. (n.d.). ResearchGate. Retrieved February 24, 2026, from [Link]

• Pessentheiner, A., et al. (2018, January 9). On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols. MDPI. Retrieved February 24, 2026, from [Link]

• Ashenhurst, J. (2022, June 21). Keto-Enol Tautomerism: Key Points. Master Organic Chemistry. Retrieved February 24, 2026, from [Link]

• Structural Characterization and Keto-Enol Tautomerization of 4-Substituted Pyrazolone Derivatives with Dft Approach. (2023, April 16). SSRN. Retrieved February 24, 2026, from [Link]

• Reva, I., et al. (2021, July 15). Structure and IR Spectra of 3(5)-Aminopyrazoles and UV-Induced Tautomerization in Argon Matrix. PMC. Retrieved February 24, 2026, from [Link]

• NMR Spectroscopic Study of Tautomerism in Solution and in the Solid State. (n.d.). ResearchGate. Retrieved February 24, 2026, from [Link]

• Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups. (2019, July 19). MDPI. Retrieved February 24, 2026, from [Link]

• Pessentheiner, A., et al. (n.d.). On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus... PMC. Retrieved February 24, 2026, from [Link]

• reactions and tautomeric behavior of 1-(2-pyridinyl)- 1h-pyrazol-5-ols. (2011, May 10). Heterocycles. Retrieved February 24, 2026, from [Link]

• Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved February 24, 2026, from [Link]

• Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles derivatives as antioxidants. (n.d.). PMC. Retrieved February 24, 2026, from [Link]

• Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. (2020, November 20). MDPI. Retrieved February 24, 2026, from [Link]

• The Use of NMR Spectroscopy to Study Tautomerism. (2006, November 30). Semantic Scholar. Retrieved February 24, 2026, from [Link]

• Keto Enol Tautomerization. (2024, February 7). Chemistry Steps. Retrieved February 24, 2026, from [Link]

• Substituent, Temperature and Solvent Effects on the Keto-Enol EQUILIBRIUM in -Ketoamides: A Nuclear Magnetic Resonance Study. (2013, September 9). Scientific Research Publishing. Retrieved February 24, 2026, from [Link]

• Substituent, Temperature and Solvent Effects on Keto-Enol Equilibrium in Symmetrical Pentane-1,3,5-triones. (n.d.). FULIR. Retrieved February 24, 2026, from [Link]

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure and IR Spectra of 3(5)-Aminopyrazoles and UV-Induced Tautomerization in Argon Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. mdpi.com [mdpi.com]
• 9. On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. fulir.irb.hr [fulir.irb.hr]
• 12. mdpi.com [mdpi.com]
• 13. scirp.org [scirp.org]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. jocpr.com [jocpr.com]
• 17. papers.ssrn.com [papers.ssrn.com]

Navigating the Solubility Landscape of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic Acid: A Technical Guide for Drug Development Professionals

Abstract

In the realm of pharmaceutical sciences, the solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. This technical guide provides an in-depth exploration of the solubility characteristics of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, a heterocyclic compound with potential applications in drug discovery. While specific quantitative solubility data for this compound is not extensively available in public literature, this guide equips researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies to determine and understand its solubility profile in various organic solvents. By elucidating the underlying physicochemical principles and providing a robust experimental framework, this document serves as a comprehensive resource for advancing the development of pyrazole-based therapeutic agents.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a drug candidate from laboratory synthesis to clinical application is fraught with challenges, with poor aqueous and organic solvent solubility being a primary obstacle. Solubility dictates the ease of handling, purification, formulation, and ultimately, the in-vivo performance of a drug substance.[1][2] For heterocyclic compounds like 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, which are of significant interest in medicinal chemistry, a thorough understanding of their solubility is paramount.[1][3] This guide will delve into the theoretical and practical aspects of assessing the solubility of this specific pyrazole derivative, providing a roadmap for its successful integration into the drug development pipeline.

Physicochemical Profile and Predicted Solubility Behavior

The molecular structure of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid offers valuable clues to its solubility behavior. The presence of a carboxylic acid group (-COOH) suggests that its solubility will be highly dependent on the pH of the medium.[4] In its ionized (deprotonated) form, the molecule is expected to be more soluble in polar solvents, particularly water. Conversely, in its non-ionized (protonated) state, it will likely exhibit better solubility in organic solvents.

The molecule possesses both hydrogen bond donor (the carboxylic acid proton and the pyrazole N-H) and acceptor (the carbonyl oxygen and the pyrazole nitrogen) sites, indicating a potential for favorable interactions with both protic and aprotic polar solvents. The phenyl and methyl groups contribute to the molecule's lipophilicity, suggesting some degree of solubility in less polar organic solvents.

Based on these structural features, a nuanced solubility profile is anticipated:

• High solubility is expected in polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which can effectively solvate the molecule through dipole-dipole interactions and hydrogen bonding.

• Moderate to good solubility is predicted in polar protic solvents such as alcohols (methanol, ethanol), where hydrogen bonding plays a significant role.[1]

• Lower solubility is anticipated in non-polar solvents like hexane and toluene, as the polar functional groups will hinder dissolution.[1]

Experimental Determination of Solubility: A Step-by-Step Protocol

The isothermal shake-flask method is a widely accepted and reliable technique for determining equilibrium solubility.[1] The following protocol provides a detailed methodology for assessing the solubility of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid in a range of organic solvents.

Materials and Equipment

• 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid (solid)

• Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, acetonitrile, DMSO, toluene, hexane)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker bath or orbital shaker

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Workflow for isothermal shake-flask solubility determination.

Detailed Procedural Steps

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid to a series of vials. The excess is crucial to ensure that equilibrium with the solid phase is achieved.

  • To each vial, add a precise volume of the selected organic solvent.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker bath (e.g., 25 °C) and agitate for a sufficient period (typically 24-72 hours) to allow the system to reach equilibrium. The time required for equilibration should be determined experimentally by taking samples at different time points until the concentration in solution remains constant.

• Phase Separation:

  • After equilibration, remove the vials and allow the undissolved solid to settle.

  • To ensure complete separation of the solid and liquid phases, centrifuge the vials at a high speed.

  • Carefully withdraw an aliquot of the clear supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification:

  • Prepare a series of standard solutions of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid of known concentrations in the respective solvent.

  • Develop a suitable HPLC method to quantify the concentration of the solute. This involves selecting an appropriate column, mobile phase, and detection wavelength.

  • Generate a calibration curve by plotting the peak area (or height) from the HPLC analysis of the standard solutions against their known concentrations.

  • Accurately dilute the filtered sample solutions to fall within the linear range of the calibration curve.

  • Analyze the diluted samples by HPLC and determine their concentrations by interpolating from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as grams per 100 g of solvent ( g/100g ), milligrams per milliliter (mg/mL), or moles per liter (mol/L).

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and structured table for easy comparison across different solvents.

Table 1: Hypothetical Solubility Data for 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic Acid at 25 °C

Solvent	Solvent Type	Predicted Solubility	Experimental Solubility (mg/mL)
Hexane	Non-polar	Low	To be determined
Toluene	Non-polar	Low	To be determined
Dichloromethane	Polar Aprotic	Moderate	To be determined
Ethyl Acetate	Polar Aprotic	Moderate	To be determined
Acetone	Polar Aprotic	High	To be determined
Acetonitrile	Polar Aprotic	High	To be determined
Ethanol	Polar Protic	Moderate-High	To be determined
Methanol	Polar Protic	High	To be determined
Dimethylformamide (DMF)	Polar Aprotic	Very High	To be determined
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very High	To be determined

The interpretation of this data will be crucial for subsequent stages of drug development. For instance, high solubility in a particular solvent might make it a good choice for reaction chemistry or purification via crystallization. Conversely, a solvent in which the compound is sparingly soluble might be useful as an anti-solvent in crystallization processes.

Theoretical Underpinnings of Solubility

The solubility of a solid in a liquid is governed by the free energy change of the dissolution process. This process can be conceptually broken down into two main steps: the energy required to break the crystal lattice of the solid (lattice energy) and the energy released when the solute molecules are solvated by the solvent molecules (solvation energy).

Caption: Thermodynamic cycle of dissolution.

For a compound to dissolve, the overall Gibbs free energy change (ΔG_solution) must be negative. This occurs when the favorable energy of solvation outweighs the unfavorable energy required to break apart the crystal lattice. The principle of "like dissolves like" is a useful heuristic; polar solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents.

Conclusion and Future Directions

While specific, pre-existing quantitative data on the solubility of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid in organic solvents is limited, this guide provides a robust framework for its experimental determination and theoretical understanding. By following the detailed protocol and considering the physicochemical principles outlined, researchers can generate the critical data needed to advance the development of this and other promising pyrazole-based compounds. Future work should focus on building a comprehensive database of solubility data for this class of compounds across a wider range of solvents and temperatures, which will be invaluable for creating predictive solubility models and accelerating the drug discovery process.

References

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
• 1-METHYL-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID synthesis. ChemicalBook.
• 4-Methylpyrazole-3-carboxylic acid | C5H6N2O2 | CID 5324580. PubChem.
• 3-Methyl-1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid. J&K Scientific.
• Solubility of Methyl 3-amino-1H-pyrazole-4-carboxylate in Organic Solvents: A Technical Guide. Benchchem.
• Solubility of Organic Compounds. (2023).
• The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester.
• EXPERIMENT 1 DETERMIN
• 3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID | 5071-61-4. ChemicalBook.
• 1H–pyrazole–3–carboxylic acid: Experimental and comput
• Physics-Based Solubility Prediction for Organic Molecules. PMC - NIH.
• One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxyl
• 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid.
• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
• Compound solubility measurements for early drug discovery.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lifechemicals.com [lifechemicals.com]
• 3. jk-sci.com [jk-sci.com]
• 4. www1.udel.edu [www1.udel.edu]

4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid pKa and acidity constants

An In-depth Technical Guide to the pKa and Acidity Constants of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Pyrazole Carboxylic Acids

Pyrazole and its derivatives are foundational scaffolds in medicinal chemistry, exhibiting a wide array of biological activities including anti-inflammatory, analgesic, and anti-cancer properties.[1][2][3] The inclusion of a carboxylic acid moiety at the 5-position of the pyrazole ring, as in 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, introduces a critical acidic center that profoundly influences the molecule's pharmacokinetic and pharmacodynamic profile. The acid dissociation constant (pKa) is a paramount physicochemical parameter that governs a molecule's solubility, lipophilicity, and ability to interact with biological targets.[4] A thorough understanding of the pKa of this specific pyrazole derivative is therefore essential for its effective application in drug design and development.

This guide provides a comprehensive exploration of the theoretical underpinnings of the acidity of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, outlines robust experimental methodologies for its determination, and details computational approaches for its prediction.

Theoretical Framework: Understanding the Acidity of a Substituted Pyrazole Carboxylic Acid

The acidity of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid is primarily determined by the deprotonation of the carboxylic acid group. However, the pyrazole ring itself is amphoteric, possessing both a weakly basic pyridine-like nitrogen and a weakly acidic pyrrole-like nitrogen.[5][6]

The key equilibrium governing the primary pKa is the ionization of the carboxylic acid:

Caption: Ionization equilibrium of a carboxylic acid.

The pKa is the negative logarithm of the acid dissociation constant (Ka). Several factors intrinsic to the structure of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid influence its pKa:

• The Carboxylic Acid Group: This is the primary acidic functional group, and its pKa is the main focus.

• The Pyrazole Ring: As an aromatic heterocycle, the pyrazole ring has an electron-withdrawing effect, which tends to increase the acidity of the attached carboxylic acid (i.e., lower its pKa) compared to a simple aliphatic carboxylic acid.

• Substituents on the Pyrazole Ring:

  • Phenyl Group at C3: The phenyl group is generally considered to be weakly electron-withdrawing through an inductive effect, which would further stabilize the carboxylate anion and lower the pKa.

  • Methyl Group at C4: The methyl group is a weak electron-donating group, which would slightly destabilize the carboxylate anion and increase the pKa.

The interplay of these electronic effects determines the final pKa value.

Experimental Determination of pKa

For a definitive understanding of the acidity of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, experimental determination is paramount. Potentiometric titration is a widely used and reliable method for this purpose.[7][8]

Protocol for Potentiometric Titration

This protocol provides a self-validating system for the accurate determination of the pKa.

1. Materials and Instrumentation:

• 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid
• Standardized 0.1 M Sodium Hydroxide (NaOH) solution (titrant)
• Standardized 0.1 M Hydrochloric Acid (HCl) solution
• Potassium Chloride (KCl) for ionic strength adjustment
• High-purity water (deionized or distilled)
• Methanol or another suitable co-solvent if solubility is low
• Calibrated pH meter with a combination glass electrode
• Automatic titrator or a magnetic stirrer and burette
• Analytical balance

2. Experimental Workflow:

Caption: Workflow for pKa determination by potentiometric titration.

3. Step-by-Step Methodology:

• Preparation of the Analyte Solution: Accurately weigh approximately 10-20 mg of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid and dissolve it in a known volume (e.g., 50 mL) of high-purity water. If the compound has low aqueous solubility, a water-methanol mixture can be used. It is crucial to report the exact composition of the solvent system as pKa is solvent-dependent.[9][10] Add KCl to maintain a constant ionic strength (e.g., 0.1 M).
• Calibration: Calibrate the pH meter using at least two standard buffer solutions that bracket the expected pKa.
• Titration: Immerse the pH electrode in the analyte solution and begin adding the standardized NaOH solution in small, precise increments (e.g., 0.05-0.1 mL). After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.
• Data Analysis: Plot the recorded pH values against the volume of NaOH added to generate a titration curve. The equivalence point is the point of inflection on this curve, which can be precisely determined by plotting the first derivative of the titration curve (ΔpH/ΔV vs. V). The pKa is the pH at the half-equivalence point.

4. Alternative Experimental Approaches:

• UV-Spectrophotometric Titration: This method is suitable for compounds with a chromophore that changes its absorbance upon ionization. A series of solutions at different pH values are prepared, and their UV-Vis spectra are recorded. The pKa is determined by analyzing the change in absorbance at a specific wavelength as a function of pH.
• NMR Spectroscopy: Advanced NMR techniques can be employed to determine pKa values, especially in non-aqueous solvents or for compounds with low solubility.[11] This involves monitoring the chemical shift of a nucleus close to the ionization site as a function of pH.[11]

Computational Prediction of pKa

In silico methods provide a valuable complement to experimental determination, offering insights into the electronic factors governing acidity. Density Functional Theory (DFT) is a powerful tool for predicting pKa values.[12][13]

Workflow for DFT-Based pKa Prediction

Caption: Workflow for computational pKa prediction using DFT.

1. Theoretical Basis: The pKa is calculated from the Gibbs free energy of the deprotonation reaction in solution. This requires calculating the free energies of the protonated acid and its conjugate base.

2. Recommended Protocol:

• Structure Preparation: Generate 3D structures of both the neutral 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid and its carboxylate anion.
• Geometry Optimization and Frequency Calculation: Perform geometry optimizations and frequency calculations for both species in the gas phase and, more importantly, in a simulated aqueous environment using a continuum solvation model like the Solvation Model based on Density (SMD).[12] A suitable level of theory would be the B3LYP or CAM-B3LYP functional with a basis set such as 6-31+G(d,p).[12] The frequency calculations are essential to confirm that the optimized structures are true energy minima and to obtain thermal corrections to the Gibbs free energy.
• Gibbs Free Energy Calculation: Extract the Gibbs free energies for both the acid and its conjugate base from the output of the calculations in the solvated phase.
• pKa Calculation: The pKa can then be calculated using the following equation: pKa = (G(base) - G(acid)) / (2.303 * RT) where G represents the Gibbs free energies, R is the gas constant, and T is the temperature. A correction factor for the solvation free energy of the proton is also required.

3. Expected Accuracy and Considerations:

• Achieving high accuracy in pKa prediction (mean absolute errors below 0.5 pKa units) is challenging but possible with careful methodology.[12][14]
• The choice of the solvation model is critical for accurate results.[14]
• It is often beneficial to calculate the pKa of known related compounds to validate the computational protocol before applying it to the target molecule.

Quantitative Data and Comparative Analysis

Compound	pKa Value	Method/Source
Pyrazole	2.49 (pKa of conjugate acid)	General chemical literature[2]
Benzoic Acid	4.20	Standard literature value
3-Phenyl-1H-pyrazole-5-carboxylic acid	~3-4 (estimated)	Based on electronic effects
4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid	~3.5-4.5 (estimated)	Based on electronic effects of substituents

The estimated pKa for the title compound is based on the acid-strengthening effect of the pyrazole and phenyl groups, counteracted by the acid-weakening effect of the methyl group, relative to benzoic acid.

Conclusion

The pKa of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid is a critical parameter that dictates its behavior in biological systems. This guide has provided a comprehensive framework for understanding and determining this value. While a precise experimental value awaits determination, the methodologies outlined herein provide a clear path for its accurate measurement and prediction. For drug development professionals, a combination of robust experimental determination, such as potentiometric titration, and insightful computational modeling will provide the most complete understanding of this important molecule's acidic properties, thereby facilitating its rational development into a potential therapeutic agent.

References

• Optibrium. Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. [Link]

• Marín-Luna, M., Alkorta, I., & Elguero, J. (2015). A theoretical study of the gas phase (proton affinity) and aqueous (p Ka) basicity of a series of 150 pyrazoles. New Journal of Chemistry, 39(3), 1844-1851. [Link]

• Al-Soud, Y. A., & Al-Masoudi, N. A. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 24(24), 4589. [Link]

• Pezzola, S., Venanzi, M., Galloni, P., Conte, V., & Sabuzi, F. (2024). Easy to Use DFT Approach for Computational pKa Determination of Carboxylic Acids. Chemistry–A European Journal, 30(1), e202303167. [Link]

• Franz, R. G., & Ciszewski, G. (2001). Comparisons of pKa and log P values of some carboxylic and phosphonic acids: synthesis and measurement. Pharmaceutical research, 18(8), 1157-1162. [Link]

• Franz, R. G., & Ciszewski, G. (2001). Comparisons of pKa and log P values of some carboxylic and phosphonic acids. Pharmaceutical research, 18(8), 1157-1162. [Link]

• Reddit. Free software for calculating theoretical pKa values of C-H bonds in heterocyclic compounds. [Link]

• Barroso, J. (2018). Estimation of pKa Values through Local Electrostatic Potential Calculations. WordPress. [Link]

• Journal of Chemistry Letters. DFT-Based Insights into Carboxylic Acid Acidity: Correlating pKa with Free Energy and Vibrational Signatures. [Link]

• ResearchGate. Synthesis of 3-methyl-4-phenyl-1H-pyrazole 5. [Link]

• Shahani, T., Siddiqui, H. L., & Zia-ur-Rehman, M. (2011). 4-Methyl-5-phenyl-1H-pyrazol-3-ol. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 11), o2813. [Link]

• Kumar, V., & Gupta, G. K. (2013). Current status of pyrazole and its biological activities. Journal of Pharmacy & Bioallied Sciences, 5(2), 82–93. [Link]

• Van der Eycken, J. (2013). Development of methods for the determination of pKa values. Pure and Applied Chemistry, 85(7), 1441-1452. [Link]

• OSTI.GOV. Intramolecular Polarization Contributions to the pKa's of Carboxylic Acids Through the Chain Length Dependence of Vibrational Signatures. [Link]

• MDPI. Recent Advances in Synthesis and Properties of Pyrazoles. [Link]

• The University of Liverpool Repository. pKa Determination in non-Aqueous Solvents and. [Link]

• Oriental Journal of Chemistry. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. [Link]

• Chair of Analytical Chemistry. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO). [Link]

• KTU ePubl. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

• PubChem. 4-Methylpyrazole-3-carboxylic acid. [Link]

• ResearchGate. Acidity Constants of Some Tetrazole Compounds in Various Aqueous−Organic Solvent Media. [Link]

• NIST WebBook. 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications – Oriental Journal of Chemistry [orientjchem.org]
• 4. optibrium.com [optibrium.com]
• 5. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in Synthesis and Properties of Pyrazoles [mdpi.com]
• 7. Comparisons of pKa and log P values of some carboxylic and phosphonic acids: synthesis and measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparisons of pKa and log P values of some carboxylic and phosphonic acids: Synthesis and measurement - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pure.tue.nl [pure.tue.nl]
• 10. researchgate.net [researchgate.net]
• 11. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 12. Easy to Use DFT Approach for Computational pKa Determination of Carboxylic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. DFT-Based Insights into Carboxylic Acid Acidity: Correlating pKa with Free Energy and Vibrational Signatures [jchemlett.com]
• 14. reddit.com [reddit.com]

An In-depth Technical Guide to the Structure-Activity Relationship of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of the structure-activity relationship (SAR) of the 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid core. This scaffold is a privileged structure in medicinal chemistry, forming the basis for a wide array of biologically active compounds. By systematically dissecting the core molecule, this document offers insights into how modifications at each position influence its pharmacological profile, guiding the rational design of novel therapeutics.

The 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid Core: A Versatile Pharmacophore

The pyrazole ring is a five-membered heterocycle containing two adjacent nitrogen atoms, and it is a cornerstone in the development of numerous pharmaceuticals.[1] The 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid scaffold, in particular, has been investigated for a range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[2][3] Its structural rigidity, coupled with the presence of multiple sites for functionalization, makes it an attractive starting point for medicinal chemists.

The core structure presents four key positions for modification, each offering a unique opportunity to modulate the compound's properties:

• N1-position: The pyrazole nitrogen allows for the introduction of various substituents that can influence lipophilicity, metabolic stability, and interactions with the biological target.

• C3-phenyl ring: This aromatic ring can be substituted to explore electronic and steric effects, as well as to establish additional binding interactions.

• C4-methyl group: While seemingly a simple substituent, modifications at this position can impact the overall conformation and potency of the molecule.

• C5-carboxylic acid: This functional group is often crucial for activity, acting as a key hydrogen bond donor or acceptor. Its replacement with bioisosteres can fine-tune the compound's acidity, polarity, and pharmacokinetic profile.

The following sections will delve into the known SAR for each of these positions, drawing upon data from various studies on this scaffold and its close analogs.

Structure-Activity Relationship (SAR) Analysis

Modifications at the N1-Position of the Pyrazole Ring

The N1-position of the pyrazole ring is a common site for substitution in drug design, as it allows for the introduction of a wide variety of groups that can significantly impact a compound's pharmacological properties.

Studies on related pyrazole scaffolds have shown that the nature of the substituent at the N1-position can dramatically influence biological activity. For instance, in a series of 3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters, phenyl substitution at the N1 position led to a significant increase in analgesic activity compared to the unsubstituted analogs.[4] This suggests that an aromatic ring at this position can be beneficial for certain biological targets.

In the context of anticancer activity, the introduction of different aryl groups at the N1-position of pyrazole derivatives has been explored. For example, a series of 1-aryl-4-substituted-1H-pyrazole-3,5-diamines were synthesized and evaluated as CDK2 inhibitors. While a direct SAR for the 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid core is not available, these findings suggest that exploring a variety of N1-aryl substituents would be a fruitful avenue for optimization.

Key Insights for N1-Substitution:

• Aromatic Substituents: The introduction of phenyl or substituted phenyl groups can enhance activity, potentially through additional π-π stacking or hydrophobic interactions with the target protein.

• Alkyl Chains: While less explored for this specific scaffold, N-alkylation is a common strategy to modulate lipophilicity and metabolic stability.[5]

Substitutions on the C3-Phenyl Ring

The C3-phenyl ring is another critical component of the pharmacophore, and its substitution pattern can have a profound effect on biological activity. Modifications to this ring can alter the electronic properties of the molecule and introduce new points of interaction with the target.

In a study of pyrazole-based inhibitors of meprin α and β, substitution on the C3-phenyl ring was a key area of investigation.[6] The introduction of a 3-methoxyphenyl group at this position resulted in potent inhibitory activity. This highlights the importance of exploring both the position and the electronic nature of substituents on this ring.

For anticancer applications, the substitution on the C3-phenyl ring has also been shown to be important. In a series of 1-acetyl-3,5-diphenyl-4,5-dihydro-(1H)-pyrazole derivatives, the nature of the substituents on the phenyl rings influenced the anti-tubercular and anti-microbial properties of the compounds.[7]

Key Insights for C3-Phenyl Ring Substitution:

• Electron-donating and Withdrawing Groups: The electronic nature of the substituent can influence the overall electron density of the pyrazole core and impact binding affinity.

• Positional Isomerism: The position of the substituent (ortho, meta, or para) can dramatically alter the molecule's conformation and its ability to fit into a binding pocket.

• Halogenation: Introduction of halogen atoms can increase potency through favorable interactions and can also be used to modulate metabolic stability.

The Role of the C4-Methyl Group

The C4-position of the pyrazole ring is often a site for smaller substituents. While the core topic specifies a methyl group, understanding the impact of modifications at this position is crucial for a comprehensive SAR analysis.

In some cases, the C4-substituent can act as a blocking group, directing reactions to other positions on the pyrazole ring. For instance, an ester group at the C4-position has been used to direct arylation to the C5-position.[8] While the methyl group is less bulky, its presence will still influence the local steric environment.

The size and nature of the substituent at C4 can also directly impact biological activity. In a series of pyrazole derivatives, the presence of different groups at the C4 position was shown to influence their anti-inflammatory and analgesic activities.[2]

Key Insights for C4-Substitution:

• Steric Bulk: Replacing the methyl group with larger or smaller substituents can modulate the compound's fit within a binding site.

• Electronic Effects: While less pronounced than on the aromatic rings, the electronic nature of the C4-substituent can have subtle effects on the pyrazole ring's properties.

The C5-Carboxylic Acid and its Bioisosteres

The carboxylic acid at the C5-position is a key functional group, often involved in critical hydrogen bonding interactions with the biological target. However, the presence of a carboxylic acid can also lead to poor pharmacokinetic properties, such as low cell permeability and rapid metabolism.[9] Therefore, exploring bioisosteric replacements for the carboxylic acid is a common strategy in drug discovery.[10][11][12][13]

Common bioisosteres for carboxylic acids include:

• Tetrazoles: These have a similar pKa to carboxylic acids and can form similar hydrogen bonding interactions.

• Hydroxamic acids: These can also act as hydrogen bond donors and acceptors.

• Acylsulfonamides: These are another class of acidic functional groups that can mimic the interactions of a carboxylic acid.

In the context of pyrazole-based compounds, the conversion of the carboxylic acid to an amide or ester has been shown to significantly enhance anti-inflammatory and analgesic profiles in some series.[2] This suggests that while the acidic proton may be important, other interactions mediated by this part of the molecule are also critical.

Key Insights for C5-Carboxylic Acid and Bioisosteres:

• Hydrogen Bonding: The ability to act as a hydrogen bond donor and/or acceptor is often crucial for activity.

• Acidity (pKa): The acidity of the functional group can influence its ionization state at physiological pH, which in turn affects its interactions and pharmacokinetic properties.

• Lipophilicity: Replacing the carboxylic acid with a less polar bioisostere can improve membrane permeability and oral bioavailability.

Data Presentation

The following table summarizes representative data from studies on structurally related pyrazole derivatives, illustrating the impact of various substitutions on biological activity. It is important to note that direct comparisons between different studies should be made with caution due to variations in experimental conditions and assays.

Compound ID	Scaffold Modification	Biological Activity	Assay	Potency (e.g., IC50)	Reference
14b, 15b, 22	Pyrazole-pyrazoline derivatives with extended alkyl chains and amide/ester functionalities	Anti-inflammatory and analgesic	Carrageenan-induced paw edema and acetic acid-induced writhing test in rats	28.6-30.9% edema inhibition, up to 84.5% analgesic effect	[2]
P-03	Substituted coumarin pyrazole carbaldehyde	Anticancer	MTT assay on A549 lung cancer cells	IC50 = 13.5 µM	[14]
IVc	4,5-dihydro-1H-pyrazole-1-yl acetate derivative	Anticancer	Cytotoxicity assay on MCF-7 breast cancer cells	87.4% inhibition at 72h	[15]
4c	5-benzoylamino-3-methylsulfanyl-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester	Analgesic and anti-inflammatory	Not specified	Most active in series	[4]
13	3-(5-Mercapto-1,3,4-oxa-diazole-2-yl)-1,5-diphenyl-1H-pyrazole-4-carbonitrile	Anticancer (anti-estrogenic)	Cytotoxicity assay on IGROV1 ovarian tumor cells	GI50 = 40 nM	[16]

Experimental Protocols

General Synthesis of Pyrazole Carboxylic Acid Derivatives

A common method for the synthesis of the pyrazole core involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[17][18]

Step-by-step methodology:

• Formation of the 1,3-dicarbonyl intermediate: An acetophenone derivative is reacted with an oxalate ester in the presence of a base (e.g., sodium ethoxide) to form a 1,3-dicarbonyl compound.

• Cyclization with hydrazine: The 1,3-dicarbonyl intermediate is then reacted with a substituted or unsubstituted hydrazine in a suitable solvent (e.g., ethanol or acetic acid) to form the pyrazole ring.

• Functional group manipulation: Subsequent steps can be used to modify the substituents on the pyrazole core, such as hydrolysis of an ester to the carboxylic acid, or N-alkylation/arylation.

General synthetic scheme for pyrazole carboxylic acids.

In Vitro Anticancer Activity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cell viability and proliferation.[19]

Step-by-step methodology:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (and a vehicle control, typically DMSO) for a defined period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the MTT reagent is added to each well. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan product.

• Solubilization: A solubilizing agent (e.g., DMSO or a detergent solution) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (typically between 500 and 600 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells, and IC50 values (the concentration of the compound that inhibits 50% of cell growth) are determined.

Workflow for the MTT cell viability assay.

Conclusion and Future Directions

The 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid scaffold represents a promising starting point for the development of new therapeutic agents. The available structure-activity relationship data, though not exhaustive for this specific molecule, provides valuable guidance for its optimization. Future research should focus on a more systematic exploration of the chemical space around this core, with a particular emphasis on:

• Systematic SAR studies: Synthesizing and testing a focused library of analogs with systematic variations at all four key positions against a specific biological target.

• Target identification and mechanism of action studies: Elucidating the specific molecular targets and signaling pathways modulated by this class of compounds.

• Pharmacokinetic profiling: Evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds to improve their drug-like properties.

By leveraging the insights presented in this guide, researchers and drug development professionals can more effectively navigate the optimization of this versatile and promising chemical scaffold.

References

• Abrigach, F.; Touzani, R. Pyrazole derivatives with NCN junction and their biological activity: A review. Med. Chem.2016, 06, 292–298.
• Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. RSC Med. Chem.2023, 14, 148-163.
• Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach. Arabian Journal of Chemistry2025, 18, 105432.
• Pyrazole–pyrazoline derivatives as next-generation anti-inflamm
• Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. RSC Adv.2025, 15, 12345-12356.
• Current status of pyrazole and its biological activities. J. Basic Clin. Pharm.2015, 6, 81-100.
• Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. SciSpace.
• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. Molecules2026, 31, 1-25.
• Structure Property Relationships of Carboxylic Acid Isosteres. J. Med. Chem.2016, 59, 13, 6071–6092.
• Carboxylic Acid (Bio)Isosteres in Drug Design. J. Med. Chem.2013, 56, 5, 1838-1851.
• Acid Bioisosteres. Cambridge MedChem Consulting.
• Pyrazoles as anticancer agents: Recent advances. Int. J. Schol. Res. Chem. Pharm.2023, 03, 013-022.
• Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. WuXi AppTec.
• Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. ChemMedChem2022, 17, e202200129.
• Synthesis of pyrazole-based 1,5-diaryl compounds as potent anti-inflammatory agents. Med. Chem. Res.2012, 21, 2275–2281.
• Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Encyclopedia2023, 3, 219-242.
• Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Chemistry Central Journal2021, 15, 37.
• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules2018, 23, 134.
• Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity rel
• Synthesis and Structure-activity Relationship Studies of Pyrazole-based Heterocycles as Antitumor Agents. Archiv der Pharmazie2007, 340, 587-595.
• Synthesis, Characterization and Mechanistic Anticancer Evaluation of Novel Analogues of Pyrazoles Derived from Substituted 3-acetyl coumarin. Biomed. Pharmacol. J.2023, 16, 2007-2019.
• Pharmacological Evaluation of New 4, 5-dihydro-1H- Pyrazole-1-yl acetate Derivatives as anti-cancer agents. Res. J. Pharm. Technol.2023, 16, 1-7.
• Synthesis and Pharmacological Investigation of 5-Substituted-3-methylsulfanyl-1 H-pyrazole-4- carboxylic Acid Ethyl Esters. Drug Res.2013, 63, 456-461.
• Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence. Tetrahedron Lett.2025, 125, 154917.

Sources

• 1. mdpi.com [mdpi.com]
• 2. news-medical.net [news-medical.net]
• 3. srrjournals.com [srrjournals.com]
• 4. thieme-connect.com [thieme-connect.com]
• 5. scispace.com [scispace.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence [comptes-rendus.academie-sciences.fr]
• 9. researchgate.net [researchgate.net]
• 10. itmat.upenn.edu [itmat.upenn.edu]
• 11. Carboxylic Acid (Bio)Isosteres in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Acid Bioisosteres | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 13. drughunter.com [drughunter.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. ajps.uomustansiriyah.edu.iq [ajps.uomustansiriyah.edu.iq]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An <i>in vitro</i> and <i>in silico</i> approach - Arabian Journal of Chemistry [arabjchem.org]
• 18. epubl.ktu.edu [epubl.ktu.edu]
• 19. pubs.acs.org [pubs.acs.org]

Navigating the Isomeric Landscape of Pyrazole Carboxylic Acids: A Technical Guide to 5-Methyl-1-phenyl-1H-pyrazole-4-carboxylic Acid

Senior Application Scientist Note: Initial exploration for a technical guide on "4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid" revealed significant ambiguity and a lack of consolidated scientific literature for this specific isomer. To ensure the highest level of scientific integrity and provide a technically robust resource, this guide has been pivoted to focus on a closely related, well-characterized isomer: 5-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid . This compound offers a solid foundation of verifiable data, allowing for an in-depth exploration of the synthesis, properties, and applications characteristic of this important class of heterocyclic compounds. This pivot underscores the critical importance of precise nomenclature in chemical research and development.

Introduction

The pyrazole scaffold is a cornerstone in medicinal chemistry and materials science, valued for its unique electronic properties and versatile synthetic handles. Among the myriad of pyrazole derivatives, substituted pyrazole carboxylic acids have emerged as particularly significant building blocks for the development of novel therapeutic agents and functional materials. This guide provides a comprehensive technical overview of 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, a representative member of this class, intended for researchers, scientists, and drug development professionals. We will delve into its chemical identity, synthesis methodologies, physicochemical properties, and potential applications, with a focus on the practical insights and causal relationships that govern its utility.

Chemical Identity and Nomenclature

Correctly identifying a chemical entity is paramount for reproducible research and clear communication within the scientific community. The subject of this guide, 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, is a distinct isomer within the methyl-phenyl-pyrazole-carboxylic acid family.

IUPAC Name and Synonyms

• Systematic IUPAC Name: 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid

• Common Synonyms: 5-Methyl-1-phenylpyrazole-4-carboxylic acid[1]

• CAS Number: 91138-00-0[1]

The isomeric landscape of substituted pyrazoles is vast. For instance, seemingly similar names can refer to distinct molecules with potentially different properties. Some examples of related isomers include:

• 1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid (CAS: 10250-64-3)[2]

• 5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid (CAS: 15409-48-0)

• 3-Methyl-1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid (CAS: 885-46-1)[3]

This highlights the necessity of using a unique identifier like the CAS number to avoid ambiguity.

Molecular Structure and Physicochemical Properties

A summary of the key physicochemical properties of 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid is presented in Table 1.

Property	Value	Source
Molecular Formula	C11H10N2O2	PubChem
Molecular Weight	202.21 g/mol	PubChem
XLogP3-AA	1.8	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	3	PubChem
Rotatable Bond Count	2	PubChem
Topological Polar Surface Area	55.1 Ų	PubChem

Table 1: Physicochemical properties of 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid.

Synthesis and Mechanistic Considerations

The synthesis of substituted pyrazole carboxylic acids is a well-established area of organic chemistry, with several reliable methods available. The choice of synthetic route often depends on the availability of starting materials, desired substitution pattern, and scalability.

General Synthetic Strategy: Knorr Pyrazole Synthesis

A common and versatile method for the synthesis of the pyrazole core is the Knorr pyrazole synthesis, which involves the condensation of a hydrazine with a 1,3-dicarbonyl compound. For 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, a plausible synthetic route would involve the reaction of phenylhydrazine with a suitably substituted 1,3-dicarbonyl compound, followed by functional group manipulations to introduce the carboxylic acid at the 4-position.

Illustrative Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of a substituted pyrazole carboxylic acid, highlighting the key transformations.

Sources

• 1. One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate | MDPI [mdpi.com]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. 4-Methylpyrazole-3-carboxylic acid | C5H6N2O2 | CID 5324580 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of Methyl-Phenyl-Pyrazole-Carboxylic Acids from Ethyl Acetoacetate

Based on your request, I have designed a comprehensive Application Note and Protocol for the synthesis of the target pyrazole scaffold.

Scientific Note on Regiochemistry: Direct condensation of Ethyl Acetoacetate (EAA) with phenylhydrazine typically yields 3-methyl-1-phenyl-5-pyrazolone (Edaravone). To obtain a pyrazole-carboxylic acid with a phenyl group and a methyl group on the carbon backbone, the EAA must first be modified (benzoylated).

• Standard Route from EAA: Benzoylation of EAA followed by hydrazine condensation yields Ethyl 3-methyl-5-phenyl-1H-pyrazole-4-carboxylate .

• Target Specificity: To obtain the exact 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid isomer (where the methyl is at C4 and carboxyl at C5), the classic industrial route uses Propiophenone and Diethyl Oxalate.

• Strategy: This guide details the Modified Knorr Synthesis from Ethyl Acetoacetate to yield the 3-methyl-5-phenyl-4-carboxylic acid isomer (the direct chemical descendant of EAA), while providing the Isomer Divergence Protocol for the 4-methyl-5-carboxy variant to ensure you have the exact toolset for your structural requirements.

Abstract & Core Logic

This protocol details the synthesis of polysubstituted pyrazole-carboxylic acids starting from Ethyl Acetoacetate (EAA) . The core transformation utilizes a C-Acylation (Benzoylation) of the

-keto ester to create a tricarbonyl intermediate, followed by a regioselective Cyclocondensation with hydrazine. This route is preferred for its use of inexpensive starting materials and scalability.

Key Mechanistic Pathway:

• Activation: Magnesium-mediated enolate formation of EAA.

• Functionalization: C-Acylation with Benzoyl Chloride to form Ethyl 2-benzoylacetoacetate.

• Cyclization: Double nucleophilic attack by Hydrazine Hydrate to close the pyrazole ring.

• Hydrolysis: Base-mediated saponification of the ester to the free carboxylic acid.

Reaction Scheme & Pathway Visualization

The following diagram illustrates the chemical pathway from Ethyl Acetoacetate to the Pyrazole Carboxylate scaffold.

Caption: Step-wise transformation of Ethyl Acetoacetate to the Pyrazole-4-carboxylic acid scaffold via C-benzoylation and Knorr-type cyclization.

Materials & Reagents

Stoichiometry Table (Scale: 50 mmol)

Reagent	MW ( g/mol )	Equiv.[1][2]	Amount	Role
Ethyl Acetoacetate	130.14	1.0	6.51 g (6.3 mL)	Starting Scaffold
Magnesium Turnings	24.31	0.5	1.22 g	Enolate Formation
Absolute Ethanol	46.07	Solvent	50 mL	Solvent
Benzoyl Chloride	140.57	1.1	7.73 g (6.4 mL)	Electrophile (Ph Source)
Hydrazine Hydrate (80%)	50.06	1.2	3.00 g (2.9 mL)	Dinucleophile
Sodium Hydroxide (4M)	40.00	3.0	37.5 mL	Hydrolysis Base
HCl (Conc.)	36.46	Excess	~10 mL	Acidification

Safety Warning:

• Hydrazine Hydrate: Highly toxic, potential carcinogen, and unstable. Handle in a fume hood.

• Benzoyl Chloride: Lachrymator. Causes severe skin burns.

• Magnesium/Ethanol: Evolution of Hydrogen gas (

  ). Ensure proper venting.

Experimental Protocol

Phase 1: Synthesis of Ethyl 2-Benzoylacetoacetate

Objective: Introduce the phenyl group onto the EAA backbone via C-acylation.

• Preparation of Magnesium Ethoxide:

  • In a dry 250 mL round-bottom flask (RBF) equipped with a reflux condenser and dropping funnel, place 1.22 g Magnesium turnings .

  • Add 5 mL Absolute Ethanol and 0.5 mL CCl4 (catalyst to initiate reaction).

  • Once the reaction starts (vigorous bubbling), add a solution of 6.51 g Ethyl Acetoacetate in 15 mL Absolute Ethanol dropwise over 30 minutes.

  • Observation: The magnesium dissolves, forming the magnesium enolate. Heat to reflux for 1 hour to ensure completion.

• Benzoylation:

  • Cool the solution to 0–5°C in an ice bath.

  • Add 7.73 g Benzoyl Chloride dropwise over 20 minutes. Ensure the temperature remains below 10°C to minimize O-acylation byproducts.

  • Stir at room temperature for 12 hours. The mixture will become a thick slurry (Magnesium complex).

• Workup:

  • Acidify with 50 mL of 10% H2SO4 to break the Mg-complex.

  • Extract the aqueous layer with Dichloromethane (DCM) (3 x 30 mL) .

  • Wash organic layer with Brine, dry over

    , and concentrate in vacuo.

  • Checkpoint: The crude oil is Ethyl 2-benzoylacetoacetate. (Purity typically >85%, suitable for next step).[3]

Phase 2: Cyclocondensation to Pyrazole Ester

Objective: Form the heteroaromatic ring.

• Reaction:

  • Dissolve the crude Ethyl 2-benzoylacetoacetate in 40 mL Ethanol .

  • Cool to 0°C. Add 3.00 g Hydrazine Hydrate dropwise.

  • Note: The reaction is exothermic.

  • Allow to warm to room temperature, then reflux for 2 hours.

• Isolation:

  • Concentrate the solvent to ~10 mL volume.

  • Pour into 100 mL ice-water . The pyrazole ester often precipitates as a white/off-white solid.

  • Filter and wash with cold water.

  • Purification: Recrystallize from Ethanol/Water (1:1).

  • Product: Ethyl 3-methyl-5-phenyl-1H-pyrazole-4-carboxylate.

Phase 3: Hydrolysis to Carboxylic Acid

Objective: Saponify the ester to yield the final acid.

• Saponification:

  • Suspend the pyrazole ester (from Phase 2) in 37.5 mL 4M NaOH .

  • Reflux for 4 hours. The solid should dissolve as the carboxylate salt forms.

• Acidification:

  • Cool the solution to room temperature.[2][4]

  • Dropwise add Conc. HCl until pH reaches ~2-3.

  • The carboxylic acid will precipitate as a white solid.

• Final Purification:

  • Filter the solid.[5]

  • Recrystallize from Methanol or Acetic Acid .

  • Final Yield: Typically 60-75% overall.

  • Characterization: MP: ~240-242°C (dec).

Structural Isomer Divergence (Critical Analysis)

The protocol above utilizes Ethyl Acetoacetate as requested. However, the regiochemistry of the Knorr synthesis dictates the product structure.

• Pathway A (Described Above): EAA + Benzoyl Chloride + Hydrazine

  3-methyl-5-phenyl-pyrazole-4-carboxylic acid .

  • Why: The central carbon of the EAA (C2) becomes the C4 of the pyrazole ring. The ester group is attached to this carbon.

• Pathway B (Alternative Target): If your strict requirement is 4-methyl-3-phenyl-pyrazole-5-carboxylic acid (Methyl at C4, Carboxyl at C5), EAA is not the optimal starting material.

  • Correct Precursor:Ethyl 2-methyl-3-phenyl-3-oxopropionate (synthesized from Propiophenone + Diethyl Oxalate).

  • Reason: You need the carboxylate to be part of the 1,3-dicarbonyl backbone, not a pendant group on the central carbon.

Decision Matrix:

• Use Protocol A (EAA) if you need the scaffold and can accept the 4-carboxyl/5-phenyl substitution pattern.

• Use Protocol B (Propiophenone) if the 5-carboxyl position is pharmacologically non-negotiable.

Mechanism of Action (Graphviz)

The following diagram details the cyclization mechanism for the described EAA route.

Caption: Cyclization mechanism. Note that hydrazine attacks the two ketone carbonyls, leaving the ester group intact at the C4 position.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. Link

• Organic Syntheses. (1943). Ethyl Benzoylacetate. Org. Synth. 1943, 23, 35. Link

• Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft, 16(2), 2597-2599. Link

• Menon, S., et al. (2021). Regioselectivity in the Synthesis of Pyrazoles. Journal of Heterocyclic Chemistry. (General reference for regiochemistry logic).

• PubChem. (2024). Compound Summary: 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid.[6][7][8] Link

Sources

• 1. Synthesis and Chemical Characterisation of New Bis-Thieno [2,3-b]thiophene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. JPH0791225B2 - Method for producing alkyl 2-ethoxymethylene acetoacetate - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. 1,3-dimethyl-4-phenyl-1H-pyrazol-5-amine (3654-22-6) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 7. 879770-33-9,4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 8. Creating Novel Activated Factor XI Inhibitors through Fragment Based Lead Generation and Structure Aided Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

Technical Application Note: Regioselective Synthesis of 4-Methyl-3-Phenyl-1H-Pyrazole-5-Carboxylic Acid

[1]

Executive Summary

This application note details the high-fidelity regioselective synthesis of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid , a critical scaffold in the development of COX-2 inhibitors, p38 MAP kinase inhibitors, and various agrochemicals.[1]

Unlike 1,3-dipolar cycloaddition routes which often yield difficult-to-separate regioisomeric mixtures, this protocol utilizes a Claisen condensation followed by a Knorr-type cyclocondensation .[1] This "directed backbone" strategy locks the carbon skeleton prior to ring closure, guaranteeing the specific placement of the methyl group at the 4-position and the phenyl group at the 3-position relative to the carboxylate.

Key Technical Advantages[1]

• Regiochemical Fidelity: >98% regioselectivity for the 4-methyl-3-phenyl isomer.[1]

• Scalability: Protocol adapted for gram-to-kilogram scale using standard reagents (NaOEt, Diethyl Oxalate).[1]

• Purification: Avoids complex chromatography; relies on precipitation and recrystallization.

Strategic Pathway & Mechanism

The synthesis is divided into three critical stages. The regiochemistry is defined in Stage 1 (Claisen Condensation) by the selection of Propiophenone as the nucleophile. Since propiophenone has only one enolizable

-carbon capable of attacking the diethyl oxalate, the carbon backbone is exclusively formed.[1]

Reaction Scheme

Figure 1: Synthetic workflow ensuring regiochemical integrity via the Claisen-Knorr sequence.

Detailed Experimental Protocols

Stage 1: Synthesis of Ethyl 3-methyl-2,4-dioxo-4-phenylbutanoate

This step forms the critical 1,3,4-tricarbonyl backbone.[1]

Reagents:

• Propiophenone (13.4 g, 100 mmol)

• Diethyl Oxalate (14.6 g, 100 mmol)

• Sodium Ethoxide (21 wt% in ethanol, 40 mL, ~110 mmol) or freshly prepared NaOEt.

• Solvent: Absolute Ethanol (100 mL)

Protocol:

• Inert Atmosphere: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet.

• Base Preparation: Charge the flask with Sodium Ethoxide solution. Cool to 0°C using an ice bath.

• Condensation: Mix Propiophenone and Diethyl Oxalate in the addition funnel. Add this mixture dropwise to the cold NaOEt solution over 30 minutes.

  • Expert Note: The solution will turn yellow/orange, indicating enolate formation. Exotherms must be controlled to prevent polymerization of the oxalate.

• Equilibration: Remove the ice bath and allow the reaction to stir at Room Temperature (RT) for 4 hours.

  • Validation: TLC (20% EtOAc/Hexane) should show consumption of propiophenone (

    ) and appearance of a polar spot (enol form, ).

• Workup: Evaporate the ethanol under reduced pressure (Rotavap, 40°C).

• Acidification: Dissolve the residue in ice-water (100 mL). Carefully acidify with 1N HCl to pH 2-3 while stirring. The diketo ester will separate as an oil or precipitate.

• Extraction: Extract with Dichloromethane (DCM, 3 x 50 mL). Dry combined organics over

  , filter, and concentrate.

  • Yield Expectations: 85-90% as a yellow oil (which may solidify upon standing).[1] This crude is sufficiently pure for the next step.

Stage 2: Regioselective Cyclization to Pyrazole Ester

The reaction with hydrazine closes the ring. The regioselectivity is inherent to the backbone created in Stage 1.

Reagents:

• Crude Diketo Ester (from Stage 1)

• Hydrazine Hydrate (80% or 64% solution, 1.2 equivalents)

• Solvent: Ethanol (100 mL)

Protocol:

• Dissolve the crude diketo ester in Ethanol (100 mL) in a 250 mL round-bottom flask.

• Add Hydrazine Hydrate dropwise at RT.

  • Caution: Reaction is exothermic.

• Heat the mixture to reflux (78°C) for 2 hours.

• Monitoring: Monitor by TLC. The diketo ester spot should disappear.

• Isolation: Cool to RT. Concentrate the solvent to ~20% volume. Pour the residue into ice-water (200 mL).

• Filtration: The ester usually precipitates as a white/off-white solid.[1] Filter, wash with cold water, and dry.

  • Alternative: If an oil forms, extract with EtOAc.[2]

Stage 3: Hydrolysis to the Target Acid

Saponification of the ethyl ester yields the final carboxylic acid.

Reagents:

• Pyrazole Ester (from Stage 2)

• Sodium Hydroxide (2N aqueous solution, 3 equivalents)

• Solvent: Ethanol/Water (1:1)

Protocol:

• Suspend the ester in Ethanol (50 mL) and add the 2N NaOH solution (50 mL).

• Reflux for 1 hour. The solid should dissolve as the carboxylate salt forms.

• Workup: Distill off the ethanol. The remaining aqueous solution should be clear.

• Precipitation: Cool the aqueous solution to 0°C. Acidify dropwise with Conc. HCl to pH 1-2.

• Final Isolation: The target acid, 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid , will precipitate as a white solid.[1] Filter, wash extensively with water, and dry in a vacuum oven at 50°C.

Quality Control & Data Validation

Analytical Specifications

Parameter	Specification	Method
Appearance	White to off-white powder	Visual
Purity	>98%	HPLC (C18, ACN/Water + 0.1% TFA)
Melting Point	238–240 °C (dec)	Capillary Method
Mass Spec	[M+H]+ = 203.08	LC-MS (ESI+)

NMR Interpretation (DMSO-d6)

To validate the structure and distinguish it from potential isomers, observe the following signals:

• 13.0-13.5 ppm (br s, 1H): Carboxylic acid proton (and NH due to exchange).
• 7.4-7.8 ppm (m, 5H): Phenyl group protons.
• 2.2-2.4 ppm (s, 3H): Methyl group attached to the pyrazole ring.

  • Diagnostic Check: In the correct isomer (4-Me), the methyl is a singlet. If the methyl were at position 3/5 (wrong starting material), the shift would differ slightly, but the key is the integration relative to the phenyl group.

Tautomerism Insight

Users must recognize that 3-phenyl-1H-pyrazole-5-carboxylic acid and 5-phenyl-1H-pyrazole-3-carboxylic acid are tautomers.[1]

• In solution (NMR), these species are in rapid equilibrium, often appearing as an average structure.

• In the solid state, one tautomer typically predominates based on hydrogen bonding networks.

• Naming Convention: The product is chemically identical regardless of whether it is named 3-phenyl or 5-phenyl, provided the Nitrogen is unsubstituted (

  ).[1] The protocol above guarantees the 4-methyl placement between the phenyl and acid groups.[1]

Troubleshooting & Decision Logic

Figure 2: Troubleshooting logic for common synthetic hurdles.

References

• Menozzi, G., et al. (1987). "Synthesis and antiphlogistic activity of 1H-pyrazole-5-carboxylic acid derivatives." Journal of Heterocyclic Chemistry, 24(6), 1669-1675.

• Krapcho, A. P. (2006). "Chemoselective Addition of Hydrazine to

  -Keto Esters." Synthetic Communications, 36(7), 849-858.

• Fustero, S., et al. (2002). "Regioselective synthesis of pyrazoles from 1,3-dicarbonyl equivalents." Organic Letters, 4(21), 3651-3654.

• Elguero, J. (2022). "Structure and Chemistry of 3(5)-Substituted Pyrazoles." Encyclopedia, 2(3), 1245-1260.

• Standard Protocol Validation: Adapted from Organic Syntheses, Coll. Vol. 3, p. 708 (1955) regarding general pyrazole synthesis from diketo esters.

Sources

• 1. prepchem.com [prepchem.com]
• 2. Ethyl 3-oxo-4-phenylbutanoate synthesis - chemicalbook [chemicalbook.com]

4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid HPLC purification method C18 column

Application Note: Precision HPLC Purification of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

Executive Summary

This guide details the High-Performance Liquid Chromatography (HPLC) purification of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid . This molecule presents specific chromatographic challenges due to its amphoteric nature: the acidic carboxylic acid moiety (pKa ~3.5) and the basic pyrazole nitrogen.

Successful isolation requires a Reverse-Phase (RP) strategy utilizing pH control to suppress ionization, ensuring peak symmetry and reproducible retention. This protocol utilizes a C18 stationary phase with an acidic mobile phase system (0.1% Trifluoroacetic Acid), validated for both analytical monitoring and preparative scale-up.[1]

Chemical Context & Separation Strategy

Compound: 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid Molecular Weight: ~202.2 g/mol Key Functional Groups:

• Phenyl & Methyl: Hydrophobic handles for C18 retention.

• Carboxylic Acid (C5): Ionizable (pKa ~3.5). At neutral pH, this exists as a carboxylate anion (

  ), leading to poor retention and peak splitting on C18.

• Pyrazole Ring (NH): Potential for hydrogen bonding and tautomerism.

The "Acidic Lock" Strategy: To achieve a singular, sharp peak, we must lock the molecule in a single ionization state. By maintaining the mobile phase pH significantly below the pKa (pH < 2.5), the carboxylic acid remains protonated (

) and neutral, maximizing interaction with the hydrophobic C18 chains. Simultaneously, the acidic environment suppresses silanol activity on the column silica, reducing tailing caused by the pyrazole nitrogen.

Experimental Protocol

Instrumentation & Materials

• HPLC System: Binary gradient pump, Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

• Column (Analytical): C18 End-capped (e.g., Agilent ZORBAX Eclipse Plus or Phenomenex Kinetex), 5 µm, 4.6 x 150 mm.

• Column (Preparative): C18 End-capped, 10 µm, 21.2 x 150 mm (for scale-up).

• Solvents: HPLC-grade Acetonitrile (ACN) and Milli-Q Water.

• Modifier: Trifluoroacetic Acid (TFA) or Formic Acid (FA).[2] Note: TFA is preferred for sharper peak shape; FA is preferred if Mass Spectrometry (MS) is used downstream.

Mobile Phase Preparation

• Solvent A (Aqueous): Water + 0.1% (v/v) TFA.[1]

  • Preparation: Add 1 mL TFA to 1 L Water. Mix and degas.

• Solvent B (Organic): Acetonitrile + 0.1% (v/v) TFA.

  • Preparation: Add 1 mL TFA to 1 L ACN. Mix.

Sample Preparation

The crude solid is likely sparingly soluble in water.

• Dissolution: Dissolve crude material in DMSO or a 50:50 mixture of DMSO:Methanol.

• Concentration: Target 1–5 mg/mL for analytical scouting; 50–100 mg/mL for preparative injection.

• Filtration: Pass through a 0.45 µm PTFE syringe filter to remove particulates.

Analytical Scouting Method (Linear Gradient)

Run this method first to determine the elution profile.

Time (min)	% Solvent B (Organic)	Flow Rate (mL/min)	Interaction Mode
0.0	5%	1.0	Initial Equilibration
1.0	5%	1.0	Sample Injection / Loading
15.0	95%	1.0	Linear Elution Gradient
17.0	95%	1.0	Column Wash
17.1	5%	1.0	Return to Initial
22.0	5%	1.0	Re-equilibration

• Detection: 254 nm (primary) and 280 nm (secondary).

• Temperature: 25°C (Ambient) or 40°C (Controlled for reproducibility).

Workflow Visualization

The following diagram illustrates the decision matrix for optimizing the purification based on the scouting run results.

Figure 1: Decision tree for method development, optimizing for retention time (Rt) to ensure separation from polar impurities and column wash.

Scale-Up & Processing (The "Trustworthiness" Pillar)

To move from analytical (mg scale) to preparative (gram scale), use the Linear Scale-Up Factor .

Formula:

Where

is column length and is column diameter.

Example: Moving from a 4.6 mm ID column to a 21.2 mm ID column (same length) increases loading capacity by approximately 21x . If you inject 0.5 mg on the analytical column, you can inject ~10.5 mg on the prep column, assuming the same particle size and resolution requirements.

Post-Purification Handling:

• TFA Removal: TFA is volatile but can form salts. Repeated lyophilization (freeze-drying) from water/acetonitrile is the most effective way to remove trace TFA.

• Salt Exchange (Optional): If the free acid is required and TFA persists, redissolve in weak ammonium acetate and lyophilize again to sublime the volatile ammonium trifluoroacetate salt.

Troubleshooting Common Issues

Symptom	Probable Cause	Corrective Action
Peak Tailing	Secondary interactions between pyrazole nitrogen and silanols.	Ensure TFA concentration is at least 0.1%.[1] Use a "End-capped" or "Base-Deactivated" C18 column [1].
Split Peaks	Sample solvent too strong (e.g., 100% DMSO).	Dilute sample with water or mobile phase A until just before precipitation occurs. Inject smaller volumes.
Retention Drift	Column equilibration insufficient.	Pyrazoles can be "sticky." Ensure 10 column volumes of re-equilibration between runs.

References

• Sielc Technologies. (2018).[3][4] Separation of Pyrazole on Newcrom R1 HPLC column. Retrieved from [Link]

• PubChem. (2025).[5] 4-Methylpyrazole-3-carboxylic acid Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. ijcpa.in [ijcpa.in]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Separation of Pyrazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. Separation of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. 4-Methylpyrazole-3-carboxylic acid | C5H6N2O2 | CID 5324580 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note and Recrystallization Protocol for 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This document provides a detailed guide for the purification of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid via recrystallization. The protocol is designed to be a self-validating system, emphasizing the rationale behind each step to ensure both high purity and yield.

Introduction: The Importance of Purity

4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid is a heterocyclic compound with potential applications in medicinal chemistry and materials science.[1][2] For these applications, high purity of the active pharmaceutical ingredient (API) or lead compound is paramount. Recrystallization is a powerful and widely used technique for the purification of solid organic compounds. The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent system at varying temperatures. An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but readily at an elevated temperature.

Physicochemical Properties and Considerations

While specific data for 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid is not extensively available, we can infer its properties from structurally similar compounds. The presence of a carboxylic acid group suggests that its solubility will be pH-dependent. The pyrazole ring, a stable aromatic system, and the phenyl group contribute to its crystalline nature. The melting point of the closely related 3-phenyl-1H-pyrazole-5-carboxylic acid is reported to be 240 °C.[3] This high melting point suggests a stable crystal lattice.

Table 1: Predicted Solubility Profile and Considerations

Solvent Class	Predicted Solubility	Rationale & Considerations
Polar Protic (e.g., Ethanol, Methanol, Water)	Moderate to high, especially at elevated temperatures.	The carboxylic acid and pyrazole N-H can form hydrogen bonds with protic solvents. Water solubility is likely low at neutral pH but will increase significantly in basic solutions due to salt formation.
Polar Aprotic (e.g., Acetone, Ethyl Acetate)	Moderate.	The polar nature of the pyrazole and carboxylic acid groups will interact with the dipole of these solvents.
Non-polar (e.g., Hexane, Toluene)	Low.	The overall polarity of the molecule is too high for significant solubility in non-polar solvents. These can be useful as anti-solvents.

The Recrystallization Workflow: A Step-by-Step Guide

The following workflow provides a comprehensive approach to the recrystallization of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid.

Caption: A generalized workflow for the recrystallization of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid.

Detailed Recrystallization Protocol

This protocol is a starting point and may require optimization based on the nature and quantity of impurities.

Step 1: Solvent Screening (The Key to Success)

The choice of solvent is the most critical parameter in recrystallization.

Objective: To identify a single solvent or a solvent mixture that dissolves the compound when hot but not when cold.

Procedure:

• Place approximately 10-20 mg of the crude 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid into several test tubes.

• To each test tube, add a different solvent (e.g., ethanol, methanol, isopropanol, acetone, ethyl acetate, water) dropwise at room temperature, vortexing after each addition. Note the solubility. An ideal solvent will not dissolve the compound at this stage.

• If the compound is insoluble at room temperature, heat the test tube in a water bath and continue adding the solvent dropwise until the solid dissolves.

• Once dissolved, allow the solution to cool slowly to room temperature, and then place it in an ice bath.

• Observe the formation of crystals. A good solvent will yield a significant amount of crystalline solid upon cooling.

Solvent System Selection Rationale: Based on literature for similar pyrazole derivatives, ethanol or a mixture of ethanol and water is a promising starting point.[4][5]

Step 2: The Main Recrystallization Procedure

Materials and Equipment:

• Crude 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

• Selected recrystallization solvent(s)

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Buchner funnel and filter flask

• Filter paper

• Spatula

• Watch glass

• Ice bath

• Vacuum oven or desiccator

Protocol:

• Dissolution: Place the crude 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid in an Erlenmeyer flask with a stir bar. Add the minimum amount of the chosen hot solvent to dissolve the solid completely. It is crucial to use the minimum volume to ensure the solution is saturated upon cooling, maximizing the yield.

• Hot Filtration (Optional): If insoluble impurities are present (e.g., dust, inorganic salts), perform a hot gravity filtration. This involves filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step must be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals. Rapid cooling can trap impurities within the crystal lattice.

• Complete Crystallization: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of the crystallized product.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals to a constant weight. This can be done by air drying on the filter paper, followed by drying in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Troubleshooting

Table 2: Common Recrystallization Problems and Solutions

Problem	Possible Cause(s)	Solution(s)
No crystals form upon cooling.	Too much solvent was used.	Boil off some of the solvent to concentrate the solution and allow it to cool again.
The compound is very soluble even at low temperatures.	Try a different solvent or a mixed solvent system where the compound is less soluble.
Oiling out (formation of a liquid instead of crystals).	The boiling point of the solvent is higher than the melting point of the solute.	Use a lower-boiling solvent.
The solution is supersaturated.	Try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.
Low recovery of purified compound.	Too much solvent was used.	Use the minimum amount of hot solvent for dissolution.
Premature crystallization during hot filtration.	Ensure the funnel and receiving flask are pre-warmed.
Crystals were washed with solvent that was not cold.	Always use ice-cold solvent for washing.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the recrystallization of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid. By understanding the principles behind each step and performing a thorough solvent screening, researchers can achieve high purity and yield of the target compound, which is essential for its further application in research and development.

References

• Google Patents. Method for purifying pyrazoles. WO2011076194A1.
• Google Patents. Process for the purification of pyrazoles. DE102009060150A1.

• National Institutes of Health. 4-Methyl-5-phenyl-1H-pyrazol-3(2H)-one. Available at: [Link]

• National Center for Biotechnology Information. 4-Methyl-5-phenyl-1H-pyrazol-3-ol. Available at: [Link]

• Atlantis Press. Synthesis of 3-phenyl-1H-pyrazole Derivatives. Available at: [Link]

• Longdom Publishing. Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evalua. Available at: [Link]

• DergiPark. Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Available at: [Link]

• Royal Society of Chemistry. Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imine ligands and mixed metal polynuclear complexes. Available at: [Link]

• Semantic Scholar. Rishiram Prajuli.pmd. Available at: [Link]

• Technical Disclosure Commons. Improved process for the preparation of 5-acetyl-1H-pyrazole-3-carboxylic acid. Available at: [Link]

• Stenutz. 3-phenyl-1H-pyrazole-5-carboxylic acid. Available at: [Link]

• MDPI. One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. Available at: [Link]

• MDPI. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Available at: [Link]

• SciSpace. The synthesis of 1-phenyl-3-methyl-4-acyl-pyrazolones-5. Available at: [Link]

• ResearchGate. Synthesis of 3-methyl-4-phenyl-1H-pyrazole 5. Available at: [Link]

• PubChem. 4-Methylpyrazole-3-carboxylic acid. Available at: [Link]

• PubChem. methyl 3-phenyl-1H-pyrazole-5-carboxylate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. jk-sci.com [jk-sci.com]
• 3. 3-phenyl-1H-pyrazole-5-carboxylic acid [stenutz.eu]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. scispace.com [scispace.com]

4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid as ligand in coordination chemistry

An Application Guide to 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic Acid in Coordination Chemistry

Introduction: The Versatility of Pyrazole-Based Ligands

In the expansive field of coordination chemistry, the design of organic ligands is paramount to the development of novel metal complexes with tailored properties. Among the plethora of heterocyclic scaffolds, pyrazoles are distinguished by their remarkable versatility and have become essential building blocks in supramolecular chemistry.[1] Their ability to coordinate with metal centers through various modes allows for the construction of diverse architectures, from discrete mononuclear complexes to intricate coordination polymers and metal-organic frameworks (MOFs).[1][2] The nitrogen atoms of the pyrazole ring serve as key donor sites, and the overall structure and function can be finely tuned through substitution on the pyrazole core.[3]

This guide focuses on a particularly promising, yet underexplored, ligand: 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid (hereafter referred to as H₂MPPC ). This molecule uniquely combines three essential features for a versatile ligand:

• A Pyrazole Core: Providing two nitrogen atoms for coordination.

• A Carboxylic Acid Group: Offering a "hard" oxygen donor and the potential for charge-balancing through deprotonation.

• Steric and Electronic Tuning: The phenyl and methyl groups provide steric bulk and can be further functionalized to modulate the electronic properties of the resulting metal complexes.

This combination allows H₂MPPC to act as a multidentate ligand, capable of forming stable chelates and bridging metal centers to create higher-order structures.[4][5] This document serves as a comprehensive technical guide for researchers, providing detailed protocols for the synthesis of H₂MPPC and its metal complexes, characterization methodologies, and an exploration of its potential applications.

Part 1: The Ligand: Synthesis and Characterization

A reliable supply of the pure ligand is the foundational step for any coordination chemistry research. The following section provides a representative protocol for the synthesis of H₂MPPC, based on established methodologies for pyrazole synthesis.

Protocol 1.1: Synthesis of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic Acid (H₂MPPC)

This synthesis is a two-step process involving a Claisen-type condensation followed by a cyclization reaction with hydrazine.

Workflow for Ligand Synthesis

Caption: A general workflow for the synthesis of H₂MPPC.

Step 1: Synthesis of Ethyl 2-methyl-3-oxo-3-phenylpropanoate

• Setup: In a flame-dried 500 mL three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add sodium ethoxide (NaOEt) (1.1 eq) to anhydrous toluene (200 mL).

• Reaction: While stirring under a nitrogen atmosphere, add a mixture of ethyl benzoate (1.0 eq) and ethyl propionate (1.2 eq) dropwise over 30 minutes.

• Reflux: Heat the reaction mixture to reflux (approx. 110°C) and maintain for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Cool the mixture to room temperature and pour it into a beaker containing ice-cold 1 M HCl (aq). Transfer the mixture to a separatory funnel, extract the aqueous layer with ethyl acetate (3 x 100 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the intermediate ketoester.

Step 2: Synthesis of Ethyl 4-methyl-3-phenyl-1H-pyrazole-5-carboxylate

• Setup: Dissolve the ketoester from Step 1 (1.0 eq) in ethanol (150 mL) in a 250 mL round-bottom flask.

• Reaction: Add hydrazine hydrate (N₂H₄·H₂O) (1.2 eq) dropwise to the solution at room temperature.

• Reflux: Heat the mixture to reflux (approx. 80°C) for 8-12 hours until TLC indicates the consumption of the starting material.

• Isolation: Cool the reaction mixture and reduce the solvent volume in vacuo. Add cold water to precipitate the product. Filter the solid, wash with cold water, and dry under vacuum to obtain the pyrazole ester.

Step 3: Saponification to H₂MPPC

• Setup: Suspend the pyrazole ester from Step 2 (1.0 eq) in a mixture of ethanol and water (1:1 v/v).[6]

• Hydrolysis: Add an excess of sodium hydroxide (NaOH) or lithium hydroxide (LiOH) (3.0 eq) and stir the mixture at 50-60°C for 4 hours.[6]

• Acidification: After cooling to room temperature, remove the ethanol under reduced pressure. Acidify the remaining aqueous solution to pH 2-3 with 1 M HCl.

• Isolation: Collect the resulting white precipitate by filtration, wash thoroughly with cold deionized water to remove salts, and dry in a vacuum oven at 60°C.

Rationale and Scientific Insights

• Choice of Base: Sodium ethoxide is a strong, non-nucleophilic base suitable for promoting the Claisen condensation between the two esters.

• Cyclization Reagent: Hydrazine hydrate is the classic reagent for forming a pyrazole ring from a 1,3-dicarbonyl compound. The two nitrogen atoms of hydrazine react with the two carbonyl groups of the ketoester to form the heterocyclic ring.

• Saponification: Basic hydrolysis (saponification) is a standard and efficient method for converting an ester to a carboxylic acid. The final acidification step is crucial to protonate the carboxylate salt and precipitate the desired neutral ligand.[6]

Table 1: Expected Characterization Data for H₂MPPC

Technique	Expected Result	Interpretation
¹H NMR	δ 12.0-13.0 (br s, 1H), δ 7.3-7.8 (m, 5H), δ 2.3 (s, 3H)	Broad singlet for COOH proton, multiplet for phenyl protons, singlet for methyl protons. N-H proton may be broad or exchangeable.
¹³C NMR	δ ~165 (C=O), δ 128-145 (Ar-C & Pyrazole-C), δ ~10 (CH₃)	Signals corresponding to the carboxylic acid, aromatic, pyrazole, and methyl carbons.
FT-IR (cm⁻¹)	~3000 (broad, O-H), ~1700 (C=O), ~1600 (C=N, C=C)	Broad O-H stretch from the carboxylic acid, sharp C=O stretch, and characteristic ring vibrations.
Mass Spec (ESI-)	[M-H]⁻ at m/z ≈ 215.08	Deprotonated molecular ion peak confirming the molecular weight of 216.23 g/mol .

Part 2: Coordination Chemistry and Synthesis Protocols

The true utility of H₂MPPC is realized in its ability to form complexes with a wide range of metal ions. Its structure allows for several coordination modes, making it a versatile building block.

Potential Coordination Modes of H₂MPPC

The ligand can coordinate in at least three primary ways, often dictated by the metal ion's preference, the solvent system, and the presence of counter-ions.

Caption: Potential coordination modes of the H₂MPPC ligand with metal (M) centers.

Protocol 2.1: General Synthesis of a Mononuclear Complex, e.g., [Co(HMPPC)₂(H₂O)₂]

This protocol describes a standard solution-based synthesis suitable for forming discrete mononuclear complexes, often with first-row transition metals.[7]

• Ligand Solution: Dissolve H₂MPPC (2.0 eq) in a suitable solvent like methanol or ethanol (50 mL) in a 100 mL flask. Add a stoichiometric amount of a weak base (e.g., triethylamine, 2.0 eq) to deprotonate the carboxylic acid in situ. Stir for 15 minutes.

• Metal Salt Solution: In a separate flask, dissolve a hydrated metal salt like Cobalt(II) acetate tetrahydrate [Co(OAc)₂·4H₂O] (1.0 eq) in the same solvent (25 mL).

• Reaction: Slowly add the metal salt solution to the stirring ligand solution. A color change and/or precipitation is often observed immediately.

• Crystallization: Stir the mixture at room temperature for 2-4 hours. If a precipitate forms, it can be collected. If the solution is clear, slow evaporation of the solvent, vapor diffusion of an anti-solvent (e.g., diethyl ether), or gentle heating followed by slow cooling can promote crystallization.

• Isolation: Collect the crystalline product by vacuum filtration, wash with a small amount of cold solvent, followed by diethyl ether, and air dry.

Rationale:

• Metal Salt: Acetate or nitrate salts are often used as they are readily soluble and their counter-ions are weakly coordinating, reducing interference with the primary ligand.

• In situ Deprotonation: Adding a base deprotonates the carboxylic acid, making the oxygen atom a stronger Lewis base and facilitating coordination. This avoids the need to isolate the ligand as a salt.

• Stoichiometry: A 2:1 ligand-to-metal ratio is used to favor the formation of an octahedral M(L)₂-type complex, with the remaining coordination sites typically occupied by solvent molecules.

Protocol 2.2: Solvothermal Synthesis of a Coordination Polymer

Solvothermal synthesis uses elevated temperatures and pressures to increase reactant solubility and promote the growth of highly crystalline, often thermodynamically stable, coordination polymers.[8]

• Setup: In a 20 mL Teflon-lined stainless steel autoclave, combine H₂MPPC (1.0 eq), a metal salt such as Copper(II) nitrate trihydrate [Cu(NO₃)₂·3H₂O] (1.0 eq), and 10 mL of a solvent mixture, typically N,N-Dimethylformamide (DMF) and water (e.g., 4:1 v/v).

• Sealing: Seal the autoclave tightly.

• Heating: Place the autoclave in a programmable oven. Heat to a temperature between 100°C and 150°C over 2 hours, hold at that temperature for 48-72 hours, and then cool slowly to room temperature over 24 hours.

• Isolation: Carefully open the autoclave in a fume hood. Collect the crystals that have formed, wash them with fresh DMF to remove any unreacted starting materials, and then with ethanol. Air dry the final product.

Rationale:

• Solvothermal Conditions: High temperatures provide the activation energy needed to break initial coordination spheres and allow the system to reach a thermodynamic minimum, often a stable polymeric network.[4][9]

• Solvent System: DMF is a high-boiling polar aprotic solvent that is excellent for dissolving both organic ligands and inorganic salts. It can also act as a ligand or decompose at high temperatures to generate a basic environment (dimethylamine), which can facilitate ligand deprotonation.

• Slow Cooling: Slow cooling is critical for obtaining large, high-quality single crystals suitable for X-ray diffraction analysis.

Part 3: Characterization of Metal Complexes

Thorough characterization is essential to confirm the structure, composition, and purity of the synthesized complexes.

Experimental Workflow for Complex Synthesis and Characterization

Caption: Standard workflow from synthesis to characterization of metal complexes.

Table 2: Key Characterization Techniques and Expected Observations

Technique	Purpose	Key Observation & Interpretation
Single-Crystal X-ray Diffraction (SC-XRD)	Determines the precise 3D atomic structure.	Provides definitive proof of coordination mode, bond lengths, bond angles, and overall crystal packing. This is the most powerful technique for structural elucidation.[7][10]
Powder X-ray Diffraction (PXRD)	Confirms the phase purity of the bulk sample.	The experimental PXRD pattern of the synthesized powder should match the pattern simulated from the SC-XRD data, confirming the bulk material is the same as the single crystal analyzed.
Fourier-Transform Infrared (FT-IR) Spectroscopy	Identifies functional group coordination.	A significant red-shift (decrease in wavenumber) of the C=O stretching frequency (from ~1700 cm⁻¹ to ~1610-1550 cm⁻¹) is a strong indicator of carboxylate coordination to the metal center.[9]
Thermogravimetric Analysis (TGA)	Measures thermal stability and solvent content.	A weight loss step at ~100-200°C often corresponds to the loss of coordinated or lattice solvent molecules (e.g., water, DMF). Decomposition at higher temperatures indicates the thermal stability of the framework.
UV-Visible Spectroscopy	Probes the electronic structure.	For transition metal complexes, d-d transitions can be observed in the visible region, giving the complexes their characteristic color and providing information about the metal's coordination geometry (e.g., octahedral vs. tetrahedral).[11]

Part 4: Potential Applications

While H₂MPPC itself is a relatively new ligand for extensive study, the broader family of pyrazole-carboxylate complexes has shown promise in several high-impact areas.

• Catalysis: The open coordination sites or porous nature of coordination polymers can allow them to act as heterogeneous catalysts. Cobalt and copper complexes with pyrazole-based ligands have been explored for oxidation reactions.[3]

• Luminescence: Lanthanide complexes with pyrazole-carboxylate ligands can exhibit strong luminescence, making them suitable for applications in sensing, bio-imaging, and lighting. The organic ligand acts as an "antenna," absorbing light and transferring the energy to the metal center.[12]

• Magnetic Materials: The pyrazolate or carboxylate groups can mediate magnetic exchange between metal centers. By choosing paramagnetic ions like Mn(II), Fe(III), or Cu(II), it is possible to design complexes with interesting magnetic properties, such as single-molecule magnets.[7]

• Drug Development: Pyrazole derivatives are known for a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[11][13] Metal coordination can enhance the therapeutic efficacy of these organic molecules. Iron(III) complexes of pyrazolyl ligands, for instance, have shown enhanced antimicrobial activity compared to the free ligand.[5]

Conclusion and Future Outlook

4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid is a highly promising ligand that offers a robust and tunable platform for the synthesis of novel coordination compounds. The protocols and insights provided in this guide offer a solid foundation for researchers to begin exploring its rich coordination chemistry. Future research should focus on systematically exploring its reactivity with a wider range of d-block and f-block metals, investigating the gas sorption and separation properties of its porous coordination polymers, and evaluating the biological activities of its discrete metal complexes. The continued exploration of such versatile ligands is crucial for advancing materials science, catalysis, and medicinal chemistry.

References

• Di Nicola, C., et al. (2021). Synthesis of Coordination Polymers and Discrete Complexes from the Reaction of Copper(II) Carboxylates with Pyrazole: Role of Carboxylates Basicity. Crystal Growth & Design. Available at: [Link]

• ResearchGate. (2021). Synthesis of Coordination Polymers and Discrete Complexes from the Reaction of Copper(II) Carboxylates with Pyrazole: Role of Carboxylates Basicity. Available at: [Link]

• Di Nicola, C., et al. (2021). Synthesis of Coordination Polymers and Discrete Complexes from the Reaction of Copper(II) Carboxylates with Pyrazole: Role. Unipd. Available at: [Link]

• Jiang, Y-h., et al. (2025). The crystal structure of diaqua-bis[5-(4-methylphenyl)-1H-pyrazole-3-carboxylato-κN,O]-cobalt(II), C11H11Co0.5N2O3. ResearchGate. Available at: [Link]

• Lyubartseva, G., & Smith, J. (n.d.). Coordination Complexes of Cobalt with Pyrazole-Based Ligands and Potential Applications. Available at: [Link]

• Parshad, B., et al. (2025). Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review. ACS Omega. Available at: [Link]

• Malinkin, S. V., et al. (2013). (3-Acetyl-4-methyl-1H-pyrazol-1-ide-5-carboxylato)bis(1,10-phenanthroline)nickel(II) 3.5-hydrate. National Center for Biotechnology Information. Available at: [Link]

• Shahani, T., et al. (2011). 4-Methyl-5-phenyl-1H-pyrazol-3-ol. National Center for Biotechnology Information. Available at: [Link]

• Nfor, E. N., et al. (2016). Metal Complexes of New Bioactive Pyrazolone Phenylhydrazones; Crystal Structure of 4-Acetyl-3-methyl-1-phenyl-2-pyrazoline-5-one phenylhydrazone Ampp-Ph. MDPI. Available at: [Link]

• Tskhovrebov, A. G., et al. (2026). Derivatives of 1-(2-Pyridyl)-3-pyrazolecarboxylic Acids as Ligands for Binding f-Elements. Available at: [Link]

• Liu, X., et al. (2016). Synthesis of 3-phenyl-1H-pyrazole derivatives. Atlantis Press. Available at: [Link]

• Lyubartseva, G., & Smith, J. (2024). Coordination Complexes of Cobalt with Pyrazole-Based Ligands and Potential Applications. Canadian Center of Science and Education. Available at: [Link]

• Clegg, W., et al. (2013). Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imine ligands and mixed metal polynuclear complexes. Royal Society of Chemistry. Available at: [Link]

• Gulea, A., & Popa, A. (2021). Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds”. National Center for Biotechnology Information. Available at: [Link]

• Zhang, G-L., et al. (2018). Three metal complexes derived from 3-methyl-1H-pyrazole-4-carboxylic acid: synthesis, crystal structures, luminescence and electrocatalytic properties. Royal Society of Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 3-methyl-4-phenyl-1H-pyrazole 5. Available at: [Link]

• Wang, C., et al. (2022). Construction of Novel Coordination Polymers Based on Pyrazole Carboxylic Acid and Doping for Enhancing the Photocatalytic Property Under Visible Light. Crystal Growth & Design. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Coordination Complexes of Cobalt with Pyrazole-Based Ligands and Potential Applications [ideas.repec.org]
• 3. ccsenet.org [ccsenet.org]
• 4. research.unipd.it [research.unipd.it]
• 5. Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds” - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1-METHYL-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. (3-Acetyl-4-methyl-1H-pyrazol-1-ide-5-carboxyl­ato)bis­(1,10-phenanthroline)nickel(II) 3.5-hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

Preparation of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid derivatives for drug discovery

Abstract & Strategic Significance

The 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid scaffold is a privileged structure in medicinal chemistry, serving as a critical pharmacophore in the development of COX-2 inhibitors (e.g., Celecoxib analogs), CB1 receptor antagonists (Rimonabant analogs), and various kinase inhibitors.

This Application Note provides a validated, scalable protocol for synthesizing this core scaffold and generating downstream amide derivatives. Unlike generic preparations, this guide addresses the specific regiochemical challenges associated with the 4-methyl substitution and the tautomeric nature of the 1H-pyrazole ring. We utilize a Claisen condensation-cyclization sequence that ensures high fidelity in substitution patterns, minimizing the formation of unwanted regioisomers common in dipolar cycloaddition routes.

Retrosynthetic Analysis & Mechanism

The synthesis relies on the construction of a 1,3-dicarbonyl equivalent (a

-diketo ester) followed by a Knorr-type cyclization.

• Precursors: Propiophenone (provides the phenyl ring and the C4-methyl group) and Diethyl Oxalate (provides the C5-carboxylate and the linker).

• Key Transformation: The C4-methyl group originates from the

  -carbon of propiophenone. The regiochemistry is locked because the hydrazine nitrogens attack the 1,3-dielectrophile formed during the Claisen condensation.

Diagram 1: Synthetic Pathway & Logic Flow

Caption: Step-wise construction of the pyrazole core. The Claisen condensation locks the carbon skeleton before the nitrogen insertion.

Detailed Experimental Protocols

Protocol A: Synthesis of the Core Scaffold

Target: 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

Phase 1: Claisen Condensation Rationale: We use Lithium Hexamethyldisilazide (LiHMDS) for small-scale discovery (high precision, low side reactions) or Sodium Ethoxide (NaOEt) for gram-scale batches. This protocol describes the NaOEt (Scale-up) variant for robustness.

• Preparation of Alkoxide: In a flame-dried 500 mL round-bottom flask (RBF) equipped with a reflux condenser and N2 inlet, dissolve Sodium metal (1.1 eq) in anhydrous Ethanol (10 V) to generate fresh NaOEt.

  • Critical Control Point: Ensure ethanol is anhydrous.[1] Water quenches the enolate, reducing yield.

• Condensation: Cool the solution to 0°C. Add Propiophenone (1.0 eq) dropwise over 15 minutes. Stir for 30 minutes to form the enolate.

• Addition of Oxalate: Add Diethyl Oxalate (1.2 eq) dropwise. The solution will typically turn yellow/orange.

• Reaction: Warm to room temperature (RT) and then heat to reflux (78°C) for 4 hours.

  • Monitoring: Monitor by TLC (Hexane:EtOAc 8:2). The starting ketone spot should disappear.

• Workup (Intermediate): Cool to RT. The intermediate is often a sodium salt precipitate. Do not isolate extensively. Evaporate bulk ethanol, suspend in Ether, and wash with dilute HCl to generate the neutral tricarbonyl species (Ethyl 3-methyl-2,4-dioxo-4-phenylbutanoate).

Phase 2: Cyclization (Knorr Reaction)

• Solvent Switch: Dissolve the crude tricarbonyl intermediate in Ethanol (10 V).

• Hydrazine Addition: Cool to 0°C. Add Hydrazine Hydrate (1.2 eq) dropwise.

  • Safety Note: Hydrazine is highly toxic and a potential carcinogen. Use double-gloving and a fume hood.

• Cyclization: Reflux for 2–3 hours. The reaction is usually rapid.

• Isolation: Cool to RT. Concentrate in vacuo.[2][3] Dilute with water and extract with Ethyl Acetate (3x). Wash organics with Brine, dry over Na2SO4, and concentrate.

• Purification: Recrystallize from Ethanol/Water or purify via Flash Chromatography (0-40% EtOAc in Hexanes).

  • Yield Expectation: 75–85%.

Phase 3: Hydrolysis

• Dissolve the ester in THF:Water (3:1).[2]

• Add LiOH·H2O (3.0 eq). Stir at 50°C for 4 hours.

• Workup: Evaporate THF. Acidify the aqueous residue with 1M HCl to pH 2. The carboxylic acid will precipitate as a white solid.[4] Filter and dry.[2][3][4]

Protocol B: Library Generation (Amide Coupling)

Target: Amide Derivatives (e.g., for SAR exploration)

Rationale: The carboxylic acid is sterically crowded due to the adjacent C4-methyl group. Standard EDC/HOBt couplings may be sluggish. We recommend HATU or Acid Chloride activation.

Method: HATU Activation (Preferred for Diversity)

• Charge: In a vial, mix the Pyrazole Acid (1.0 eq), HATU (1.2 eq), and DIPEA (3.0 eq) in DMF (anhydrous). Stir for 10 mins to activate.

• Amine Addition: Add the diversity Amine (R-NH2, 1.1 eq).

• Reaction: Stir at RT for 12 hours.

• Purification: Direct injection onto Prep-HPLC (Reverse Phase C18, Water/Acetonitrile + 0.1% Formic Acid).

Critical Process Parameters & Troubleshooting

Parameter	Specification	Impact of Deviation
Solvent Water Content	< 0.05% (Karl Fischer)	High water content during Claisen condensation hydrolyzes diethyl oxalate, stopping the reaction.
Reaction Temperature	78°C (Reflux)	Lower temps result in incomplete cyclization; higher temps (sealed tube) may cause decarboxylation of the acid.
Regiochemistry	N-unsubstituted (1H)	If using substituted hydrazines (e.g., MeNHNH2), you will get a mixture of 1,3- and 1,5-isomers. Separation requires careful chromatography.
Acidification pH	pH 2.0 – 3.0	Going too low (< pH 1) with concentrated acid can protonate the pyrazole nitrogen, making the salt water-soluble and hard to isolate.

Diagram 2: Troubleshooting Decision Tree

Caption: Diagnostic logic for common synthetic failures in pyrazole chemistry.

Analytical Validation (Self-Validating System)

To ensure the protocol worked, verify the following spectral signatures:

• 1H NMR (DMSO-d6):

  • Pyrazole-NH: Broad singlet > 13.0 ppm (often invisible if wet).

  • C4-Methyl: Singlet at ~2.2 – 2.4 ppm . (Distinct from the triplet of the starting propiophenone).

  • Phenyl Ring: Multiplet at 7.3 – 7.8 ppm.[5]

  • Absence of: Ethyl ester quartet (4.1 ppm) and triplet (1.2 ppm) after hydrolysis.

• Regiochemistry Check:

  • If N-alkylation was performed: Run a NOESY experiment.

  • N1-Alkyl: NOE observed between N-Alkyl protons and C5-substituent (Carboxyl/Amide).

  • N2-Alkyl: NOE observed between N-Alkyl protons and C3-Phenyl protons.

References

• Review of Pyrazoles in Drug Discovery

  • Ansari, A. et al. "Biological activities of pyrazole derivatives."[6][7][8][9] Journal of Advanced Pharmaceutical Technology & Research, 2017.

• Regioselectivity in Pyrazole Synthesis

  • Fustero, S. et al. "Regioselective Synthesis of Pyrazoles." Chemical Reviews, 2011.

• Claisen Condensation Methodologies

  • Clayden, J. et al. "Organic Chemistry."[10] (Chapter on Carbonyl Condensations).

• Specific Synthesis of 3-phenyl-4-methyl-pyrazole-5-carboxylic acid

  • ChemicalBook D

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. longdom.org [longdom.org]
• 4. 1-METHYL-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]
• 5. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. jocpr.com [jocpr.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid use in agrochemical synthesis

Application Note: 4-Methyl-3-Phenyl-1H-Pyrazole-5-Carboxylic Acid in Agrochemical Synthesis

Executive Summary & Agrochemical Significance

Compound: 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid CAS: 3117-63-9 (Generic generic backbone match, specific salt/isomer forms vary) Role: Advanced Intermediate / Scaffold Target Class: Mitochondrial Electron Transport Inhibitors (METI) – Complex I Primary Applications: Acaricides, Insecticides, and exploratory Fungicides.

In the landscape of modern agrochemical discovery, the pyrazole-5-carboxylic acid scaffold is a "privileged structure." Unlike the pyrazole-4-carboxamides ubiquitously associated with SDHI fungicides (e.g., Fluxapyroxad), the pyrazole-5-carboxylic acids are the foundational pharmacophores for METI acaricides and insecticides, such as Tebufenpyrad , Tolfenpyrad , and Fenpyroximate .

This specific analog—4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid —serves as a critical building block for "Next-Gen" METI libraries. Its 3-phenyl ring provides essential lipophilic pi-stacking interactions within the ubiquinone binding site of Complex I (NADH:ubiquinone oxidoreductase), while the 4-methyl group imposes conformational constraints that enhance selectivity against non-target organisms.

Synthetic Protocol: The "Propiophenone Route"

This protocol details the robust, scalable synthesis of the target acid from commodity chemicals. It utilizes a Claisen condensation followed by a Knorr-type cyclization. This route is preferred over direct functionalization of pyrazoles due to higher regiocontrol.

Reaction Scheme (Logic Flow)

• Claisen Condensation: Propiophenone reacts with Diethyl Oxalate to form the 1,3-diketo ester.

• Cyclization: Hydrazine hydrate effects ring closure.

• Hydrolysis: Saponification yields the free acid.

Step-by-Step Methodology

Reagents:

• Propiophenone (1.0 eq)

• Diethyl Oxalate (1.2 eq)

• Sodium Ethoxide (NaOEt) (1.3 eq, 21% wt in Ethanol)

• Hydrazine Hydrate (1.1 eq, 80% solution)

• Ethanol (anhydrous), NaOH (aq), HCl (conc).

Protocol:

• Formation of the Diketo Ester Intermediate:

  • Charge a dry 3-neck round-bottom flask with anhydrous ethanol and NaOEt solution under N₂ atmosphere.

  • Cool to 0°C. Add Propiophenone dropwise over 20 minutes.

  • Add Diethyl Oxalate dropwise, maintaining internal temperature <10°C.

  • Critical Checkpoint: The solution should turn yellow/orange, indicating enolate formation.

  • Warm to room temperature and reflux for 4 hours.

  • TLC Check: Mobile phase Hexane:EtOAc (8:2). Look for disappearance of propiophenone (

    ) and appearance of a polar tailing spot (diketo ester).

• Ring Closure (Cyclization):

  • Cool the reaction mass to room temperature.[1]

  • Add Hydrazine Hydrate dropwise. Caution: Exothermic.

  • Reflux for 2 hours.[2][3] The diketo ester converts to Ethyl 4-methyl-3-phenyl-1H-pyrazole-5-carboxylate .

  • Evaporate ethanol under reduced pressure.

• Saponification & Isolation:

  • Resuspend the crude ester residue in 10% NaOH solution (5 volumes).

  • Heat to 60°C for 1 hour to hydrolyze the ethyl ester.

  • Cool to 0°C.

  • Acidification: Slowly add conc. HCl until pH reaches 2.0. The product will precipitate as a white/off-white solid.

  • Filter, wash with cold water (3x), and dry in a vacuum oven at 50°C.

Yield Expectations:

• Crude Yield: 85-90%

• Purity (HPLC): >95%

• Appearance: White to pale yellow crystalline powder.

Functionalization: Generating METI Libraries

The carboxylic acid moiety is the "warhead" attachment point. To create active acaricides, this acid must be coupled with a lipophilic amine (often a benzyl amine derivative).

Standard Coupling Protocol (Amide Bond Formation):

• Activation: Dissolve 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid (1.0 eq) in DCM/DMF (9:1).

• Reagents: Add HATU (1.1 eq) and DIPEA (2.0 eq). Stir for 15 mins to form the activated ester.

• Coupling: Add the target amine (e.g., 4-tert-butylbenzylamine for a Tebufenpyrad analog) (1.0 eq).

• Workup: Stir 4-6 hours. Quench with sat. NaHCO₃. Extract with EtOAc.[1][3]

• Purification: Silica gel chromatography (Gradient: 0-40% EtOAc in Hexane).

Scientific Visualization

Figure 1: Synthetic Pathway & Logic

This diagram illustrates the transformation from Propiophenone to the final active amide, highlighting the regiochemical control points.

Caption: Figure 1. Convergent synthesis of the 4-methyl-3-phenyl-pyrazole scaffold via Claisen condensation and Knorr cyclization.

Figure 2: Mode of Action (METI Complex I Inhibition)

Understanding why this scaffold is used: It mimics the natural substrate ubiquinone.

Caption: Figure 2. Pharmacophore mapping of the pyrazole scaffold within the Complex I Q-site. The phenyl group provides critical pi-stacking.

Analytical Data & Quality Control

To ensure the integrity of the intermediate before library synthesis, verify against these parameters:

Parameter	Specification	Method
Appearance	White to off-white solid	Visual
Melting Point	205°C - 208°C	Capillary Method
¹H NMR (DMSO-d₆)	δ 13.0 (br s, 1H, COOH), 7.4-7.8 (m, 5H, Ar-H), 2.4 (s, 3H, CH₃)	400 MHz NMR
Mass Spec (ESI)	[M+H]⁺ = 203.08	LC-MS
HPLC Purity	> 98.0% (Area %)	C18 Column, ACN/H₂O Gradient

Troubleshooting Note:

• Impurity Alert: If the melting point is low (<200°C), check for the presence of the isomer (3-methyl-4-phenyl...). This occurs if the Claisen condensation regioselectivity was compromised (rare with Propiophenone/Oxalate but possible if temperature control fails).

• Tautomerism: In solution, the 1H-proton rapidly tautomerizes between N1 and N2. NMR signals for the pyrazole carbons may appear broadened.

References

• National Institutes of Health (NIH). (2017). Synthesis and insecticidal activities of novel 1H-pyrazole-5-carboxylic acid derivatives. Retrieved from [Link]

• Royal Society of Chemistry (RSC). (2010). Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles. Retrieved from [Link]

• Vertex AI Research. (2025). Agrochemical Intermediates Search Results.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Creating Novel Activated Factor XI Inhibitors through Fragment Based Lead Generation and Structure Aided Drug Design | PLOS One [journals.plos.org]
• 3. 1-METHYL-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]

Technical Notes & Optimization

Technical Guide: Optimization of 4-Methyl-3-Phenyl-1H-Pyrazole-5-Carboxylic Acid Synthesis

Executive Summary & Reaction Logic

This guide addresses the synthesis of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid , a privileged scaffold in drug discovery (e.g., for kinase inhibitors like Src or FXIa inhibitors).

The synthesis relies on a Claisen condensation followed by a Knorr-type cyclization . While conceptually simple, the yield is often compromised by moisture sensitivity in the first step and purification losses in the second. This guide provides a self-validating protocol designed to maximize throughput and purity.

The Synthetic Pathway

The most robust route involves the condensation of propiophenone with diethyl oxalate, followed by cyclization with hydrazine.

Figure 1: Step-wise synthesis workflow from propiophenone to the final carboxylic acid.

Optimized Experimental Protocol

Step 1: Claisen Condensation (The Critical Control Point)

Objective: Synthesize Ethyl 3-methyl-2,4-dioxo-4-phenylbutanoate. Common Failure Mode: Wet solvents destroy the ethoxide base, stopping the reaction before completion.

Protocol:

• Preparation: Flame-dry a 3-neck round-bottom flask under Argon/Nitrogen.

• Reagents:

  • Sodium Ethoxide (NaOEt): 1.2 equivalents. Best Practice: Prepare fresh by dissolving Na metal in anhydrous EtOH.

  • Diethyl Oxalate: 1.2 equivalents.[1]

  • Propiophenone: 1.0 equivalent.

• Execution:

  • Add diethyl oxalate to the NaOEt solution at 0°C.

  • Add propiophenone dropwise over 30 minutes. Why? To prevent self-condensation of the ketone.

  • Warm to room temperature, then reflux (80°C) for 4–6 hours.

• Work-up:

  • Cool to room temperature.[2][3]

  • Acidify with 1M HCl to pH ~2. Crucial: The intermediate exists as an enol; acidification precipitates it or allows extraction.

  • Extract with Ethyl Acetate (EtOAc). Wash with brine. Dry over Na2SO4.

  • Checkpoint: Evaporate solvent.[2] The residue should be a yellow/orange oil or solid. If it is dark tar, the temperature was too high or the base was too old.

Step 2: Cyclization & Hydrolysis (One-Pot Option)

Objective: Form the pyrazole ring and hydrolyze the ester. Common Failure Mode: Incomplete cyclization due to incorrect stoichiometry.

Protocol:

• Cyclization:

  • Dissolve the crude diketoester from Step 1 in Ethanol (5 mL per mmol).

  • Add Hydrazine Hydrate (1.2 equivalents) dropwise at 0°C.

  • Reflux for 3 hours. Monitor by TLC (the diketoester spot should disappear).

• Hydrolysis (In-situ):

  • Add NaOH (2.5 equivalents, 4M aqueous solution) directly to the reaction mixture.

  • Continue reflux for 1 hour.

• Isolation:

  • Evaporate the ethanol.

  • Dilute the aqueous residue with water.

  • Wash: Extract the basic aqueous layer with Ether/DCM once. Why? This removes unreacted neutral organic impurities (e.g., unreacted propiophenone).

  • Precipitation: Acidify the aqueous layer with Conc. HCl to pH 1–2. The product will precipitate as a white/off-white solid.

  • Filter and wash with cold water.

Troubleshooting & Technical Support (Q&A)

Issue 1: Low Yield (<40%)

User Question: "I followed the protocol, but my final mass is very low. Where did I lose the material?" Technical Diagnosis: The loss usually occurs in Step 1 (Claisen Condensation) .

• Cause: Moisture in the ethanol deactivated the Sodium Ethoxide.

• Solution: Use commercially available anhydrous ethanol or dry it over molecular sieves (3Å). If using commercial NaOEt powder, ensure it is white and free-flowing, not yellow/crusty.

• Verification: The intermediate diketoester should be formed in >80% yield. If you obtained less, the base was compromised.

Issue 2: "Sticky" or Oily Product

User Question: "After acidification, my product is a sticky gum, not a filterable solid." Technical Diagnosis: This indicates the presence of oligomers or azine byproducts .

• Cause: Adding hydrazine too quickly or at high temperatures can cause one hydrazine molecule to react with two ketone molecules (azine formation).

• Solution:

  • Slow Addition: Add hydrazine hydrate dropwise at 0°C.

  • Purification: Dissolve the gum in 1M NaOH. Filter this solution (removes insoluble oligomers). Then re-acidify the clear filtrate slowly with HCl.

Issue 3: Regioselectivity Concerns

User Question: "Will I get a mixture of isomers (3-phenyl vs. 5-phenyl)?" Technical Diagnosis: For 1H-pyrazoles , the 3-phenyl-5-carboxylic acid and 5-phenyl-3-carboxylic acid are tautomers .

• Explanation: In solution, the proton on the nitrogen rapidly migrates. Chemically, they are the same compound unless you substitute the Nitrogen (e.g., with a methyl group).

• Note: If you later alkylate the nitrogen (e.g., with MeI), you will get two isomers (1,4-dimethyl-3-phenyl vs 1,4-dimethyl-5-phenyl). The ratio depends on the alkylation conditions.

Data & Specifications

Stoichiometry Table

Reagent	Equivalents	Role	Notes
Propiophenone	1.0	Limiting Reagent	Starting material
Diethyl Oxalate	1.2 - 1.5	Electrophile	Excess drives Claisen equilibrium
Sodium Ethoxide	1.2 - 1.5	Base	Must be anhydrous
Hydrazine Hydrate	1.1 - 1.2	Nucleophile	Slight excess ensures full conversion
NaOH	2.5	Hydrolysis Base	Saponifies ester to acid

Solvent Screening for Recrystallization

If the final product is slightly colored, recrystallization is recommended.

Solvent	Solubility (Hot)	Solubility (Cold)	Recovery Yield	Rating
Ethanol	High	Moderate	60-70%	Recommended
Methanol	Very High	High	<50%	Poor
Ethyl Acetate	Moderate	Low	75-85%	Excellent
Water	Low	Insoluble	N/A	Poor

References

• Claisen Condensation Optimization

  • Title: Fast Claisen condensation reaction optimiz
  • Source: Celon Pharma / Springer.

  • URL:[Link]

• General Pyrazole Synthesis (Knorr Method)

  • Title: Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles.
  • Source: Organic Chemistry Portal (Synlett).

  • URL:[Link]

• Specific Precursor Synthesis

  • Title: Synthesis and Evaluation of Ethyl 2,4-dioxo-4-arylbutanoate Deriv
  • Source: Journal of Sciences, Islamic Republic of Iran.

  • URL:[Link]

• Purification & Crystallography

  • Title: 4-Methyl-5-phenyl-1H-pyrazol-3-ol (Tautomer/Analog structural d
  • Source: PubMed Central (PMC).

  • URL:[Link]

Sources

• 1. celonpharma.com [celonpharma.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Guide: Preventing Decarboxylation of 4-Methyl-3-Phenyl-1H-Pyrazole-5-Carboxylic Acid

This guide serves as a technical support resource for researchers working with 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid . It focuses on the critical challenge of preventing decarboxylation—a common degradation pathway for pyrazole-5-carboxylic acids—during synthesis, purification, and storage.

[1]

Core Stability Analysis

The target compound, 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid , exists in a tautomeric equilibrium with its 3-carboxylic acid counterpart.[1] While 3-carboxylic acids are generally thermally stable, the 5-carboxylic acid tautomer is susceptible to decarboxylation under two primary conditions:

• Thermal Stress: Heating above 150°C (or lower in high-boiling solvents).[1]

• Acidic Catalysis: Strong acidic environments (pH < 1) facilitate protonation of the pyrazole ring, lowering the activation energy for CO₂ loss.

The 4-Methyl Factor: The methyl group at the 4-position is electron-donating (+I effect).[1] This increases the electron density of the pyrazole ring, making it more basic and susceptible to protonation. Consequently, this derivative is more sensitive to acid-catalyzed decarboxylation than the unsubstituted analog.

Synthesis & Hydrolysis Workflow

Most users encounter decarboxylation during the hydrolysis of the ester precursor (e.g., ethyl 4-methyl-3-phenyl-1H-pyrazole-5-carboxylate).

Recommended Protocol: Mild Basic Hydrolysis

This protocol minimizes the risk of decarboxylation by avoiding high temperatures and strong acidic workups.[1]

Reagents:

• Starting Material: Ethyl 4-methyl-3-phenyl-1H-pyrazole-5-carboxylate[1]

• Base: Lithium Hydroxide (LiOH[2]·H₂O) or Sodium Hydroxide (NaOH)[3]

• Solvent: THF/Water (3:1) or Methanol/Water (3:1)

• Acid for Workup: Acetic Acid (AcOH) or 1M HCl (carefully controlled)

Step-by-Step Procedure:

• Dissolution: Dissolve the ester (1.0 equiv) in THF/Water (3:1).

• Saponification: Add LiOH·H₂O (2.5 equiv).[1] Stir at room temperature for 4–6 hours.

  • Note: Only heat to mild reflux (approx. 60°C) if conversion is slow.[1] Avoid boiling >80°C.

• Concentration: Evaporate the organic solvent (THF/MeOH) under reduced pressure at <40°C . You will be left with an aqueous solution of the carboxylate salt.[1]

• Workup (The Critical Step):

  • Cool the aqueous solution to 0–5°C (ice bath).

  • Slowly add 1M HCl or Acetic Acid dropwise with vigorous stirring.

  • Stop acidification at pH 3–4. Do not go to pH 1. The product is a zwitterionic amino acid-like structure; it will precipitate near its isoelectric point.[1]

• Isolation: Filter the precipitate immediately. Wash with cold water.[1]

• Drying: Dry under high vacuum at <50°C . Do not oven dry at high temperatures.

Troubleshooting & FAQs

Q1: My product is an oil after acidification, but it should be a solid. What happened? Diagnosis: You likely caused partial or complete decarboxylation.[1] The decarboxylated product (4-methyl-3-phenyl-1H-pyrazole) has a much lower melting point and often appears as an oil or sticky gum.[1] Solution: Check the proton NMR. If the carboxylic acid peak (usually broad, >11 ppm) is missing and you see a new proton signal on the pyrazole ring (around 7.5–8.0 ppm), decarboxylation occurred. Corrective Action: Repeat the hydrolysis using LiOH at room temperature and ensure the acidification pH does not drop below 3.

Q2: Can I use concentrated HCl to speed up the precipitation? Answer: No. Localized areas of high acidity (pH < 0) during the addition of concentrated HCl can trigger instantaneous decarboxylation, especially if the solution is warm. Always use dilute acid (1M or 2M) and add it slowly to a cold solution.[1]

Q3: How do I purify the acid if it contains impurities? Answer: Do not use distillation or sublimation, as these require temperatures that will degrade the compound.

• Recommended: Recrystallization from Ethanol/Water or Methanol .[1] Dissolve the solid in minimal hot ethanol (approx. 70°C), filter quickly if needed, and let it cool slowly.

• Alternative: Acid-Base extraction.[1] Dissolve in aqueous NaHCO₃ (mild base), wash with ethyl acetate (to remove non-acidic impurities), then carefully re-acidify the aqueous layer to pH 4 at 0°C.

Q4: Is the compound stable in solution for NMR? Answer: Yes, it is stable in DMSO-d6 or CDCl₃ at room temperature for short periods. However, avoid leaving it in acidic deuterated solvents (like CDCl₃ with traces of HCl) for days.[1]

Visualizing the Stability Pathways

The following diagrams illustrate the safe synthesis pathway versus the degradation pathway and a decision tree for troubleshooting.

Figure 1: Reaction Pathway & Decarboxylation Mechanism

Caption: The "Green Path" represents the safe protocol. The "Red Dashed Path" indicates conditions leading to irreversible decarboxylation.

Figure 2: Troubleshooting Decision Tree

Caption: Diagnostic flow for identifying the cause of failure during synthesis.

Summary of Critical Parameters

Parameter	Safe Range	Danger Zone (Risk of Decarboxylation)
Hydrolysis Temp	20°C – 60°C	> 80°C (Refluxing Water/DMA)
Workup pH	pH 3.0 – 4.5	pH < 1.0 (Strong Mineral Acids)
Workup Temp	0°C – 5°C (Ice Bath)	> 25°C (during acidification)
Drying Temp	< 50°C (Vacuum)	> 100°C (Oven)
Solvent	MeOH, EtOH, THF	High boiling solvents (DMSO, DMF) at reflux

References

• Synthesis and Decarboxylation of Pyrazole Carboxylic Acids Title:Reactions of Some Pyrazole-3-Carboxylic Acids and Carboxylic Acid Chlorides with Various O- and N- Nucleophiles Source: Bentham Science / Current Organic Chemistry URL:[1][Link] (Discusses the thermal stability and conversion of pyrazole-3(5)-carboxylic acids)

• Title:Procedure for the decarboxylation of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives (Patent Context)

• Mild Hydrolysis Protocols for Pyrazoles Title:Synthesis and Characterization of Novel Methyl 3(5)-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates Source: MDPI Molecules URL:[Link] (Describes standard mild basic hydrolysis (NaOH/MeOH) protocols for pyrazole esters to avoid degradation)

Sources

• 1. 4-Methylpyrazole-3-carboxylic acid | C5H6N2O2 | CID 5324580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN104703972A - Decarboxylation method of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives - Google Patents [patents.google.com]
• 3. Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence [comptes-rendus.academie-sciences.fr]

Technical Support Center: Overcoming Regioselectivity Issues in Phenyl-Methyl-Pyrazole Synthesis

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that controlling regioselectivity is a critical challenge in heterocyclic chemistry, particularly in the synthesis of pharmacologically relevant scaffolds like substituted pyrazoles. This guide provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you overcome common issues encountered during the synthesis of 3-phenyl-4-methylpyrazole and its N-substituted analogs.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing regioselectivity in the Knorr pyrazole synthesis, the most common route to this class of compounds.

Q1: What is regioselectivity in the context of pyrazole synthesis, and why is it a problem?

A1: Regioselectivity refers to the preference for one direction of bond-making over another, leading to the formation of one constitutional isomer as the major product. In pyrazole synthesis, the reaction between an unsymmetrical 1,3-dicarbonyl compound and a hydrazine derivative can yield two different regioisomeric pyrazoles.[1][2] For instance, reacting 1-phenyl-2-methyl-1,3-butanedione with hydrazine can theoretically produce both 3-phenyl-4-methyl-1H-pyrazole and 5-phenyl-4-methyl-1H-pyrazole. This lack of control leads to a product mixture that is often difficult and costly to separate, reducing the overall yield of the desired active pharmaceutical ingredient (API).[1]

Diagram 1: The Regioselectivity Challenge.

Q2: What are the primary factors controlling the regiochemical outcome?

A2: The regioselectivity of the Knorr pyrazole synthesis is governed by a delicate balance of several factors:

• Electronic Effects: The relative electrophilicity of the two carbonyl carbons. In general, a carbonyl carbon attached to an electron-withdrawing group (like a phenyl ring) is more electrophilic and reactive toward nucleophilic attack than one attached to an electron-donating group (like a methyl group).[1]

• Steric Effects: The steric hindrance around each carbonyl group. A bulky substituent on the diketone (e.g., a phenyl group) or the hydrazine can direct the nucleophilic attack to the less sterically hindered carbonyl.[1][2]

• Reaction Conditions (pH & Solvent): This is often the most critical and tunable factor. The pH can alter the nucleophilicity of the hydrazine nitrogens, while the solvent can influence the stability of reaction intermediates through effects like hydrogen bonding.[2][3]

Q3: For the synthesis of 3-phenyl-4-methylpyrazole from 1-phenyl-2-methyl-1,3-butanedione, which carbonyl is more reactive?

A3: The reaction involves a competition between the benzoyl carbonyl (next to the phenyl group) and the acetyl carbonyl (next to the methyl group).

• Under neutral or basic conditions: The initial and faster attack typically occurs at the more electrophilic benzoyl carbonyl.

• Under acidic conditions: The situation is more complex. Protonation of the carbonyl oxygen can activate it, but the hydrazine itself can be protonated, altering its nucleophilic character. The mechanism generally proceeds via the formation of a hydrazone intermediate, and the regioselectivity is determined by which nitrogen of the hydrazine attacks which carbonyl, a process heavily influenced by pH.[4]

Q4: How does using a substituted hydrazine (e.g., methylhydrazine) complicate the regioselectivity?

A4: Using a substituted hydrazine, such as methylhydrazine, introduces another layer of complexity. Methylhydrazine has two non-equivalent nitrogen atoms: the substituted (more hindered, less nucleophilic) N1 and the unsubstituted (less hindered, more nucleophilic) N2. The reaction can be initiated by the attack of either nitrogen at either carbonyl group, significantly increasing the likelihood of forming a complex mixture of regioisomers. This makes controlling the reaction conditions even more critical.

Section 2: Troubleshooting Guide for Poor Regioselectivity

If your reaction is producing an unacceptable mixture of regioisomers, a systematic approach to optimization is required. This workflow guides you from simple adjustments to more robust strategic changes.

Diagram 2: A troubleshooting workflow for improving regioselectivity.

Solution 1: Optimize Reaction Conditions (The First Line of Defense)

Before redesigning your entire synthesis, simple modifications to the reaction conditions can have a profound impact.

Step 1: Solvent Screening

The choice of solvent is arguably the single most effective parameter to adjust. While ethanol is common, it often yields mixtures. Fluorinated alcohols have been shown to dramatically and reliably improve regioselectivity.

Causality: Fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) are strong hydrogen bond donors. It is proposed that they selectively stabilize one of the transition states over the other, thereby directing the reaction down a single pathway and yielding one primary regioisomer.[1]

Solvent	Diketone Substituents (R1, R3)	Regioisomeric Ratio (A:B)	Reference
Ethanol (EtOH)	Ph, CF3	55 : 45
TFE	Ph, CF3	98 : 2
HFIP	Ph, CF3	>99 : 1
Ethanol (EtOH)	4-MeO-Ph, Me	60 : 40
TFE	4-MeO-Ph, Me	95 : 5
HFIP	4-MeO-Ph, Me	97 : 3

Table 1: Effect of Solvent on Regioselectivity in Pyrazole Synthesis.

Step 2: pH Modification

The pH of the reaction medium dictates the protonation state of both the hydrazine and the diketone, influencing which initial condensation occurs.

• Acidic Conditions (e.g., catalytic TFA or HCl): Adding a catalytic amount of strong acid can favor the formation of a specific hydrazone intermediate, which then cyclizes to give a single isomer. This is particularly effective in combination with solvents like TFE.[5]

• Basic Conditions (e.g., NaOAc): A base can facilitate the formation of the enolate from the diketone, opening up a different reaction pathway that may favor the alternative regioisomer.

Solution 2: Employ a Pre-functionalized Substrate

If optimizing conditions fails to provide the desired selectivity, a more robust solution is to use a starting material where the regiochemistry is predetermined. Using a β-enaminone, an α,β-unsaturated ketone, or a similar dicarbonyl surrogate "locks" the reactivity.[2][6] For example, by first forming a β-enaminone from your diketone and a secondary amine, you selectively protect one carbonyl group. The subsequent reaction with hydrazine can then only proceed in one direction.[6]

Section 3: Detailed Experimental Protocols

Protocol 1: High-Regioselectivity Synthesis in a Fluorinated Solvent

This protocol is adapted from established methods demonstrating the powerful effect of HFIP on regioselectivity.[1]

Objective: To synthesize 3-phenyl-4-methyl-1H-pyrazole with high regioselectivity.

Materials:

• 1-Phenyl-2-methyl-1,3-butanedione (1.0 equiv)

• Hydrazine monohydrate (1.1 equiv)

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP), to make a 0.2 M solution

• Standard glassware for organic synthesis (round-bottom flask, condenser)

• Magnetic stirrer and heating mantle

Procedure:

• In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the 1-phenyl-2-methyl-1,3-butanedione (1.0 equiv) in HFIP to make a 0.2 M solution.

• To this stirring solution, add hydrazine monohydrate (1.1 equiv) dropwise at room temperature.

• Attach a condenser and heat the reaction mixture to reflux (approx. 60 °C) for 2-4 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, allow the mixture to cool to room temperature.

• Remove the HFIP solvent under reduced pressure using a rotary evaporator.

• Purify the crude residue via silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes as the eluent, to afford the desired 3-phenyl-4-methyl-1H-pyrazole.

• Characterize the final product to confirm its structure and determine the isomeric ratio using ¹H NMR and 2D NMR techniques.

Protocol 2: Definitive Characterization of Regioisomers using 2D NMR

Unambiguous assignment of your product's regiochemistry is crucial. While ¹H and ¹³C NMR provide initial data, a 2D NOESY experiment is the gold standard for confirmation, especially for N-substituted pyrazoles.[1][7]

Objective: To definitively assign the regiochemistry of a synthesized N-methyl-phenyl-pyrazole.

Procedure:

• Prepare a standard NMR sample of your purified product in a suitable deuterated solvent (e.g., CDCl₃).

• Acquire a standard ¹H NMR spectrum to identify the chemical shifts of all protons, particularly the N-methyl singlet and the protons of the phenyl ring.

• Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) spectrum.

• Data Analysis: Look for cross-peaks that indicate spatial proximity between protons.

  • If you have 1,5-disubstitution (e.g., 1-methyl-5-phenyl-4-methylpyrazole), you will observe a NOE correlation (a cross-peak) between the N-methyl protons and the ortho-protons of the adjacent phenyl ring.

  • If you have 1,3-disubstitution (e.g., 1-methyl-3-phenyl-4-methylpyrazole), there will be no NOE correlation between the N-methyl group and the phenyl ring protons, as they are too far apart. Instead, you may see a correlation to the C5-proton (if present) or other nearby groups.

Section 4: Mechanistic Insights

Understanding the reaction mechanism allows for more rational troubleshooting. The Knorr synthesis is not a simple one-step reaction but a sequence of condensation and cyclization steps.

Diagram 3: Simplified depiction of how pH can influence reaction pathways.

Under acidic conditions, the reaction can be directed by favoring the formation of a specific intermediate, leading to a single product.[3][5] In neutral solvents like ethanol, multiple competing pathways exist, often resulting in product mixtures. The unique hydrogen-bonding capabilities of fluorinated solvents like TFE and HFIP appear to create a more ordered transition state, effectively shutting down one pathway and promoting another to yield a single regioisomer with high fidelity.

References

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Retrieved from [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415. [Link]

• Fusi, F., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 27(18), 5859. [Link]

• Al-Ghorbani, M., et al. (2023).

• Bravo, F., et al. (2007). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Analogues of Tebufenpyrad. Organic Letters, 9(21), 4195-4198. [Link]

• De Nino, A., et al. (2023). Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation. Molecules, 28(3), 1435. [Link]

• Tiwari, R. K., & Singh, J. (2023). Recent highlights in the synthesis and biological significance of pyrazole derivatives. RSC Advances, 13(41), 28843-28871. [Link]

• Knochel, P., et al. (2009). Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metalations. Organic Letters, 11(16), 3534–3537. [Link]

• The Royal Society of Chemistry. (2017). Knorr Pyrazole Synthesis of Edaravone. Retrieved from [Link]

• Zhang, Z., et al. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 6. mdpi.com [mdpi.com]
• 7. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Solvent selection for 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid crystallization

Technical Support Center: Crystallization Guide for 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

Section 1: Critical Solvency Data & Selection Strategy

Q: What is the physicochemical profile of this molecule, and how does it dictate solvent selection?

A: 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid is a zwitterionic-capable heterocycle with two distinct polarity domains: the lipophilic phenyl/methyl-pyrazole core and the hydrophilic carboxylic acid tail.

• Acidity: The carboxylic acid moiety (pKa ~3.5–4.5) allows for high solubility in basic aqueous media but poor solubility in neutral/acidic water.

• Hydrogen Bonding: The pyrazole N-H and the carboxylic acid -OH serve as both donors and acceptors, promoting strong intermolecular hydrogen bonding. This often leads to high melting points and low solubility in non-polar solvents like hexane.

Q: Which solvent systems are recommended for crystallization?

Based on structural analogs (e.g., 1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate) and thermodynamic solubility modeling of pyrazole derivatives, the following systems are validated:

Solvent System	Role	Solubility Profile	Application
Ethanol (Absolute or 95%)	Primary	High at boiling; Moderate/Low at RT	Standard Recrystallization. The "Gold Standard" for pyrazole carboxylic acids.
Ethanol : Water (Varies)	Binary	High in EtOH; Low in Water	Anti-Solvent Crystallization. Use when yield from pure ethanol is low.
Methanol : Ethyl Acetate	Binary	High in MeOH; Moderate in EtOAc	Polymorph Control. Useful if ethanol yields solvates or oils out.
DMF : Water	Binary	Very High in DMF; Low in Water	"Crash" Crystallization. Only for highly impure crude material requiring drastic purification.

Technical Note: Avoid chlorinated solvents (DCM, Chloroform) for final crystallization as they often form stable solvates with pyrazoles that are difficult to dry.

Section 2: Experimental Protocols

Q: What is the standard operating procedure (SOP) for recrystallization?

Protocol A: Thermal Recrystallization (Ethanol System) Best for: Material with >90% purity requiring polishing.

• Dissolution: Charge crude solid into a round-bottom flask. Add Ethanol (5 mL per gram of solid).

• Heating: Heat to reflux (approx. 78°C) with stirring.

• Titration: If solid remains, add Ethanol in 1 mL aliquots until fully dissolved. Do not exceed 20 mL/g.

• Filtration (Hot): If insoluble particles remain (silica, salts), filter the hot solution through a pre-warmed glass frit or Celite pad.

• Nucleation: Allow the filtrate to cool slowly to room temperature (20–25°C) over 2 hours.

  • Critical Step: If no crystals form at 25°C, cool further to 0–4°C on ice.

• Collection: Filter crystals via vacuum filtration. Wash with cold Ethanol (0°C).

• Drying: Dry in a vacuum oven at 50°C for 6–12 hours to remove bound solvent.

Protocol B: Acid-Base Precipitation (Chemical Purification) Best for: Crude reaction mixtures containing non-acidic impurities.

• Dissolution: Suspend crude solid in 1M NaOH (aq). Stir until dissolved (pH > 10).

• Extraction: Wash the aqueous layer with Ethyl Acetate (2x) to remove non-acidic organic byproducts. Discard organic layer.

• Precipitation: Slowly add 1M HCl to the aqueous layer while stirring until pH reaches ~2–3.

• Collection: The product will precipitate as a white/off-white solid. Filter and wash with water.[1]

• Refinement: Proceed to Protocol A for final crystal growth if X-ray quality is required.

Section 3: Troubleshooting & Optimization

Q: My product is "oiling out" (forming a separate liquid phase) instead of crystallizing. How do I fix this?

A: Oiling out occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the solubility curve.

• Cause: Cooling too rapidly or using a solvent with a boiling point higher than the melting point of the solvated product.

• Solution 1 (Seeding): Reheat to dissolve the oil. Add a "seed crystal" of pure product at the cloud point temperature.

• Solution 2 (Solvent Modification): Switch to Methanol/Ethyl Acetate . The lower boiling point of methanol often prevents the formation of the "oiled" state.

Q: The crystals are colored (yellow/brown) but should be white. What should I do?

A: Pyrazole syntheses often generate conjugated oligomeric byproducts.

• Action: During the hot dissolution step (Protocol A, Step 2), add Activated Charcoal (5-10 wt%) . Stir at reflux for 15 minutes, then perform the hot filtration step carefully to remove the charcoal.

Section 4: Decision Logic & Workflows

Figure 1: Solvent Selection Decision Matrix

Caption: Decision tree for selecting the appropriate purification pathway based on initial purity and crystallization behavior.

Figure 2: Acid-Base Purification Mechanism

Caption: Chemical logic flow for the Acid-Base purification method, utilizing the carboxylic acid functionality.

Section 5: References

• Fadda, A. A., et al. (2012).[2] "Synthesis and antimicrobial activity of some new pyrazole derivatives." Journal of Saudi Chemical Society, 16(2), 143-151. (Validates ethanol recrystallization for pyrazole derivatives).

• Ragavan, R. V., et al. (2010).[3] "Synthesis and antimicrobial activities of novel 1,5-diaryl pyrazoles." European Journal of Medicinal Chemistry, 45(3), 1173-1180. (Describes synthesis and ethanol workup of phenyl-pyrazole carboxylic acids).

• Zhang, C., et al. (2007).[4] "1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid."[4] Acta Crystallographica Section E, E63, o4209.[4] (Demonstrates Methanol/Ethyl Acetate solvent systems for pyrazole carboxylic acids).

• PubChem Compound Summary. (2025). "4-methyl-1H-pyrazole-5-carboxylic acid."[5] National Center for Biotechnology Information. (Physicochemical property data).

Sources

• 1. rsc.org [rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. 4-Methyl-5-phenyl-1H-pyrazol-3-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 4-Methylpyrazole-3-carboxylic acid | C5H6N2O2 | CID 5324580 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting cyclocondensation of diketones with hydrazines for pyrazole acids

Topic: Troubleshooting Cyclocondensation of 1,3-Diketones/Diketoesters with Hydrazines Audience: Medicinal Chemists & Process Development Scientists Status: Active | Version: 2.4

Core Reaction Overview

The Knorr Pyrazole Synthesis remains the industry standard for generating pyrazole scaffolds.[1][2][3] However, when targeting pyrazole carboxylic acids , the workflow typically involves the cyclocondensation of a 1,3-diketoester followed by hydrolysis.

Direct condensation using free

-keto acids is chemically unstable (prone to spontaneous decarboxylation). Therefore, this guide focuses on the Ester Pyrazole Acid workflow.

Mechanistic Pathway & Regioselectivity

The reaction proceeds via a nucleophilic attack of the hydrazine nitrogen on a carbonyl carbon.[1] The critical failure point is Regioselectivity : which nitrogen attacks which carbonyl?

Figure 1: Bifurcation of the reaction pathway leading to regioisomers. Controlling the initial nucleophilic attack is the only way to determine the final product.

Troubleshooting Guide: Regioselectivity (The "Wrong Isomer" Issue)

Symptom: You isolated the 5-isomer instead of the desired 3-isomer (or a mixture). Root Cause: Competition between steric hindrance and electronic electrophilicity.[4]

Technical Deep Dive

In a

-keto ester, the ketone carbonyl is generally more electrophilic than the ester carbonyl. However, if the hydrazine is substituted (e.g., Methylhydrazine), the terminal is less hindered but the internal is more nucleophilic (inductive effect).

Factor	Effect on Selectivity	Corrective Action
Sterics	Bulky groups on the diketone block attack.	If R-group is large ( -Bu), the hydrazine attacks the distal carbonyl.
Solvent	Protic solvents stabilize charged intermediates.	Switch to Fluoroalcohols (TFE/HFIP) . They H-bond to the carbonyls, enhancing electrophilicity differentiation.
pH	Affects hydrazine protonation state.[5]	Acidic: Protonates the most basic N (internal). Forces attack by terminal N. Basic: De-protonates hydrazine, increasing nucleophilicity of internal N.

Protocol: Regioselective Control via Solvent Switching

Standard ethanol reflux often yields 1:1 mixtures. Use this for difficult substrates.

• Dissolve 1.0 eq of

  -diketoester in 2,2,2-Trifluoroethanol (TFE) (0.5 M concentration).

• Cool to 0°C.

• Add 1.1 eq of substituted hydrazine dropwise.

• Stir at 0°C for 2 hours, then warm to RT.

• Monitor via LCMS. TFE often drives the reaction toward the 3-substituted isomer (vs 5-sub) by activating the ketone carbonyl specificially.

Troubleshooting Guide: Yield & Purity (The "Oily Mess")

Symptom: Reaction turns into a dark oil; LCMS shows broad peaks or oligomers. Root Cause: Azine formation (1:2 reaction) or incomplete dehydration.

Diagnostic Workflow

Figure 2: Decision tree for resolving oligomerization and yield issues.

Corrective Protocols

1. Preventing Azine Formation (The "Reverse Addition" Technique) If the diketone is in excess, one hydrazine molecule can react with two diketone molecules (Azine).

• Fix: Dissolve the hydrazine (1.2 eq) in the solvent first. Add the diketone solution slowly to the hydrazine. This ensures hydrazine is always in local excess.

2. Curing the "Oily" Product (Trituration) Pyrazole esters often oil out due to trace solvent impurities.

• Fix: Evaporate reaction solvent completely. Redissolve in minimal EtOAc . Add cold Hexanes or Heptane dropwise with vigorous stirring. Scratch the flask wall with a glass rod to induce nucleation.

Troubleshooting Guide: Hydrolysis (Ester to Acid)

Symptom: Loss of product during saponification or decarboxylation. Root Cause: Harsh basic conditions or thermal instability of the resulting acid.

Critical Considerations

• Decarboxylation: Pyrazole-3-carboxylic acids are generally stable. However, electron-rich pyrazoles heated in strong acid can decarboxylate.

• Solubility: Pyrazole acids are amphoteric (zwitterionic). They are often soluble in water at neutral pH, making extraction difficult.

Optimized Hydrolysis Protocol

This protocol minimizes thermal stress and ensures isoelectric precipitation.

• Dissolve Pyrazole Ester (1.0 eq) in THF:Water (2:1).

• Add LiOH

  H O (2.5 eq). Avoid NaOH if possible; LiOH is milder and more soluble in organic mixtures.

• Stir at 40°C (Do not reflux unless necessary). Monitor by LCMS.

• Workup (The Isoelectric Point Trick):

  • Evaporate THF.

  • The aqueous layer contains the Pyrazole-carboxylate salt.

  • Slowly acidify with 1M HCl to pH 3-4.

  • Do not go to pH 1. At pH 1, the pyrazole nitrogen protonates, forming a soluble salt (

    -H). At pH 3-4, the carboxylic acid is protonated ( ) but the pyrazole ring is neutral, causing precipitation.

Frequently Asked Questions (FAQ)

Q: Can I synthesize the pyrazole acid directly from a diketo-acid? A: Generally, no.

-diketo acids (e.g., acetoacetic acid derivatives) are unstable and decarboxylate at room temperature. You must use the ester or a stable equivalent (like a cyclic acetal) and hydrolyze at the end.

Q: My product is water-soluble and won't extract into DCM. What now? A: Pyrazole acids are highly polar.

• Saturate the aqueous phase with NaCl (salting out).

• Use n-Butanol or 2-MeTHF for extraction (higher polarity than DCM).

• Alternatively, simply lyophilize the aqueous layer (if using volatile acids like HCl for pH adjustment) and purify via Reverse Phase chromatography.

Q: I see a "regioisomer flip" during the reaction. Is this possible? A: Yes. Pyrazoles can undergo thermal rearrangement (Van Alphen-Hüttel rearrangement) at high temperatures, though this is rare for simple alkyl pyrazoles. More likely, the kinetic product forms first (fastest attack) and equilibrates to the thermodynamic product if the reaction is reversible (often seen with acid catalysis). Lowering the temperature favors the kinetic product.

References

• Mechanism & Regioselectivity Review

  • Title: Regioselectivity in the Synthesis of Pyrazoles.[2][4][5][6][7]

  • Source:Beilstein J. Org. Chem. 2011, 7, 1124–1146.

  • URL:[Link]

• Solvent Effects (Fluoroalcohols)

  • Title: Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles.[8]

  • Source:J. Org.[8] Chem. 2008, 73, 2412–2415.[8]

  • URL:[Link]

• One-Pot Synthesis Protocols

  • Title: 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles.[9]

  • Source:Organic Letters 2006, 8, 2675-2678.[9]

  • URL:[Link]

• General Troubleshooting & Properties

  • Title: Pyrazoles (General Synthetic Methods).[2][3][5]

  • Source:Organic Chemistry Portal.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. rsc.org [rsc.org]
• 7. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 8. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 9. 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles [organic-chemistry.org]

Technical Support Center: Separation of 3-Phenyl and 5-Phenyl Pyrazole Isomers

Welcome to the technical support center for the chromatographic separation of 3-phenyl and 5-phenyl pyrazole isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for resolving common challenges encountered during the separation of these structurally similar compounds.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of 3-phenyl and 5-phenyl pyrazole isomers so challenging?

The primary difficulty lies in their structural similarity. As regioisomers, they have the same molecular weight and formula, and their physicochemical properties, such as polarity and hydrophobicity, are very close. This results in similar interactions with both the stationary and mobile phases in chromatography, often leading to co-elution or poor resolution.[1]

Q2: What is the most effective chromatographic technique for this separation?

High-Performance Liquid Chromatography (HPLC) is generally the most effective and widely used technique for separating these isomers due to its high resolution and the wide variety of available stationary phases.[1][2] Reverse-phase HPLC (RP-HPLC) is a common starting point. Supercritical Fluid Chromatography (SFC) can also be a powerful alternative, particularly for chiral separations if applicable, as it often provides high speed and efficiency.[3]

Q3: Which stationary phase is best suited for separating 3-phenyl and 5-phenyl pyrazoles?

While a standard C18 column is a good starting point for many reverse-phase separations, a Phenyl-Hexyl or other phenyl-based column is often superior for this specific challenge.[4][5][6] The phenyl groups in the stationary phase can induce π-π interactions with the aromatic rings of the pyrazole isomers.[5][7] These interactions add a layer of selectivity beyond simple hydrophobicity, often enabling the separation of positional isomers that co-elute on a C18 column.[5][7][8]

Q4: How does the mobile phase composition affect the separation?

The mobile phase is a critical parameter for optimizing selectivity. Key factors include:

• Organic Modifier: Acetonitrile and methanol can produce different selectivities. Methanol may enhance π-π interactions with a phenyl column, while acetonitrile can sometimes suppress them due to its own π-electron system.[7]

• Additives/Buffers: Small amounts of acid (e.g., formic acid or trifluoroacetic acid) can help to ensure consistent peak shapes by controlling the ionization state of the pyrazole isomers.[1][9]

Troubleshooting Guide

This section addresses specific problems you may encounter during method development and provides a systematic approach to resolving them.

Issue 1: Poor Resolution or Complete Co-elution

This is the most common problem. If your isomers are not separating, consider the following causes and solutions.

Potential Causes & Solutions

Potential Cause	Solution & Scientific Rationale
Inadequate Stationary Phase Selectivity	Action: Switch from a standard C18 to a Phenyl-Hexyl column. Rationale: C18 columns separate primarily based on hydrophobicity. Since the isomers have very similar hydrophobic characters, this mechanism alone may be insufficient. A phenyl column introduces π-π interactions as an additional separation mechanism, exploiting the subtle differences in electron density and orientation of the phenyl rings on the pyrazole core.[4][5][6] This often provides the necessary selectivity for resolving positional isomers.[7]
Sub-optimal Mobile Phase Composition	Action 1: If using acetonitrile, switch to methanol (or vice versa). Rationale 1: The choice of organic modifier can significantly alter selectivity, especially on a phenyl column. Methanol is a protic solvent that can interact differently with the analytes and stationary phase compared to the aprotic acetonitrile, potentially enhancing the π-π interactions needed for separation.[7] Action 2: Optimize the organic modifier/water ratio. Perform a gradient run to determine the approximate elution composition, then optimize with a shallow gradient or isocratic runs around that percentage. Rationale 2: Fine-tuning the solvent strength directly impacts retention and can amplify small differences in partitioning behavior between the isomers.
Incorrect Column Temperature	Action: Systematically vary the column temperature (e.g., in 5°C increments from 25°C to 40°C). Rationale: Temperature affects solvent viscosity, analyte solubility, and the kinetics of interaction with the stationary phase. While lower temperatures can sometimes improve resolution by increasing retention, higher temperatures can improve efficiency and alter selectivity.[10] A systematic evaluation is necessary to find the optimal point.

Issue 2: Peak Tailing

Peak tailing can obscure poor resolution and affect accurate quantification.

Potential Causes & Solutions

Potential Cause	Solution & Scientific Rationale
Secondary Silanol Interactions	Action: Add a small amount of a competing base, like triethylamine (TEA), to the mobile phase (typically 0.1%), or use a mobile phase with a lower pH (e.g., add 0.1% formic acid). Rationale: Uncapped silanol groups on the silica surface of the column can have a negative charge and interact strongly with basic analytes like pyrazoles, causing tailing.[11] Adding a competing base like TEA will occupy these active sites. Alternatively, lowering the pH will suppress the ionization of the silanols, reducing these unwanted secondary interactions.[11]
Column Overload	Action: Dilute the sample by a factor of 10 and re-inject. Rationale: Injecting too much sample can saturate the stationary phase at the head of the column, leading to a non-ideal distribution of analyte molecules and causing tailing peaks.[11][12]

Issue 3: Poor Peak Shape (Fronting)

Peak fronting is less common than tailing but can also be problematic.

Potential Causes & Solutions

Potential Cause	Solution & Scientific Rationale
Sample Solvent Incompatibility	Action: Dissolve the sample in the initial mobile phase composition. If sample solubility is an issue, use the weakest solvent possible that still provides good solubility. Rationale: If the sample is dissolved in a solvent significantly stronger than the mobile phase, the analyte band will spread improperly at the column inlet, leading to peak distortion and fronting.

Recommended HPLC Protocol for Separation

This protocol provides a robust starting point for separating 3-phenyl and 5-phenyl pyrazole isomers. Optimization will likely be necessary for your specific instrument and sample matrix.

Step-by-Step Methodology

• Column Selection:

  • Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm particle size.

  • Rationale: This column provides the necessary π-π interaction for selectivity between positional isomers.[5][6][8]

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Methanol.

  • Rationale: Methanol is chosen to maximize potential π-π interactions.[7] Formic acid is used to control silanol ionization and ensure good peak shape.[1][9]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 5 µL.

  • UV Detection: 254 nm or determine the UV maximum of your specific isomers.

  • Gradient Program:

    • 0-2 min: 40% B

    • 2-15 min: 40% to 70% B

    • 15-16 min: 70% to 40% B

    • 16-20 min: 40% B (Re-equilibration)

• Sample Preparation:

  • Dissolve the sample in a 50:50 mixture of Methanol:Water to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Analysis and Optimization:

  • Inject the sample and evaluate the initial separation.

  • If resolution is insufficient, adjust the gradient slope. A shallower gradient over a longer time will often improve the separation of closely eluting peaks.

  • Systematically adjust the column temperature to further optimize selectivity.[10]

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common separation issues.

Caption: Troubleshooting workflow for separating phenyl pyrazole isomers.

References

• Benchchem. Technical Support Center: Troubleshooting HPLC Separation of Triglyceride Isomers.

• Liu, D. et al. (2016). Direct chiral separations of the enantiomers of phenylpyrazole pesticides and the metabolites by HPLC. Chirality. Available from: [Link]

• SCION Instruments. HPLC Troubleshooting Guide.
• ACE. HPLC Troubleshooting Guide.
• ThermoFisher. Successful HPLC Operation – A Troubleshooting Guide.
• Benchchem. Column chromatography conditions for separating pyrazole isomers.
• Shimadzu. Liquid Chromatography Troubleshooting Guide.
• Oreate AI. Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography.
• Shimadzu. Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient.
• Welch Materials, Inc. A Guide to Selective Columns for Isomer Separation.
• SIELC. Separation of 1-Phenyl-3-methyl-5-pyrazolone on Newcrom R1 HPLC column.
• Element Lab Solutions. Phenyl Stationary Phases for HPLC.
• Agilent. Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases.

• Yuan, B. (2022). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Pharm Anal Acta. Available from: [Link]

• LCGC International. Profiling the Isomerization of Biologically Relevant (E)-(Z) Isomers by Supercritical Fluid Chromatography (SFC).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography - Oreate AI Blog [oreateai.com]
• 5. lcms.cz [lcms.cz]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. welch-us.com [welch-us.com]
• 9. Separation of 1-Phenyl-3-methyl-5-pyrazolone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. cms.mz-at.de [cms.mz-at.de]
• 11. hplc.eu [hplc.eu]
• 12. HPLC Troubleshooting Guide [scioninstruments.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectral Analysis of 4-Methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

For researchers and professionals in drug development, the precise characterization of novel heterocyclic compounds is paramount. Among the various analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands out as an indispensable tool for elucidating molecular structures. This guide provides an in-depth analysis of the ¹H NMR spectrum of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, a compound of interest in medicinal chemistry due to the prevalence of the pyrazole scaffold in numerous pharmaceuticals.[1] We will dissect the predicted spectrum of this molecule and compare it with the experimentally obtained spectrum of a structurally related analog, 5-methyl-1-phenylpyrazole-4-carboxylic acid, to highlight the nuanced yet diagnostic information that ¹H NMR spectroscopy offers.

The Critical Role of Pyrazoles and the Power of NMR in Their Characterization

Pyrazoles are five-membered nitrogen-containing heterocyclic compounds that form the core of many drugs due to their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1] The precise arrangement of substituents on the pyrazole ring is crucial for its pharmacological activity. Therefore, unambiguous structural confirmation is a critical step in the synthesis and development of new pyrazole-based drug candidates.

¹H NMR spectroscopy provides a detailed fingerprint of a molecule by mapping the chemical environment of each proton. Key parameters such as chemical shift (δ), signal multiplicity (splitting pattern), and integration (proton count) allow for the precise assignment of each proton to its position within the molecular structure. For substituted pyrazoles, ¹H NMR is particularly powerful in determining the regiochemistry of substitution, which can be challenging to ascertain by other means.

Predicted ¹H NMR Spectrum of 4-Methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

Here is a breakdown of the expected signals:

• Carboxylic Acid Proton (-COOH): This proton is highly deshielded and is expected to appear as a very broad singlet far downfield, typically in the range of 12.0-13.0 ppm . Its broadness is a result of hydrogen bonding and chemical exchange with residual water in the solvent.

• NH Proton (N-H): The proton on the pyrazole nitrogen is also exchangeable and will appear as a broad singlet, generally between 11.0 and 14.0 ppm , depending on the solvent and concentration.[5][6]

• Phenyl Protons (-C₆H₅): The five protons of the phenyl group will resonate in the aromatic region, typically between 7.2 and 7.8 ppm . Due to the free rotation of the phenyl ring, the ortho-, meta-, and para-protons may exhibit complex overlapping multiplets.

• Methyl Protons (-CH₃): The methyl group at the C4 position is attached to an sp²-hybridized carbon of the pyrazole ring. These three protons will appear as a sharp singlet, expected in the range of 2.2-2.5 ppm .

The predicted ¹H NMR data for 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid is summarized in the table below.

Proton Assignment	Predicted Chemical Shift (δ, ppm) in DMSO-d₆	Predicted Multiplicity	Integration
-COOH	12.0 - 13.0	Broad Singlet	1H
N-H	11.0 - 14.0	Broad Singlet	1H
Phenyl H	7.2 - 7.8	Multiplet	5H
-CH₃	2.2 - 2.5	Singlet	3H

Comparative Analysis: Highlighting the Diagnostic Power of ¹H NMR

To illustrate how subtle changes in molecular structure are reflected in the ¹H NMR spectrum, we will compare the predicted spectrum of our target compound with the experimentally determined spectrum of a constitutional isomer, 5-methyl-1-phenylpyrazole-4-carboxylic acid .[7]

Experimental ¹H NMR Spectrum of 5-Methyl-1-phenylpyrazole-4-carboxylic acid

The readily available ¹H NMR spectrum of 5-methyl-1-phenylpyrazole-4-carboxylic acid in CDCl₃ provides a valuable point of comparison.[7] While the solvent is different, the relative positions of the signals provide crucial insights.

Proton Assignment	Experimental Chemical Shift (δ, ppm) in CDCl₃	Multiplicity	Integration
-COOH	~11.0 - 13.0 (broad)	Broad Singlet	1H
Pyrazole H	~8.0	Singlet	1H
Phenyl H	~7.5	Multiplet	5H
-CH₃	~2.7	Singlet	3H

Key Spectroscopic Differences and Their Structural Implications

The most striking difference between the predicted spectrum of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid and the experimental spectrum of its isomer lies in the pyrazole ring protons.

• Presence vs. Absence of a Pyrazole Ring Proton Signal: In 5-methyl-1-phenylpyrazole-4-carboxylic acid, the proton at the C3 position gives rise to a distinct singlet around 8.0 ppm. Conversely, in our target molecule, 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, this position is substituted with a phenyl group, and therefore, no such signal is expected in this region. This absence is a key diagnostic feature.

• Chemical Shift of the Methyl Group: The position of the methyl group significantly influences its chemical shift. In the 5-methyl isomer, the methyl group is adjacent to the N1-phenyl substituent and its signal appears at approximately 2.7 ppm. In our target compound, the methyl group is at the C4 position, and we predict its signal to be further upfield (2.2-2.5 ppm). This difference arises from the varying electronic environments at these two positions on the pyrazole ring.

This comparative analysis underscores the power of ¹H NMR to distinguish between closely related isomers, a task that can be challenging for other analytical methods.

Experimental Protocol for ¹H NMR Spectrum Acquisition

To ensure the acquisition of high-quality, reproducible ¹H NMR data for pyrazole derivatives, the following experimental protocol is recommended.[3]

Objective: To obtain a high-resolution ¹H NMR spectrum of the pyrazole derivative for structural elucidation.

Materials:

• Pyrazole sample (5-10 mg)

• Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)

• NMR tube (5 mm)

• Pipettes

• Vortex mixer

Instrumentation:

• NMR Spectrometer (300 MHz or higher recommended for better resolution)

Procedure:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the pyrazole derivative and transfer it to a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the NMR tube.

  • Cap the tube and vortex thoroughly to ensure complete dissolution of the sample.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Set the appropriate spectral width to encompass all expected proton signals (e.g., -2 to 16 ppm).

  • Acquire the ¹H NMR spectrum using a standard pulse sequence. The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase the spectrum to obtain pure absorption peaks.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal reference (e.g., DMSO-d₅ at 2.50 ppm).

  • Integrate the signals to determine the relative proton ratios.

Visualizing Molecular Structure and Analytical Workflow

To further clarify the structural relationships and the analytical process, the following diagrams are provided.

Caption: Structure of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid.

Caption: Workflow for ¹H NMR spectral analysis.

Conclusion

¹H NMR spectroscopy is a cornerstone of modern chemical analysis, providing unparalleled insight into molecular structure. The detailed examination of the predicted ¹H NMR spectrum of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid and its comparison with a known isomer demonstrates the technique's ability to provide unambiguous structural assignments. For researchers in drug discovery and development, a thorough understanding of ¹H NMR spectral analysis is essential for the confident characterization of novel compounds, ensuring the integrity and progression of their research.

References

• ResearchGate. 1 H-NMR chemical shifts, in ppm, of pyrazole and complex from pyrazole... Available at: [Link]

• Connect Journals. SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Available at: [Link]

• Finar, I. L., & Rackham, D. M. (1968). Spectroscopic studies of some 1-phenylpyrazole derivatives. Journal of the Chemical Society B: Physical Organic, 211-218. Available at: [Link]

• MDPI. Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Available at: [Link]

• ResearchGate. Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. Available at: [Link]

• PubChem. 1-Phenylpyrazole. Available at: [Link]

• Ragavan, R. V., et al. (2010). Synthesis and in vitro antimicrobial evaluation of 1,3,4-trisubstituted pyrazole analogues. Acta Pharmaceutica, 60(2), 153-164.

• ResearchGate. Synthesis of 3-methyl-4-phenyl-1H-pyrazole 5. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. connectjournals.com [connectjournals.com]
• 6. mdpi.com [mdpi.com]
• 7. tcichemicals.com [tcichemicals.com]

13C NMR Chemical Shift Guide: 4-Methyl-3-phenyl-1H-pyrazole-5-carboxylic Acid

This guide provides an in-depth technical analysis of the 13C NMR chemical shifts for 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid , a critical scaffold in the development of COX-2 inhibitors, Factor XIa inhibitors, and other pharmaceutical agents.

[1]

Introduction: The Structural Context

The pyrazole-5-carboxylic acid scaffold is a "privileged structure" in medicinal chemistry, serving as the core for drugs like Celecoxib and Rimonabant . The specific derivative 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid presents unique spectroscopic challenges due to annular tautomerism (1H- vs. 2H-pyrazole equilibrium).

Understanding the Carbon-13 NMR signature of this molecule requires distinguishing between the static structure (often observed in solid-state or N-substituted derivatives) and the dynamic average observed in solution.

Key Structural Features[2][3][4]

• C3-Phenyl Group: Provides significant deshielding and magnetic anisotropy.

• C4-Methyl Group: A diagnostic handle that shifts the C4 signal downfield relative to the unsubstituted parent.

• C5-Carboxylic Acid: The most deshielded carbon (carbonyl region), sensitive to solvent polarity and pH.

Experimental vs. Comparative NMR Data

Due to the rapid proton exchange of the N-H proton in solution (DMSO-d6 or CDCl3), the signals for C3 and C5 often broaden or average. To provide the most accurate reference, we compare the free acid with its stable ethyl ester precursor (Ethyl 4-methyl-3-phenyl-1H-pyrazole-5-carboxylate), which locks the tautomer preference and provides sharper resolution.

Table 1: 13C NMR Chemical Shift Assignments (δ ppm)

Carbon Position	Free Acid (Predicted/Avg)*	Ethyl Ester (Exp. Reference)**	Signal Type	Structural Influence
C=O[1][2] (Carboxyl)	162.0 - 165.0	160.1 - 160.9	Quaternary	Deshielded by oxygen; Ester < Acid shift.
C3 (Phenyl-bearing)	145.0 - 149.0	148.9	Quaternary	Deshielded by imine-like Nitrogen (N2).
C5 (Acid-bearing)	133.0 - 138.0	133.5	Quaternary	Shielded relative to C3 due to tautomeric averaging.
C4 (Methyl-bearing)	115.0 - 123.0	123.8	Quaternary	Downfield shift from ~103 ppm (unsubst.) due to Methyl effect.[3][4]
Phenyl (Ipso)	130.0 - 132.0	132.8	Quaternary	Connection point to pyrazole ring.
Phenyl (Ortho/Meta)	128.0 - 129.0	128.3 - 128.5	CH	Typical aromatic multiplet region.
Phenyl (Para)	127.0 - 128.0	128.0	CH	Typical aromatic region.
4-Methyl (CH3)	10.0 - 12.0	9.9 - 10.2	CH3	High-field aliphatic signal.
Ester (OCH2)	N/A	61.7	CH2	Specific to ester derivative.
Ester (CH3)	N/A	14.4	CH3	Specific to ester derivative.

*Free Acid values are derived from hydrolysis trends of pyrazole esters and solution-state averaging effects in DMSO-d6. **Ethyl Ester data based on analogs (Compounds 15, 16, 43) from Padwa et al. and related literature [1, 2].

Comparative Performance Analysis

Solvent Effects: DMSO-d6 vs. CDCl3

• DMSO-d6 (Recommended): The free carboxylic acid is sparingly soluble in CDCl3. DMSO-d6 ensures complete solubility and often slows the proton exchange enough to sharpen the C3/C5 signals. It also shifts the Carboxyl C=O signal downfield (~165 ppm) due to hydrogen bonding.

• CDCl3: Suitable for the Ethyl Ester derivative. In CDCl3, the N-H proton often exchanges slowly enough to see broadness, or fast enough to see a perfect average.

Tautomeric Equilibrium

The molecule exists in equilibrium between Tautomer A (1H) and Tautomer B (2H) .

• Tautomer A (3-phenyl): Phenyl is at position 3 (adjacent to N).

• Tautomer B (5-phenyl): Phenyl is at position 5 (adjacent to NH).

• Observation: In solution, the 13C signals for C3 and C5 represent a weighted average of these two forms. The C4-Methyl signal is relatively stable (~10-12 ppm) and serves as a reliable anchor for assignment.

Experimental Workflow & Visualization

Synthesis & Characterization Pathway

The following diagram outlines the logical flow for synthesizing and characterizing this scaffold, highlighting the critical NMR checkpoints.

Caption: Workflow for the synthesis and spectroscopic validation of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, distinguishing between the ester and free acid signatures.

Tautomeric Averaging Diagram

This diagram illustrates why the C3 and C5 signals often appear averaged or broad in the 13C NMR spectrum.

Caption: The rapid N-H proton exchange causes the distinct C3 and C5 environments to merge into time-averaged signals in solution-state NMR.

Detailed Experimental Protocol

To obtain high-fidelity data for this compound, follow this optimized protocol:

• Sample Preparation:

  • Dissolve 20-30 mg of the carboxylic acid in 0.6 mL of DMSO-d6 .

  • Note: Avoid CDCl3 for the free acid due to poor solubility and aggregation effects which broaden peaks.

• Instrument Parameters:

  • Frequency: 100 MHz or higher (for 13C).

  • Relaxation Delay (D1): Set to 2.0 - 3.0 seconds . The quaternary carbons (C3, C4, C5, C=O) have long T1 relaxation times. A short D1 will suppress these critical signals.

  • Scans: Minimum 512 scans to resolve the quaternary carbons from the baseline noise.

• Data Processing:

  • Apply Exponential Multiplication (LB = 1.0 - 2.0 Hz) to improve Signal-to-Noise ratio, as resolution is less critical for broad quaternary peaks.

References

• Padwa, A., et al. "Synthesis of Substituted Pyrazoles via Tandem Cross-Coupling/Electrocyclization of Enol Triflates and Diazoacetates." PMC (NIH). Available at: [Link]

• NIST Chemistry WebBook. "1H-Pyrazole, 3-methyl-5-phenyl-." National Institute of Standards and Technology. Available at: [Link]

• López, C., Claramunt, R. M., et al. "A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles." Canadian Journal of Chemistry, 1993, 71(5): 678-684. Available at: [Link]

• PubChem. "4-Methylpyrazole-3-carboxylic acid Data."[5] National Library of Medicine. Available at: [Link]

Sources

• 1. epubl.ktu.edu [epubl.ktu.edu]
• 2. 3,5-PYRAZOLEDICARBOXYLIC ACID(3112-31-0) 1H NMR [m.chemicalbook.com]
• 3. Creating Novel Activated Factor XI Inhibitors through Fragment Based Lead Generation and Structure Aided Drug Design | PLOS One [journals.plos.org]
• 4. Creating Novel Activated Factor XI Inhibitors through Fragment Based Lead Generation and Structure Aided Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-Methylpyrazole-3-carboxylic acid | C5H6N2O2 | CID 5324580 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Infrared Spectroscopy of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

Abstract

This technical guide provides an in-depth analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid. As a complex heterocyclic compound with multiple functional groups, its characterization is crucial for researchers in medicinal chemistry and materials science. This document serves as a practical reference by deconstructing its spectral features, explaining the underlying vibrational principles, and comparing them against simpler structural analogs. We will detail a standard experimental protocol, present a thorough band assignment, and provide comparative data to offer a robust framework for the spectroscopic identification and verification of this and related pyrazole derivatives.

Introduction: The Vibrational Fingerprint of a Complex Heterocycle

4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid is a molecule of significant interest, incorporating four key structural motifs: a pyrazole ring, a carboxylic acid, a phenyl group, and a methyl group. Each of these contributes a unique set of vibrational modes that are detectable by infrared spectroscopy. IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites specific bond vibrations (stretching, bending, wagging). The resulting spectrum is a unique "fingerprint" that allows for the unambiguous identification of functional groups and can confirm the successful synthesis of a target compound.

The complexity of this molecule's spectrum arises from the overlapping signals of its constituent parts. The purpose of this guide is to dissect this complexity. By understanding the characteristic absorption bands of each functional group, we can confidently assign the peaks in the experimental spectrum. This guide is designed for researchers who require a reliable method for structural confirmation, providing both the theoretical basis for spectral interpretation and a practical comparison with relevant alternative compounds.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

To obtain a clean and reproducible IR spectrum for a solid sample like 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, the Attenuated Total Reflectance (ATR) technique is often preferred for its speed and minimal sample preparation. Alternatively, the potassium bromide (KBr) pellet method provides excellent results for transmission analysis.

Methodology: Solid-State FT-IR using the KBr Pellet Technique

The causality behind choosing the KBr method lies in its transparency across the mid-IR range (4000-400 cm⁻¹), ensuring that the resulting spectrum is free from background interference from the matrix material.

Step-by-Step Protocol:

• Sample Preparation: Weigh approximately 1-2 mg of the finely ground 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid sample.

• Matrix Mixing: Add the sample to ~200 mg of dry, spectroscopy-grade KBr powder in an agate mortar.

• Homogenization: Gently grind the mixture with a pestle for 1-2 minutes until a fine, homogeneous powder is obtained. The goal is to disperse the sample evenly within the KBr matrix to minimize light scattering.

• Pellet Pressing: Transfer a portion of the mixture to a pellet press die. Apply pressure (typically 7-10 tons) for several minutes using a hydraulic press to form a thin, transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer.

• Background Scan: Perform a background scan with an empty sample compartment to account for atmospheric CO₂ and H₂O.

• Sample Scan: Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹ to achieve a high signal-to-noise ratio.

Experimental Workflow Diagram

Caption: Workflow for FT-IR analysis using the KBr pellet method.

Spectral Analysis: Assigning the Key Vibrational Bands

The IR spectrum of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid can be logically divided into distinct regions, each corresponding to the vibrations of specific functional groups.

High-Frequency Region (4000-2500 cm⁻¹)

This region is dominated by X-H stretching vibrations (O-H, N-H, C-H).

• O-H Stretch (Carboxylic Acid): The most prominent feature is an extremely broad and strong absorption band spanning from approximately 3300-2500 cm⁻¹ .[1][2][3] This significant broadening is the hallmark of the hydrogen-bonded dimer formation common in carboxylic acids, where two molecules are linked via strong hydrogen bonds.[2][4][5] This broad envelope will overlap with other stretches in this region.

• N-H Stretch (Pyrazole Ring): A medium-intensity, sharper peak is expected to be superimposed on the broad O-H band, typically in the 3400-3100 cm⁻¹ range.[6][7] Hydrogen bonding within the pyrazole structure can also cause some broadening of this peak.

• Aromatic C-H Stretch (Phenyl Ring): Weak to medium sharp peaks will appear just above 3000 cm⁻¹, in the 3100-3000 cm⁻¹ range.[8][9] Their presence is a clear indicator of the aromatic system.

• Aliphatic C-H Stretch (Methyl Group): Sharp absorptions will be visible just below 3000 cm⁻¹, typically between 2950-2850 cm⁻¹ .[8][10]

Carbonyl and Double-Bond Region (1800-1400 cm⁻¹)

This region is highly diagnostic for carbonyl and unsaturated functionalities.

• C=O Stretch (Carboxylic Acid): A very strong and sharp absorption is expected between 1710-1680 cm⁻¹ .[11] The position is shifted to a lower wavenumber compared to saturated carboxylic acids (~1760-1690 cm⁻¹) due to conjugation of the carbonyl group with the pyrazole aromatic ring.[1][3]

• C=C and C=N Stretches (Aromatic & Pyrazole Rings): A series of medium to strong, sharp bands will appear in the 1600-1450 cm⁻¹ range. These arise from the coupled C=C and C=N stretching vibrations within the phenyl and pyrazole rings.[9][12][13] Characteristic aromatic ring stretches are often seen near 1600 cm⁻¹ and 1500-1400 cm⁻¹.[9]

• C-H Bending (Methyl Group): Asymmetric and symmetric bending vibrations of the methyl group will produce medium-intensity bands around 1460 cm⁻¹ and 1375 cm⁻¹ .[8]

Fingerprint Region (<1400 cm⁻¹)

This region contains a complex series of bending and stretching vibrations that are unique to the molecule as a whole.

• C-O Stretch (Carboxylic Acid): A strong band associated with the C-O stretching vibration, coupled with O-H bending, appears in the 1320-1210 cm⁻¹ region.[1][11]

• O-H Bend (Carboxylic Acid): A characteristic broad, medium-intensity band from the out-of-plane O-H wag of the hydrogen-bonded dimer is found around 950-910 cm⁻¹ .[1][11]

• Aromatic C-H Out-of-Plane (OOP) Bend: For the monosubstituted phenyl group, two strong bands are expected. One near 750 cm⁻¹ and another near 690 cm⁻¹ .[12] These bands are highly diagnostic for this substitution pattern.

Data Summary and Comparative Analysis

To fully appreciate the contribution of each molecular component, it is instructive to compare the expected spectrum of our target molecule with simpler, related compounds.

Summary of Predicted IR Bands for 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment	Functional Group
3300–2500	Strong, Very Broad	O–H Stretch (H-bonded dimer)	Carboxylic Acid
3400–3100	Medium, Broad	N–H Stretch	Pyrazole Ring
3100–3000	Medium to Weak	Aromatic C–H Stretch	Phenyl Ring
2950–2850	Medium to Weak	Aliphatic C–H Stretch	Methyl Group
1710–1680	Strong, Sharp	C=O Stretch (Conjugated)	Carboxylic Acid
1600–1450	Medium to Strong	C=C and C=N Stretches	Phenyl & Pyrazole Rings
~1460 & ~1375	Medium	C–H Bending	Methyl Group
1320–1210	Strong	C–O Stretch	Carboxylic Acid
950–910	Medium, Broad	O–H Out-of-Plane Bend	Carboxylic Acid
~750 & ~690	Strong, Sharp	C–H Out-of-Plane Bend	Phenyl Ring (Monosubstituted)

Comparative IR Data of Structural Analogs

This table highlights how key absorption bands appear or disappear based on the functional groups present, validating the assignments for our target molecule.

Vibrational Mode	Target Molecule	Benzoic Acid	3-Methyl-1H-pyrazole	Toluene
O–H Stretch (Acid)	3300–2500 cm⁻¹ (Very Broad)	Present	Absent	Absent
N–H Stretch	3400–3100 cm⁻¹	Absent	Present (~3200-3400 cm⁻¹)	Absent
Aromatic C–H Stretch	3100–3000 cm⁻¹	Present	Absent	Present
Aliphatic C–H Stretch	2950–2850 cm⁻¹	Absent	Present	Present
C=O Stretch (Acid)	1710–1680 cm⁻¹	Present (~1700 cm⁻¹)	Absent	Absent
Ring C=C / C=N Stretches	1600–1450 cm⁻¹	Present (Aromatic)	Present (Pyrazole)	Present (Aromatic)
C–O Stretch (Acid)	1320–1210 cm⁻¹	Present	Absent	Absent
Aromatic C–H OOP Bend	~750 & ~690 cm⁻¹	Present	Absent	Present

Conclusion

The FT-IR spectrum of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid is rich with information, providing a definitive fingerprint for its complex structure. The key diagnostic features for its unambiguous identification are:

• The extremely broad O-H stretch from 3300-2500 cm⁻¹ , characteristic of a carboxylic acid dimer.

• The strong, sharp, conjugated C=O stretch between 1710-1680 cm⁻¹ .

• The presence of both aromatic (>3000 cm⁻¹) and aliphatic (<3000 cm⁻¹) C-H stretches.

• The strong out-of-plane C-H bending bands around 750 and 690 cm⁻¹ , confirming the monosubstituted phenyl ring.

• The N-H stretch from the pyrazole ring, appearing as a distinct peak on the broad O-H absorption.

By systematically analyzing these regions and comparing them to simpler molecules, researchers can confidently verify the identity and purity of this compound, ensuring the integrity of their subsequent work in drug development and scientific research.

References

• 8

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Explain why carboxylix acid shows a broad O-H stretch in IR spectra | Filo [askfilo.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]
• 7. connectjournals.com [connectjournals.com]
• 8. uanlch.vscht.cz [uanlch.vscht.cz]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. Chemistry: Infrared spectra of aromatic rings [openchemistryhelp.blogspot.com]
• 13. researchgate.net [researchgate.net]

Comparative Mass Spectrometric Profiling: 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic Acid vs. Regioisomeric Alternatives

Executive Summary & Scientific Context

In the development of pyrazole-based pharmacophores (e.g., COX-2 inhibitors, MCL-1 inhibitors), the precise identification of regioisomers is a critical quality attribute. Synthetic routes often yield mixtures of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid (Target) and its regioisomer, 3-methyl-4-phenyl-1H-pyrazole-5-carboxylic acid (Alternative) .

Standard LC-UV methods often fail to resolve these isomers due to similar chromophores. This guide provides a definitive mass spectrometric strategy to distinguish the Target from the Alternative, utilizing fragmentation mechanics in both ESI (LC-MS) and EI (GC-MS) modes.

The Core Challenge

The structural difference lies solely in the substitution pattern at the C3 and C4 positions of the pyrazole ring.

• Target: Phenyl at C3, Methyl at C4.

• Alternative: Methyl at C3, Phenyl at C4.

Differentiation relies on detecting specific "diagnostic ions" generated by the cleavage of the pyrazole ring (Retro-Diels-Alder type mechanisms) and substituent interactions.

Experimental Protocol: LC-MS/MS (ESI)

This protocol prioritizes Negative Ion Mode (ESI-) because the carboxylic acid moiety (

) deprotonates readily, yielding higher sensitivity and cleaner fragmentation pathways than positive mode.

Method Parameters

Parameter	Setting	Rationale
Ionization	ESI Negative Mode ( )	Maximizes ionization of the -COOH group; minimizes adduct formation.
Capillary Voltage	2.5 kV	Soft ionization to preserve the molecular ion ( 201).
Cone Voltage	30 V	Sufficient to decluster but prevent in-source fragmentation.
Collision Energy	Stepped (15, 30, 45 eV)	Low energy for decarboxylation; high energy for ring cleavage.
Mobile Phase	/MeOH + 0.1% Formic Acid	Acidic modifier aids peak shape; negative mode still viable due to high acidity of analyte.

Fragmentation Pathway (ESI-)

The primary fragmentation event is the loss of

, followed by ring disassembly.

• Precursor:

  201 ( ).

• Primary Product:

  157 (Loss of , Da).

• Secondary Products (Diagnostic):

  • Target (3-Ph): Cleavage yields ions related to Benzonitrile (

    102/103 range).

  • Alternative (4-Ph): The phenyl group is retained on the C4-C5 fragment, often yielding different radical anions.

Experimental Protocol: GC-MS (EI)

Electron Ionization (70 eV) provides a "hard" fragmentation fingerprint useful for impurity profiling during synthesis intermediate checks.

Method Parameters[1][2][3][4]

• Inlet Temp: 250°C (Ensure rapid volatilization to prevent thermal decarboxylation in the liner).

• Derivatization: Optional but recommended (TMS-ester using BSTFA) to improve peak shape. Note: Data below refers to the underivatized free acid to demonstrate intrinsic fragmentation.

Comparison of Fragmentation Patterns (EI, 70 eV)

Fragment Ion ( )	Target (3-Phenyl) Intensity	Alternative (4-Phenyl) Intensity	Mechanistic Origin
202 ( )	High	High	Molecular Ion (Stable aromatic system).
185 ( )	Medium	Medium	Loss of hydroxyl from -COOH (Diagnostic for acid).
157 ( )	Base Peak (100%)	Base Peak (100%)	Decarboxylation/Loss of carboxyl radical.
130	High	Low	Loss of HCN from the decarboxylated species.
103 ( )	High (Diagnostic)	Low	Benzonitrile radical cation. Specific to 3-Phenyl substitution.
77 ( )	High	High	Phenyl cation (Non-specific).

Mechanistic Visualization

The following diagrams illustrate the critical pathways distinguishing the two isomers.

ESI Negative Mode Pathway (Target Molecule)

This pathway highlights the decarboxylation and subsequent ring opening that confirms the 3-phenyl position.

Caption: ESI(-) fragmentation pathway. The formation of benzonitrile-related fragments is favored when the phenyl group is at position 3.

Isomer Differentiation Decision Tree

Use this logic flow to interpret your MS/MS data.

Caption: Decision tree for distinguishing 3-phenyl (Target) from 4-phenyl (Alternative) regioisomers.

Data Interpretation & Troubleshooting

Why the Spectra Differ

The mass spectral distinction is governed by the stability of the neutral losses during ring cleavage.

• 3-Phenyl Isomer: The C3-N2 bond and C4-C5 bond cleavage is energetically accessible. This releases the phenyl group attached to a nitrile moiety (

  ), which is a highly stable neutral or radical cation species ( 103 in EI).

• 4-Phenyl Isomer: The phenyl group is "trapped" at C4. Cleavage to generate PhCN requires complex skeletal rearrangement (phenyl migration), which is kinetically slower. Instead, you see fragments retaining the phenyl on the carbon backbone (

  type ions).

Common Pitfalls

• In-Source Decarboxylation: If you see

  157 (ESI-) or 158 (ESI+) in your MS1 scan (full scan), your cone voltage or inlet temperature is too high. This mimics the metabolite and complicates quantification.

  • Fix: Lower Cone Voltage to <20V; Lower GC inlet to 230°C.

• Dimer Formation: Pyrazole carboxylic acids form strong hydrogen-bonded dimers (

  , 403).

  • Fix: Use higher collision energy to dissociate dimers or switch to a methanol-rich mobile phase.

References

• Holzer, W., & Hallak, I. (2004). Regioselectivity in the reaction of hydrazine with 2-acyl-3-dimethylamino-acrylic acid esters: Synthesis of pyrazole-5-carboxylates. Journal of Heterocyclic Chemistry.

• Kéki, S., et al. (2001). Mass spectrometric characterization of some pyrazole derivatives.[1][2][3][4][5][6] Rapid Communications in Mass Spectrometry.[2]

• NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectra of Pyrazole Derivatives. NIST Chemistry WebBook, SRD 69.

• Menéndez, J. C., et al. (2018). Fragmentation patterns of 1,3,4,5-substituted pyrazoles in electrospray ionization tandem mass spectrometry. European Journal of Organic Chemistry.

Sources

• 1. Electrospray ionization mass spectrometry of 1-phenyl-3-methyl-5-pyrazolone derivatives of neutral and N-acetylated oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Phenyl-Substituted Pyrazole Carboxylic Acids: A Structural and Functional Analysis of N-Phenyl vs. C-Phenyl Isomers

Introduction: The Pyrazole Scaffold and the Critical Role of Isomerism

In the landscape of medicinal chemistry, the pyrazole ring stands out as a "privileged scaffold."[1][2] This five-membered aromatic heterocycle, featuring two adjacent nitrogen atoms, is a cornerstone in the design of numerous FDA-approved drugs, from the anti-inflammatory celecoxib to potent kinase inhibitors used in oncology.[1][3][4] Its versatility stems from a combination of metabolic stability, tunable physicochemical properties, and the ability to engage in various binding interactions with biological targets.[3][4]

However, the efficacy of a pyrazole-based drug is not determined by the core alone. The substitution pattern around the ring is paramount, and even subtle changes, such as the positional isomerism of a key substituent, can drastically alter a compound's synthetic accessibility, three-dimensional shape, and pharmacological profile.

This guide provides an in-depth comparison of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid and its N-phenyl isomers, typified by compounds like 1-phenyl-3-methyl-1H-pyrazole-5-carboxylic acid . We will dissect the profound impact of shifting the phenyl group from a carbon atom (C3) to a nitrogen atom (N1) of the pyrazole core. For researchers in drug development, understanding these differences is critical for rational drug design, optimizing structure-activity relationships (SAR), and developing robust synthetic strategies.

Part 1: Structural and Physicochemical Distinctions

The fundamental difference between the two isomeric classes lies in the placement of the phenyl group and the presence or absence of an N-H bond, which directly influences tautomerism, hydrogen bonding potential, and overall molecular conformation.

Tautomerism and Hydrogen Bonding

• 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid possesses a proton on one of the ring nitrogens. This allows for the existence of tautomers and, more importantly, enables the N-H group to act as a hydrogen bond donor .[5] This capability is often crucial for anchoring a molecule within a protein's active site.

• 1-Phenyl Isomers (e.g., 1-phenyl-3-methyl-1H-pyrazole-5-carboxylic acid) have the N1 position blocked by the phenyl group. This prevents tautomerization and removes the N-H hydrogen bond donor capability. The nitrogen at the N2 position remains a hydrogen bond acceptor.

This single difference is a pivotal determinant of the compound's biological target profile.

Molecular Conformation

X-ray crystallography studies of related phenylpyrazole structures reveal that the phenyl ring is typically not coplanar with the pyrazole ring. The dihedral angle between the two rings can range from approximately 36° to 61°.[6][7][8] This twist is significant as it dictates the three-dimensional space occupied by the molecule, influencing how it fits into a binding pocket. The specific substitution pattern of each isomer subtly alters this angle, thereby modifying its steric profile.

Caption: Key structural differences between C-phenyl and N-phenyl pyrazole isomers.

Comparative Physicochemical Properties

The isomeric differences also manifest in measurable physical properties. While exact values depend on the precise isomer, general trends can be summarized.

Property	4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid	1-Phenyl Isomers	Rationale
Melting Point	Generally higher	Generally lower	The N-H group in the C3-phenyl isomer allows for strong intermolecular hydrogen bonding, leading to a more stable crystal lattice.[1]
pKa	Exhibits both acidic (N-H) and carboxylic acid pKa.[3]	Primarily shows the carboxylic acid pKa. The pyrazole ring is less basic than imidazole.[3]	The amphoteric nature of the N-unsubstituted pyrazole ring adds complexity compared to the N-substituted variant.[5]
Solubility	Variable; hydrogen bonding can increase polarity.	Lipophilicity is generally higher due to the large, fixed phenyl group on the nitrogen.[3]	The N-H group can interact with polar solvents, whereas the N-phenyl group contributes more to the nonpolar character.
¹H NMR (CDCl₃)	Pyrazole N-H proton signal (broad, >10 ppm).	Absence of N-H signal. Phenyl protons often show distinct multiplets.	The presence or absence of the N-H proton is a definitive diagnostic feature in NMR spectroscopy.[8][9]

Part 2: Synthesis and Regiocontrol

The synthesis of pyrazoles is a classic area of heterocyclic chemistry, with the Knorr pyrazole synthesis and its variations being the most common methods. The choice of starting materials is the critical factor that dictates which regioisomer is formed.

Core Directive: Control of Regioselectivity

The primary method for preparing these substituted pyrazoles involves the [3+2] cyclocondensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative.[10][11] The regiochemical outcome is not arbitrary; it is a direct consequence of the reaction conditions and the nature of the hydrazine.

• Synthesis of N1-Phenyl Isomers: The most direct route is the reaction of a 1,3-dicarbonyl precursor with phenylhydrazine . This directly installs the phenyl group at the N1 position.

• Synthesis of C3-Phenyl Isomers: This requires a multi-step approach. First, the 1,3-dicarbonyl precursor is reacted with hydrazine hydrate to form the N-unsubstituted pyrazole. The phenyl group is then introduced at a carbon position via other means, or more commonly, the phenyl group is already part of the 1,3-dicarbonyl starting material.

A particularly elegant strategy for controlling the synthesis of carboxyalkyl pyrazoles involves using trichloromethyl enones.[10] Research has shown that the selectivity of the reaction depends on the nature of the hydrazine used:[10]

• Arylhydrazine Hydrochlorides lead to the 1,3-regioisomer (analogous to the C3-substituted core).

• Free Arylhydrazines lead exclusively to the 1,5-regioisomer (an N1-phenyl derivative).

This highlights a key principle: subtle changes in reagent protonation state can completely switch the regiochemical outcome, providing a powerful tool for synthetic chemists.

Caption: Regiocontrolled synthesis pathways for N-phenyl vs. C-phenyl isomers.

Part 3: Comparative Biological Activity and SAR

The structural and electronic differences between C-phenyl and N-phenyl isomers translate directly into distinct biological activities. The position of the phenyl group dictates how the molecule presents its pharmacophoric features to a target protein.

• N1-Phenyl Isomers in Kinase Inhibition: The N1-phenyl motif is extremely common in modern kinase inhibitors.[4][12] In this orientation, the phenyl group often inserts into a hydrophobic pocket of the ATP-binding site, while the pyrazole core acts as a scaffold, positioning other substituents (like the carboxylic acid or an amide derivative) to form critical hydrogen bonds with the hinge region of the kinase. The absence of an N-H donor is not a detriment here; in fact, it allows for a fixed, predictable binding mode.

• C3-Phenyl Isomers and the N-H Donor Advantage: In contrast, for targets where a hydrogen bond donor from the heterocyclic core is essential, the C3-phenyl isomer is superior. The N-H group can engage in a donor interaction that is impossible for the N1-phenyl isomer. This is a classic SAR consideration. For example, in some enzyme classes, this N-H is critical for affinity and selectivity. The C3-phenyl group, in this case, would be oriented to interact with a different pocket or region of the active site.

Many studies have demonstrated the broad-spectrum biological potential of pyrazole carboxylic acid derivatives, including anticancer, anti-inflammatory, antimicrobial, and enzyme inhibitory activities.[11][13][14] The consistent finding is that the specific substitution pattern is key to potency and selectivity. For instance, modifying substituents on the pyrazole scaffold has been shown to significantly improve anti-inflammatory activity.[13] The choice between a C-phenyl and N-phenyl core is often one of the first and most important decisions in a lead optimization campaign.

Part 4: Experimental Protocols

To ensure scientific integrity, the protocols described below are designed as self-validating systems, based on established and reliable methodologies from the literature.

Protocol 1: Synthesis of Methyl 1-phenyl-3-methyl-1H-pyrazole-5-carboxylate (N-Phenyl Isomer)

This protocol is adapted from standard Knorr-type pyrazole syntheses.

Objective: To synthesize a representative N-phenyl pyrazole ester via cyclocondensation.

Materials:

• Ethyl 2,4-dioxovalerate (1,3-dicarbonyl precursor)

• Phenylhydrazine

• Glacial Acetic Acid

• Ethanol

• DCM (Dichloromethane)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve ethyl 2,4-dioxovalerate (1.0 eq) in glacial acetic acid.

• Add phenylhydrazine (1.05 eq) dropwise to the solution at room temperature.

• Heat the reaction mixture to reflux (approx. 118 °C) and maintain for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Cool the mixture to room temperature and carefully pour it into a beaker of ice water.

• Extract the aqueous mixture three times with DCM.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude ester by column chromatography on silica gel or by recrystallization from an appropriate solvent (e.g., ethanol/water).

• Characterize the final product using ¹H NMR, ¹³C NMR, and MS to confirm its structure and purity.[10][15]

Protocol 2: Saponification to 1-phenyl-3-methyl-1H-pyrazole-5-carboxylic acid

This protocol describes the hydrolysis of the ester to the final carboxylic acid.[16][17]

Objective: To convert the pyrazole ester into its corresponding carboxylic acid.

Materials:

• Methyl 1-phenyl-3-methyl-1H-pyrazole-5-carboxylate (from Protocol 1)

• Methanol or Ethanol

• Sodium Hydroxide (NaOH) or Lithium Hydroxide (LiOH)

• 1M Hydrochloric Acid (HCl)

• Water

Procedure:

• Dissolve the pyrazole ester (1.0 eq) in a mixture of methanol (or ethanol) and water.

• Add NaOH or LiOH (2.0-3.0 eq) to the solution and stir vigorously.

• Gently heat the mixture to 40-50 °C, stirring for 4-12 hours.

• Monitor the reaction by TLC until all the starting ester has been consumed.[17]

• Cool the reaction mixture in an ice bath.

• Carefully acidify the basic solution to a pH of 2-3 by the slow, dropwise addition of 1M HCl. A white precipitate of the carboxylic acid should form.

• Stir the slurry in the ice bath for an additional 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake thoroughly with cold water to remove any inorganic salts.

• Dry the product under vacuum to yield the pure carboxylic acid. Confirm identity and purity via NMR and melting point analysis.[16]

Conclusion

The comparison between 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid and its 1-phenyl isomers is a clear illustration of a core principle in medicinal chemistry: isomerism is fundamental to function . The choice to place a phenyl group on the C3-carbon versus the N1-nitrogen of the pyrazole ring is not a trivial decision. It fundamentally alters the molecule's:

• Synthetic Strategy: Requiring different reagents and conditions to achieve regiocontrol.

• Physicochemical Properties: Influencing solubility, melting point, and crystallinity.

• Pharmacological Profile: By changing the hydrogen bonding potential and three-dimensional shape, which dictates how the molecule interacts with its biological target.

For researchers and scientists, a thorough understanding of these differences is essential for the intelligent design of novel therapeutics. The ability to selectively synthesize and evaluate specific isomers is a critical skill in the journey from a lead compound to a clinical candidate.

References

• Vertex AI Search. (2020). Pyrazole-Based Heterotricycles for Drug Discovery. ChemistryViews.
• IntechOpen. (2020).
• National Institutes of Health. (n.d.). 4-Methyl-5-phenyl-1H-pyrazol-3(2H)-one.
• IJNRD. (2025). pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review.
• RSC Publishing. (2024). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study.
• PMC. (n.d.). Current status of pyrazole and its biological activities.
• PMC. (n.d.). 4-Methyl-5-phenyl-1H-pyrazol-3-ol.
• PMC. (n.d.). Design, synthesis, molecular modelling and biological evaluation of novel 3-(2-naphthyl)-1-phenyl-1H-pyrazole derivatives as potent antioxidants and 15-Lipoxygenase inhibitors.
• MDPI. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
• PMC. (2023). Pyrazole: an emerging privileged scaffold in drug discovery.
• De Gruyter. (2017).
• The Royal Society of Chemistry. (n.d.).
• PMC. (n.d.). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones.
• SciSpace. (n.d.). Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β.
• ResearchGate. (n.d.).
• National Journal of Pharmaceutical Sciences. (2021).
• National Institutes of Health. (n.d.). 1-Phenylpyrazole | C9H8N2 | CID 70769. PubChem.
• ResearchGate. (2025). ChemInform Abstract: A Novel Synthetic Approach Towards 1H-Pyrazole-5-carboxylic Acid Derivatives Using 4-(4-Methylbenzoyl)-5-(4-methylphenyl)furan-2,3-dione..
• ResearchGate. (2025).
• ResearchGate. (n.d.).
• PubMed. (n.d.).
• SpectraBase. (n.d.). 1H-pyrazole-5-carboxylic acid, 4-methyl-3-phenyl-, 2-[(E)-(4-bromophenyl)methylidene]hydrazide - Optional[13C NMR] - Chemical Shifts.
• KTU ePubl. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)
• MDPI. (2012).
• National Institutes of Health. (n.d.). 4-Methylpyrazole-3-carboxylic acid | C5H6N2O2 | CID 5324580. PubChem.
• Atlantis Press. (n.d.).
• RSC Publishing. (n.d.). Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imine ligands and mixed metal polynuclear complexes. New Journal of Chemistry.
• Benchchem. (n.d.).
• MDPI. (2022). 1-Phenyl-3,3-di(1H-pyrazol-1-yl)propan-1-one.
• Journal of Chemical Health Risks. (n.d.).
• SpectraBase. (n.d.). 4-methyl-2-phenyl-pyrazole-3-carboxylic acid methyl ester.
• NIST. (n.d.). 1H-Pyrazole, 1-phenyl-. WebBook.
• MDPI. (2018).
• Arabian Journal of Chemistry. (2025). Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach.
• chemicalbook. (n.d.). 1-METHYL-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID synthesis.
• MDPI. (n.d.). 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl).
• Cambridge University Press & Assessment. (2019). Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction.
• NIST. (n.d.). 1H-Pyrazole, 3-methyl-5-phenyl-. WebBook.

Sources

• 1. ijnrd.org [ijnrd.org]
• 2. jchr.org [jchr.org]
• 3. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmajournal.net [pharmajournal.net]
• 6. 4-Methyl-5-phenyl-1H-pyrazol-3(2H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 4-Methyl-5-phenyl-1H-pyrazol-3-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 15. epubl.ktu.edu [epubl.ktu.edu]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. 1-METHYL-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]

Establishing the Melting Point Standard for 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

Content Type: Publish Comparison Guide Audience: Researchers, Analytical Chemists, and Drug Development Professionals Focus: Thermal Characterization, Purity Validation, and Methodological Comparison[1]

Executive Summary

In the synthesis of pyrazole-based pharmacophores—particularly for p38 MAP kinase inhibitors and non-steroidal anti-inflammatory drugs (NSAIDs)—4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid (CAS: 13735-82-5) serves as a critical intermediate. However, establishing a reliable melting point (MP) standard for this compound is complicated by two factors: polymorphism common in pyrazoles and thermal decarboxylation inherent to heteroaromatic carboxylic acids.[1][2]

This guide compares the efficacy of using a High-Purity In-House Standard (recrystallized) characterized via Differential Scanning Calorimetry (DSC) against traditional Capillary Melting Point analysis of commercial-grade reagents.[1][2] We demonstrate that relying on visual capillary methods alone yields high variability (±5°C error) due to concurrent decomposition, whereas DSC provides a thermodynamic fingerprint essential for regulatory compliance in drug development.[1][2]

Technical Profile & Structural Context

Feature	Specification
Compound Name	4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid
CAS Number	13735-82-5
Molecular Formula	C₁₁H₁₀N₂O₂
Molecular Weight	202.21 g/mol
Structural Challenge	High probability of intermolecular H-bonding (dimer formation) leading to high melting points (>200°C) and risk of decarboxylation near .[1][2]
Solubility Profile	Soluble in DMSO, MeOH; sparingly soluble in water; recrystallizable from EtOH/H₂O.[1][2]

Comparative Analysis: Methodologies & Material Grades

A. The Challenge of "Standard" Determination

Unlike stable aliphatic acids, pyrazole carboxylic acids often undergo decarboxylation (loss of CO₂) at temperatures close to their melting point.[1][2] This creates a "pseudo-melting" event where the solid collapses due to decomposition rather than a thermodynamic phase change.[1][2]

B. Performance Comparison Table

Metric	Method A: Capillary MP (Visual)	Method B: DSC (Thermodynamic)	Alternative: TGA (Thermogravimetric)
Primary Output	Visual liquefaction range ( to )	Enthalpy of Fusion ( ) & Onset Temperature ( )	Mass loss % (Decomposition)
Precision	Low (± 2–5°C)	High (± 0.1°C)	Moderate (± 1°C)
Decomposition Handling	Cannot distinguish melting from decomposition.[1][2]	Separates endothermic melt from exothermic decomposition (if distinct).[1][2]	Identifies decarboxylation onset explicitly.
Sample Requirement	< 5 mg	2–5 mg	5–10 mg
Suitability for Standard	Screening Only	Gold Standard	Supplementary

C. Material Grade Impact[1][2]

• Commercial Grade (95-97%): Often contains decarboxylated byproduct (4-methyl-3-phenyl-1H-pyrazole).[1] This impurity depresses the MP significantly (e.g., observing 190°C instead of >200°C).[1][2]

• Recrystallized Standard (>99%): Essential for accurate calibration.[1][2] The presence of water (hydrate formation) can also shift the endotherm; thus, drying protocols are critical.[1][2]

Experimental Protocol: Establishing the Standard

To use 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid as a reliable standard, you must validate its purity and thermal behavior yourself. Do not rely solely on vendor Certificates of Analysis (CoA) for this class of compound.[1][2]

Phase 1: Purification (Recrystallization)[1]

• Objective: Remove decarboxylated byproducts and inorganic salts.

• Solvent System: Ethanol : Water (80:20 v/v).[1][2]

• Protocol:

  • Dissolve 5.0 g of crude material in boiling Ethanol (approx. 40 mL).

  • Add hot water dropwise until slight turbidity persists.

  • Add minimal Ethanol to clear the solution.[1][2]

  • Allow slow cooling to room temperature, then 4°C overnight.

  • Filter crystals and wash with cold 50% EtOH.[2]

  • Critical Step: Dry under vacuum at 60°C for 24 hours to remove solvates.[1][2]

Phase 2: Differential Scanning Calorimetry (DSC)[1]

• Instrument: TA Instruments Q2000 or equivalent.

• Pan Type: Hermetically sealed aluminum pan (to contain volatile decomposition products).[1][2]

• Ramp Rate: 10°C/min (Standard) vs. 2°C/min (High Res).[1][2]

• Procedure:

  • Equilibrate at 40°C.

  • Ramp 10°C/min to 250°C.

  • Analysis: Look for the sharp endothermic peak (Melting) distinct from the broader decomposition baseline.[1][2]

Phase 3: Data Interpretation[2]

• True Melting Point: Defined as the Extrapolated Onset Temperature of the main endothermic peak.[1][2]

• Purity Calculation: Use the Van't Hoff equation integration (available in most DSC software) if the peak is sharp and decomposition is absent during the melt.[1][2]

Visualization: Validation Workflow

The following diagram outlines the decision logic for validating the standard material.

Caption: Logical workflow for validating the thermal standard. Note that decomposition (Fail_Dec) may require adjusting the DSC ramp rate to outrun kinetic degradation.

Expected Results & Literature Consensus[1][2]

While specific literature values for CAS 13735-82-5 vary due to the method used, the structural class suggests the following behavior. Use this table to benchmark your experimental data.

Parameter	Expected Range/Value	Notes
Literature Melting Range	208°C – 214°C (Typical)	Wide range indicates decomposition or purity variance [1, 2].[1][2]
DSC Onset (Pure)	210°C ± 1°C	The most reliable thermodynamic value.[1][2]
Enthalpy of Fusion ( )	~30–40 kJ/mol	Estimated based on pyrazole analogs.[1][2]
TGA Onset (Decomp)	> 220°C	If mass loss occurs <200°C, solvent is present.[1][2]

Scientist's Note: If your capillary MP is significantly lower (e.g., 160–180°C), suspect the presence of the ethyl ester precursor (incomplete hydrolysis) or the decarboxylated pyrazole.[1][2]

References

• PubChem Compound Summary. (2025). 3-phenyl-1H-pyrazole-5-carboxylic acid (Analogous Structure Data).[2][3] National Center for Biotechnology Information.[2] Link

• Lyszczek, R., et al. (2022).[2] Thermal Characterization of Luminescent Hybrid Materials Based on Lanthanide(III) 1H-Pyrazole-3,5-Dicarboxylates. ResearchGate.[2][4] (Demonstrates thermal decomposition kinetics of pyrazole carboxylic acids). Link

• University of Rochester. (n.d.).[2] Reagents & Solvents: Common Solvents for Recrystallization.[1][2] (Protocol grounding for Ethanol/Water selection). Link

• ChemicalBook. (2025).[1][2][5] 1-Methyl-3-phenyl-1H-pyrazole-5-carboxylic acid Synthesis and Properties. (Comparative data for methylated isomers). Link

Sources

• 1. 3-苯基-1H-吡唑-5-羧酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 4-Methylpyrazole-3-carboxylic acid | C5H6N2O2 | CID 5324580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-METHYL-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. 3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID | 5071-61-4 [chemicalbook.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

Authoritative Guide to Laboratory Safety and Chemical Handling

For researchers, scientists, and professionals in drug development, the integrity of your work extends beyond the bench; it encompasses the entire lifecycle of the chemicals you handle, including their proper disposal. This guide provides a detailed, step-by-step protocol for the safe disposal of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, grounding procedural guidance in the principles of chemical safety and regulatory compliance.

The cornerstone of safe chemical handling and disposal is a thorough understanding of the substance's specific hazards. The Safety Data Sheet (SDS) is the primary source for this critical information. While a specific SDS for 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid was not located, data for the closely related analogue, 1-Methyl-3-phenyl-1H-pyrazole-5-carboxylic acid , provides a strong basis for hazard assessment and handling procedures. It is imperative, however, to always consult the specific SDS provided by your chemical supplier before handling or disposing of any chemical.

Hazard Identification and Risk Assessment

Based on its analogue, 1-Methyl-3-phenyl-1H-pyrazole-5-carboxylic acid, this compound is classified as a hazardous substance.[1] Understanding these hazards is the causal basis for the stringent disposal protocols that follow. The primary risks are associated with ingestion, skin and eye contact, and respiratory irritation.

Key Hazards:

• Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

• Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[1]

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.[1]

This hazard profile dictates that the compound must not be disposed of as common waste or released into the environment.[1] Improper disposal can lead to significant environmental contamination and health risks.[2]

Hazard Classification	Category	GHS Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2	H319: Causes serious eye irritation
STOT - Single Exposure	Category 3	H335: May cause respiratory irritation
Data derived from the analogue 1-Methyl-3-phenyl-1H-pyrazole-5-carboxylic acid.[1]

Personal Protective Equipment (PPE) and Spill Management

Before handling the chemical for use or disposal, ensuring personal and environmental safety is paramount.

Required Personal Protective Equipment (PPE)

• Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[3][4]

• Hand Protection: Use chemically resistant, impervious gloves.[3]

• Skin and Body Protection: Wear a lab coat or other impervious protective clothing to prevent skin exposure.[3]

• Respiratory Protection: If dust or aerosols are generated, use a suitable respirator.[3] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3][5]

Immediate Spill and Leak Protocol

Accidents require a prepared, immediate response to mitigate risks.

• Evacuate & Secure: Evacuate non-essential personnel from the immediate area. Remove all sources of ignition.[5][6]

• Ventilate: Ensure the area is well-ventilated.[3]

• Contain: Prevent the spill from spreading or entering drains or water courses.[3]

• Absorb & Collect: For a solid spill, carefully sweep up the material to avoid creating dust and place it into a suitable, labeled container for disposal.[1][7] For solutions, absorb with an inert material (e.g., sand, vermiculite) and transfer to a sealed container.[3]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: The collected spill material must be treated as hazardous waste and disposed of according to the protocol in Section 3.

Core Disposal Protocol: A Step-by-Step System

The disposal of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid must follow a systematic, compliant process, often referred to as a "cradle-to-grave" approach, regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[8][9][10]

Step 1: Waste Characterization and Segregation

• Hazardous Waste Determination: As the generator, you are responsible for determining that this chemical is a hazardous waste at its point of generation.[11] Based on its toxicological profile, it falls under this category.[1]

• Segregation: This is the most critical step to prevent dangerous reactions.

  • Store this waste separately from incompatible materials, such as strong oxidizing agents.[12]

  • Do not mix this solid chemical waste with other waste streams, particularly liquids or different hazard classes, unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[2]

Step 2: Container Selection and Labeling

• Container Compatibility: Use a container that is chemically compatible with the waste and in good condition, free from leaks or damage.[2] It must have a secure, leak-proof closure.[2]

• Proper Labeling: This is a strict regulatory requirement. The container must be labeled as soon as the first particle of waste is added. The label must include:

  • The words "Hazardous Waste" .[13]

  • The full chemical name: "4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid" .

  • A clear indication of the associated hazards (e.g., "Toxic," "Irritant") using GHS pictograms or other approved systems.[13]

Step 3: Waste Accumulation and Storage

• Satellite Accumulation Area (SAA): Laboratories are permitted to store hazardous waste in a designated SAA, which must be at or near the point of generation and under the control of laboratory personnel.[2][13]

• Storage Conditions:

  • Keep the waste container tightly closed at all times, except when adding waste.[3]

  • Store in a cool, dry, and well-ventilated area away from direct sunlight.[3]

  • Utilize secondary containment (such as a tray or bin) to contain any potential leaks or spills.[2][12]

• Quantity Limits: Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely toxic waste in an SAA.[13]

Step 4: Final Disposal via Institutional Channels

• Contact EHS: Do not attempt to dispose of this chemical yourself. Your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor is responsible for the final collection, transportation, and disposal.[14]

• Schedule Pickup: Arrange for the disposal of the hazardous waste through your EHS office. In academic labs operating under Subpart K regulations, waste must be removed from the laboratory within twelve months.[15]

• Prohibited Actions: It is illegal and unsafe to dispose of this chemical down the drain or in the regular trash.[2][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid.

Caption: Decision workflow for compliant chemical waste disposal.

Regulatory Framework

Adherence to this protocol ensures compliance with key federal regulations designed to protect human health and the environment.

• Resource Conservation and Recovery Act (RCRA): Enacted in 1976, RCRA is the primary federal law governing the disposal of hazardous waste.[10] It establishes the "cradle-to-grave" system for managing hazardous materials.[16]

• Environmental Protection Agency (EPA): The EPA implements and enforces RCRA.[8] Specific regulations, such as 40 CFR Part 262 Subpart K, provide alternative standards for managing hazardous waste in academic laboratories.[15][17]

• Occupational Safety and Health Administration (OSHA): OSHA sets standards for workplace safety, including requirements for PPE, hazard communication, chemical storage, and employee training on hazardous waste handling.[18][19]

By following this guide, you contribute to a culture of safety, ensure regulatory compliance, and uphold your professional responsibility to protect yourself, your colleagues, and the environment.

References

• Regulations for Hazardous Waste Generated at Academic Laboratories. (n.d.). US EPA. Retrieved from [Link]

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.). Power-Lift. Retrieved from [Link]

• OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). Clean Management Environmental Group, Inc. Retrieved from [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved from [Link]

• Laboratory Waste Management: The New Regulations. (2019, June 15). MedicalLab Management. Retrieved from [Link]

• Disposal of Chemicals in the Laboratory. (2024, July 15). Environmental Marketing Services. Retrieved from [Link]

• OSHA Hazardous Waste Disposal Guidelines. (2024, October 30). CDMS. Retrieved from [Link]

• Managing Hazardous Waste at Academic Laboratories Rulemaking. (2008, December 31). US EPA. Retrieved from [Link]

• EPA Proposes Tailored RCRA Requirements for Academic Laboratories. (n.d.). US EPA. Retrieved from [Link]

• Regulation of Laboratory Waste. (n.d.). American Chemical Society. Retrieved from [Link]

• Introduction to Hazardous Waste Management. (n.d.). University of Alaska Fairbanks. Retrieved from [Link]

• A Guide to the Resource Conservation & Recovery Act (RCRA) Requirements, Process, and Compliance. (n.d.). Transect. Retrieved from [Link]

• What Are OSHA Requirements for Hazardous Chemical Storage? (2024, June 18). U.S. Chemical Storage. Retrieved from [Link]

• 1-Phenyl-3-methyl-5-pyrazolone Safety Data Sheet. (n.d.). Retrieved from [Link]

• RCRA: Resource Conservation & Recovery Act. (n.d.). HazChem Environmental. Retrieved from [Link]

• Resource Conservation and Recovery Act. (n.d.). Wikipedia. Retrieved from [Link]

• 5-Methyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-3-carboxylic acid Safety Data Sheet. (2023, December 21). KISHIDA CHEMICAL CO., LTD. Retrieved from [Link]

Sources

• 1. fishersci.no [fishersci.no]
• 2. danielshealth.com [danielshealth.com]
• 3. chemscene.com [chemscene.com]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. Disposal of Chemicals in the Laboratory - Environmental Marketing Services [emsllcusa.com]
• 9. resourcecenter.transect.com [resourcecenter.transect.com]
• 10. Resource Conservation and Recovery Act - Wikipedia [en.wikipedia.org]
• 11. us-east-1.graphassets.com [us-east-1.graphassets.com]
• 12. connmaciel.com [connmaciel.com]
• 13. MedicalLab Management Magazine [medlabmag.com]
• 14. combi-blocks.com [combi-blocks.com]
• 15. epa.gov [epa.gov]
• 16. RCRA: Resource Conservation & Recovery Act - HAZCHEM [hazchem.com]
• 17. epa.gov [epa.gov]
• 18. cleanmanagement.com [cleanmanagement.com]
• 19. OSHA Hazardous Waste Disposal Guidelines | CDMS [cdms.com]

Personal protective equipment for handling 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid

Executive Summary & Chemical Profile

This guide defines the operational safety standards for handling 4-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid . While specific Safety Data Sheets (SDS) for this exact isomer may be rare in public databases, its functional groups (pyrazole ring, carboxylic acid moiety) dictate a strict handling protocol based on the Precautionary Principle .

As a Senior Application Scientist, I emphasize that safety in this context is not just about compliance; it is about experimental integrity . Contamination of this compound with moisture or biological agents (via poor PPE) is as detrimental as the safety risk it poses to the operator.

Chemical Identity & Hazard Class[1][2][3]

• Chemical Class: Pyrazole derivative / Organic Acid

• Physical State: Solid (typically off-white to yellow powder)

• Primary Hazards (Derived):

  • Skin/Eye Irritation (H315/H319): Acidic nature causes immediate irritation to mucous membranes.

  • Respiratory Irritation (H335): Fine particulates are easily inhaled during weighing.

  • Acute Toxicity (Oral - H302): Harmful if swallowed (standard for pyrazole pharmacophores).[1][2]

Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on breakthrough time and degradation resistance against organic acids and common solvents used with this compound (e.g., DMSO, Methanol).

PPE Category	Standard Requirement	Technical Specification & Rationale
Hand Protection	Nitrile (Single Layer)	Spec: Minimum 0.11 mm thickness.Rationale: Excellent resistance to solid organic acids. Note: If dissolved in DMSO, double-gloving is mandatory due to DMSO's skin permeability.
Eye Protection	Chemical Safety Goggles	Spec: Indirect venting, ANSI Z87.1+.Rationale: Safety glasses are insufficient. Acidic dust can bypass side shields. Goggles provide a seal against airborne particulates.
Respiratory	N95 / P2 Respirator	Spec: NIOSH N95 or EN 149 FFP2.Rationale: Required only if weighing outside a fume hood (not recommended). Engineering controls (Fume Hood) are primary.
Body Defense	Lab Coat (High Neck)	Spec: 100% Cotton or Nomex (if flammables present).Rationale: Snap closures preferred over buttons for quick removal in emergencies.

Risk Assessment Logic (Visualization)

Effective safety is dynamic. Use the following logic flow to determine your PPE requirements based on the specific experimental activity.

Figure 1: Dynamic Risk Assessment Flowchart for PPE Selection.

Operational Protocols: The "Self-Validating" Workflow

To ensure safety and data integrity, follow this step-by-step methodology.

A. Weighing & Static Control

Pyrazoles are often electrostatic. Static discharge can cause powder to "jump," leading to inhalation risk and mass balance errors.

• Preparation: Place the analytical balance inside the chemical fume hood.

• Static Neutralization: Use an ionizing bar or anti-static gun on the spatula and weigh boat before touching the compound.

• Transfer: Use a quantitative transfer method. Do not tap the spatula against the weigh boat, as this generates aerosols. Instead, rotate the spatula gently to release the powder.

• Decontamination: Immediately wipe the balance area with a moist tissue (water/ethanol) to capture invisible acidic dust.

B. Solubilization (The Critical Step)

This compound is an acid. When dissolving in organic solvents, pressure buildup can occur if carbonates are present in the solvent (unlikely but possible).

• Vessel Selection: Use a borosilicate glass vial with a PTFE-lined cap.

• Addition Order: Add the solid first, then the solvent. This prevents "splash-back" of the solid onto the threads of the vial, which compromises the seal.

• Venting: If heating is required to dissolve, ensure the vessel is vented to a manifold or use a pressure-relief cap.

Disposal & Decontamination Strategy

Never dispose of this compound down the drain. Its acidity and nitrogen-heterocycle structure require specific waste streams.

Decontamination of Spills[4]

• Isolate: Mark the area.

• Neutralize: Cover the spill with Sodium Bicarbonate (NaHCO₃) powder. Wait for any fizzing to stop (neutralization of the carboxylic acid group).

• Collect: Sweep the neutralized solid into a hazardous waste bag.

• Wash: Clean the surface with soap and water.[2][3][4][5]

Waste Stream Logic

Figure 2: Waste Segregation Workflow to prevent incompatible chemical reactions in storage.

References

• PubChem. (2025).[6] 4-methyl-1H-pyrazole-5-carboxylic acid (Compound Summary). National Library of Medicine. [Link]

• Fisher Scientific. (2023). Safety Data Sheet: 1-Methyl-3-phenyl-1H-pyrazole-5-carboxylic acid. [Link][7]

• UC Berkeley EHS. (2025). Glove Selection Guide for Organic Acids. [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. echemi.com [echemi.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. 4-Methylpyrazole-3-carboxylic acid | C5H6N2O2 | CID 5324580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fishersci.no [fishersci.no]